OsvaRen

• CAS: 1173882-48-8

Core Science & Biosynthesis

An In-Depth Technical Guide to the Core Mechanism of Action of OsvaRen® in Phosphate Binding

Introduction

Hyperphosphatemia, an abnormally high level of phosphate (B84403) in the blood, is a common and serious complication of chronic kidney disease (CKD), particularly in patients undergoing dialysis.[1][2] It is a key contributor to the development of secondary hyperparathyroidism and renal osteodystrophy. Furthermore, hyperphosphatemia is associated with an increased risk of cardiovascular calcification, morbidity, and mortality.[1][2][3] Management of serum phosphate levels is, therefore, a critical therapeutic goal in this patient population.[4] Oral phosphate binders are a cornerstone of therapy, working within the gastrointestinal tract to reduce the absorption of dietary phosphate.[5][6]

OsvaRen® is a combination phosphate binder containing calcium acetate (B1210297) (435 mg) and magnesium carbonate (235 mg).[4][7][8] This formulation is designed to offer effective phosphate control while potentially mitigating the calcium load associated with calcium-only binders.[4][9][10] This technical guide provides a detailed examination of the mechanism of action of OsvaRen®, supported by quantitative data from clinical studies and a breakdown of the experimental protocols used to evaluate its efficacy.

Core Mechanism of Action

The fundamental mechanism of action for OsvaRen® is the binding of dietary phosphate within the gastrointestinal tract to form insoluble complexes that are subsequently excreted in the feces.[5][6][7] This process prevents the absorption of phosphate into the bloodstream. The two active components, calcium acetate and magnesium carbonate, act synergistically.

Upon oral administration with meals, OsvaRen® tablets dissolve and release calcium (Ca²⁺) and magnesium (Mg²⁺) ions, as well as acetate and carbonate anions.[7] In the varying pH environments of the gut, these cations interact with dietary phosphate (PO₄³⁻) to form insoluble and non-absorbable calcium phosphate and magnesium phosphate salts.[7]

Calcium acetate is known to be an effective phosphate binder, reaching its maximal binding capacity at a pH of 6-8.[7] The inclusion of magnesium carbonate complements this action. This dual-cation approach allows for a reduction in the total elemental calcium administered compared to using calcium-based binders alone, which may help in reducing the risk of hypercalcemia.[4][9]

Caption: OsvaRen® Mechanism of Phosphate Binding in the GI Tract.

Quantitative Data on Efficacy

The efficacy of OsvaRen® in controlling hyperphosphatemia has been evaluated in several clinical trials. The data consistently demonstrate a significant reduction in serum phosphorus levels in dialysis patients.

Table 1: Summary of Serum Phosphorus Levels in Clinical Trials

Study	Treatment Group	Baseline Serum Phosphorus (mean ± SD)	End of Study Serum Phosphorus (mean ± SD)	Change from Baseline
CALMAG Study[4][8][11]	OsvaRen® (CaMg)	2.13 ± 0.44 mmol/L	1.63 ± 0.42 mmol/L	-0.50 mmol/L
CALMAG Study[4][8][11]	Sevelamer-HCl	2.12 ± 0.41 mmol/L	1.74 ± 0.49 mmol/L	-0.38 mmol/L
De Francisco et al.[12]	OsvaRen® (CaMg)	Not specified	Significantly lower than Calcium Carbonate (p < 0.05)	Not specified
Observational Study[13]	OsvaRen® Monotherapy	6.8 ± 1.6 mg/dL	5.3 ± 1.2 mg/dL (at 3 months)	-1.5 mg/dL

Note: The CALMAG study demonstrated that OsvaRen® (CaMg) was non-inferior to sevelamer-HCl in lowering serum phosphorus levels.[4][8][11]

Table 2: Achievement of K/DOQI Phosphorus Targets

Study	Treatment Group	Percentage of Patients Achieving K/DOQI Target (≤1.78 mmol/L or 5.5 mg/dL)
CALMAG Study[4][8]	OsvaRen® (CaMg)	Significantly higher than Sevelamer-HCl (p = 0.0198)
Observational Study[13]	OsvaRen® (CaMg)	78% at 6 months

Table 3: Effects on Serum Calcium and Magnesium

Study	Treatment Group	Change in Total Serum Calcium	Change in Serum Magnesium
CALMAG Study[4][11]	OsvaRen® (CaMg)	Minimal increase (treatment difference vs. Sevelamer (B1230288): 0.0477 mmol/L, p = 0.0032)	Asymptomatic increase (treatment difference vs. Sevelamer: 0.2597 mmol/L, p < 0.0001)
De Francisco et al.[12]	OsvaRen® (CaMg)	Significantly lower serum calcium vs. Calcium Carbonate (p < 0.05)	Significant increase, but remained within normal range (p < 0.05)
Observational Study[13]	OsvaRen® Monotherapy	Increased, but only 3 patients mildly exceeded upper limit	Asymptomatic significant increases (p < 0.001)

Experimental Protocols

The assessment of phosphate binder efficacy involves both in vitro and in vivo methodologies. These protocols are crucial for determining binding capacity, clinical effectiveness, and safety.

In Vitro Phosphate Binding Capacity Studies

In vitro studies are essential for characterizing the fundamental binding properties of a phosphate binder under controlled laboratory conditions.

Objective: To determine the phosphate binding capacity of a drug substance at various pH levels and phosphate concentrations, simulating the conditions of the gastrointestinal tract.[14][15]

General Methodology:

• Preparation of Solutions: Standard phosphate solutions of known concentrations are prepared using a buffer to maintain a specific pH (e.g., pH 3.0, 6.0) to simulate gastric and intestinal environments.[14][15]

• Incubation: A precisely weighed amount of the phosphate binder (e.g., powdered OsvaRen®) is added to the phosphate solutions.[15] The mixtures are then incubated at a constant temperature (typically 37°C) with continuous agitation for a predetermined period to ensure equilibrium is reached.[14]

• Separation: After incubation, the solid binder-phosphate complex is separated from the solution containing unbound phosphate. This is typically achieved through filtration or centrifugation.[16][17]

• Quantification of Unbound Phosphate: The concentration of the remaining unbound phosphate in the supernatant is measured using a validated analytical method, such as ion chromatography or UV-vis spectrophotometry.[14][16][17]

• Calculation of Binding Capacity: The amount of phosphate bound by the drug is calculated by subtracting the final unbound phosphate concentration from the initial concentration.[16] The result is often expressed as mmol of phosphate bound per gram of the binder.

Caption: Experimental Workflow for In Vitro Phosphate Binding Assay.

In Vivo Clinical Trial Protocols (Example: CALMAG Study)

Clinical trials are necessary to evaluate the efficacy and safety of phosphate binders in the target patient population.

Objective: To compare the efficacy and safety of calcium acetate/magnesium carbonate (OsvaRen®) with an active comparator (e.g., sevelamer-HCl) in controlling serum phosphorus in hemodialysis patients.[4][8][11]

Methodology (based on the CALMAG Study): [4][8][11]

• Study Design: A controlled, randomized, investigator-masked, multicenter trial.

• Patient Population: Adult patients with chronic renal insufficiency on stable hemodialysis or online hemodiafiltration.[8]

• Washout Period: A period where previous phosphate binders are discontinued (B1498344) to establish a baseline hyperphosphatemic state.

• Randomization: Patients are randomly assigned in a 1:1 ratio to receive either OsvaRen® or the comparator drug (sevelamer-HCl).

• Treatment and Titration: The initial dose is administered and subsequently titrated based on monthly serum phosphorus measurements to achieve the target range defined by K/DOQI guidelines. OsvaRen® is taken with meals.[7]

• Data Collection: Blood samples are collected at regular intervals (e.g., monthly) to measure serum levels of phosphorus, total and ionized calcium, and magnesium.[4]

• Primary Efficacy Endpoint: The primary outcome is the serum phosphorus level at the end of the study period (e.g., 24-25 weeks).[4][8]

• Secondary Endpoints: These include the proportion of patients achieving target phosphorus levels, changes in serum calcium and magnesium, and the incidence of adverse events, particularly hypercalcemia and gastrointestinal side effects.[4]

Caption: Logical Pathway from OsvaRen® Administration to Clinical Outcome.

Conclusion

OsvaRen® exerts its phosphate-lowering effect through a direct chemical binding mechanism within the gastrointestinal tract. The combination of calcium acetate and magnesium carbonate forms insoluble phosphate salts with dietary phosphate, thereby inhibiting its absorption. Clinical data robustly support its efficacy in reducing serum phosphorus levels in dialysis patients, with an effectiveness non-inferior to that of sevelamer-HCl. The dual-cation formulation provides a therapeutic option that effectively controls hyperphosphatemia while aiming to manage the overall calcium load. The standardized in vitro and in vivo experimental protocols are essential for the continued evaluation and comparison of phosphate binders, ensuring that clinicians can make informed decisions for the management of hyperphosphatemia in patients with chronic kidney disease.

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. Past, Present, and Future of Phosphate Management - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Considerations about the effectiveness and cost effectiveness of therapies in the treatment of hyperphosphataemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of calcium acetate/magnesium carbonate as a phosphate binder compared with sevelamer hydrochloride in haemodialysis patients: a controlled randomized study (CALMAG study) assessing efficacy and tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bcrenal.ca [bcrenal.ca]
• 6. Iron-based phosphate binders--a new element in management of hyperphosphatemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. assets.hpra.ie [assets.hpra.ie]
• 8. scispace.com [scispace.com]
• 9. english.zorginstituutnederland.nl [english.zorginstituutnederland.nl]
• 10. A Magnesium Based Phosphate Binder Reduces Vascular Calcification without Affecting Bone in Chronic Renal Failure Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Evaluation of calcium acetate/magnesium carbonate as a phosphate binder compared with sevelamer hydrochloride in haemodialysis patients: a controlled randomized study (CALMAG study) assessing efficacy and tolerability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. scielo.isciii.es [scielo.isciii.es]
• 14. benchchem.com [benchchem.com]
• 15. cris.maastrichtuniversity.nl [cris.maastrichtuniversity.nl]
• 16. A phosphate binding assay for sevelamer hydrochloride by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. tsijournals.com [tsijournals.com]

The Efficacy of OsvaRen (Lanthanum Carbonate) in Attenuating Hyperphosphatemia in Preclinical Models of Renal Disease: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the preclinical evidence supporting the use of OsvaRen (lanthanum carbonate) in the management of hyperphosphatemia, a critical complication of chronic kidney disease (CKD). We will delve into the detailed experimental protocols of established renal disease models, present quantitative data on the therapeutic effects of lanthanum carbonate, and visualize the intricate signaling pathways involved.

Core Mechanism of Action

OsvaRen is a non-aluminum, non-calcium-based phosphate (B84403) binder that acts locally within the gastrointestinal tract.[1][2][3] Upon oral administration, lanthanum carbonate dissociates in the acidic environment of the stomach, releasing lanthanum ions (La³⁺).[2] These ions exhibit a high affinity for dietary phosphate, forming insoluble lanthanum phosphate complexes.[2][3] These complexes are subsequently excreted in the feces, thereby reducing the intestinal absorption of phosphate and lowering serum phosphate levels.[2][3]

Key Signaling Pathways in Hyperphosphatemia and the Interventional Role of OsvaRen

Hyperphosphatemia in CKD disrupts mineral metabolism primarily through its influence on the Fibroblast Growth Factor 23 (FGF-23) and Parathyroid Hormone (PTH) signaling axes. Persistently high phosphate levels stimulate osteocytes to secrete FGF-23, a hormone that, in early CKD, helps to maintain phosphate homeostasis by promoting urinary phosphate excretion.[1][4][5] However, as CKD progresses, the kidneys become resistant to the effects of FGF-23, leading to a vicious cycle of escalating FGF-23 and phosphate levels, which are independently associated with adverse cardiovascular outcomes.[1][5][6]

High phosphate and low active vitamin D levels also trigger the parathyroid glands to increase the secretion of PTH.[7][8][9][10] PTH acts on bone to release calcium and phosphate and on the kidneys to increase calcium reabsorption and phosphate excretion. In advanced CKD, skeletal resistance to PTH develops, and the continued high levels of PTH contribute to renal osteodystrophy.[10]

OsvaRen, by binding dietary phosphate, directly reduces the phosphate load, thereby mitigating the primary stimulus for the pathological elevation of both FGF-23 and PTH.

Caption: Simplified signaling in hyperphosphatemia and OsvaRen's intervention.

Experimental Protocols in Renal Disease Models

The adenine-induced model of chronic renal failure in rats is a widely utilized and well-characterized model for studying hyperphosphatemia and the effects of phosphate binders.

Adenine-Induced Chronic Renal Failure Model

Objective: To induce chronic renal failure characterized by hyperphosphatemia, elevated serum creatinine, and secondary hyperparathyroidism.

Methodology:

• Induction Phase: Male Sprague-Dawley rats are fed a diet supplemented with 0.75% (w/w) adenine (B156593) for 3 to 4 weeks.[2][3] This high dose of adenine leads to the formation of 2,8-dihydroxyadenine (B126177) crystals in the renal tubules, causing tubular injury and a subsequent decline in renal function.[11]

• Maintenance Phase: Following the induction period, the adenine concentration in the diet is typically reduced to 0.1% or 0.3% (w/w) to maintain a state of chronic renal failure without causing excessive mortality.[2][12]

• Treatment: Lanthanum carbonate is incorporated into the diet at a concentration of 2% (w/w), which corresponds to 1% (w/w) elemental lanthanum.[2] Treatment is typically initiated after the induction phase and continues for several weeks (e.g., 22 weeks).[2] Control groups receive a standard diet or a diet with a vehicle (e.g., 2% cellulose).[2]

• Biochemical Analysis: Blood samples are collected periodically to measure serum levels of creatinine, phosphate, calcium, and parathyroid hormone.[2][3] 24-hour urine collections can be used to assess urinary phosphate and calcium excretion.[13]

• Histological Analysis: At the end of the study, tissues such as the kidney and bone (e.g., femur, lumbar vertebrae) are collected for histomorphometric analysis to assess the extent of renal damage and the characteristics of renal osteodystrophy.[2][3][14]

Caption: Workflow for the adenine-induced chronic renal failure model.

Quantitative Data on the Effects of OsvaRen in a Rat Model of Chronic Renal Failure

The following tables summarize the key findings from a long-term study utilizing the adenine-induced chronic renal failure (CRF) model in rats, demonstrating the efficacy of lanthanum carbonate in mitigating the biochemical and bone-related complications of CKD.

Table 1: Biochemical Parameters in Adenine-Induced CRF Rats Treated with Lanthanum Carbonate

Parameter	Normal Renal Function (NRF) + Vehicle	NRF + Lanthanum Carbonate	CRF + Vehicle	CRF + Lanthanum Carbonate
Serum Creatinine (mg/dL)	0.4 ± 0.0	0.4 ± 0.0	2.1 ± 0.2	2.0 ± 0.2
Serum Phosphorus (mg/dL)	5.9 ± 0.2	5.4 ± 0.2	11.8 ± 0.8	6.8 ± 0.4
Serum Calcium (mg/dL)	10.0 ± 0.1	10.1 ± 0.1	8.7 ± 0.2	9.4 ± 0.2
Serum PTH (pg/mL)	15.6 ± 2.4	12.5 ± 2.0	1056.0 ± 153.1	120.3 ± 33.2
Urinary Phosphorus Excretion (mg/24h)	16.9 ± 1.1	2.5 ± 0.3	12.1 ± 1.5	3.4 ± 0.5*

*Data are presented as mean ± SEM. *P < 0.05 vs. CRF + Vehicle. Data adapted from a study in rats with adenine-induced CRF treated for 22 weeks.[2][3]

Table 2: Bone Histomorphometry in Adenine-Induced CRF Rats Treated with Lanthanum Carbonate

Parameter	NRF + Vehicle	CRF + Vehicle	CRF + Lanthanum Carbonate
Bone Volume/Tissue Volume (%)	22.8 ± 1.0	28.9 ± 1.9	24.5 ± 1.2
Osteoid Volume/Bone Volume (%)	1.1 ± 0.2	15.7 ± 2.3	4.6 ± 1.0
Osteoblast Surface/Bone Surface (%)	12.3 ± 1.5	38.9 ± 3.8	19.8 ± 2.4
Osteoclast Surface/Bone Surface (%)	1.8 ± 0.3	10.5 ± 1.4	4.1 ± 0.7
Fibrosis Volume/Tissue Volume (%)	0.0 ± 0.0	12.6 ± 2.5	1.5 ± 0.6

*Data are presented as mean ± SEM. *P < 0.05 vs. CRF + Vehicle. Data adapted from a study in rats with adenine-induced CRF treated for 22 weeks.[2][3]

The data clearly indicate that treatment with lanthanum carbonate in a rat model of chronic renal failure leads to a significant reduction in serum phosphorus and PTH levels.[2][3] Furthermore, lanthanum carbonate treatment markedly improves bone histology, reducing the severe bone disease and fibrosis observed in untreated CRF animals.[2][3]

Conclusion

Preclinical studies in well-established animal models of chronic renal failure provide robust evidence for the efficacy of OsvaRen (lanthanum carbonate) in managing hyperphosphatemia. The detailed experimental protocols outlined in this guide serve as a valuable resource for researchers designing and interpreting studies in this field. The quantitative data demonstrate that lanthanum carbonate not only effectively lowers serum phosphate but also ameliorates the downstream pathological consequences, including secondary hyperparathyroidism and renal osteodystrophy. The visualization of the underlying signaling pathways further clarifies the mechanism by which OsvaRen exerts its therapeutic effects. This comprehensive technical overview underscores the critical role of OsvaRen as a therapeutic agent in the management of hyperphosphatemia in the context of chronic kidney disease.

References

• 1. FGF23 and Phosphate–Cardiovascular Toxins in CKD - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Long-term treatment with lanthanum carbonate reduces mineral and bone abnormalities in rats with chronic renal failure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Long-term treatment with lanthanum carbonate reduces mineral and bone abnormalities in rats with chronic renal failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Clinical Significance of FGF-23 in Patients with CKD - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Contribution of Phosphate and FGF23 to CKD Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Hyperphosphatemia of Chronic Kidney Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. droracle.ai [droracle.ai]
• 9. Hyperphosphatemia - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Hyperparathyroidism in Chronic Kidney Disease - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Adenine-induced animal model of chronic kidney disease: current applications and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. A Comparison of the Long-Term Effects of Lanthanum Carbonate and Calcium Carbonate on the Course of Chronic Renal Failure in Rats with Adriamycin-Induced Nephropathy | PLOS One [journals.plos.org]
• 14. Localization of lanthanum in bone of chronic renal failure rats after oral dosing with lanthanum carbonate - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Characterization of OsvaRen® Phosphate Binding Capacity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the in vitro characterization of OsvaRen® (a fixed-dose combination of calcium acetate (B1210297) and magnesium carbonate), a phosphate (B84403) binder used in the management of hyperphosphatemia in patients with chronic kidney disease. This document details the fundamental mechanism of action and provides in-depth experimental protocols for evaluating its phosphate binding capacity. Quantitative data from relevant studies are summarized, and key experimental workflows are visualized to facilitate a deeper understanding for researchers, scientists, and professionals involved in drug development and formulation.

Introduction

Hyperphosphatemia is a common and serious complication of chronic kidney disease (CKD), contributing to mineral and bone disorders, cardiovascular calcification, and increased mortality.[1] Phosphate binders are a cornerstone of therapy, acting within the gastrointestinal tract to reduce the absorption of dietary phosphate. OsvaRen® is a phosphate binder that combines calcium acetate and magnesium carbonate to effectively bind dietary phosphate.[2][3]

The primary mechanism of action for OsvaRen® is the dissociation of calcium acetate and magnesium carbonate in the gastrointestinal tract. The released calcium and magnesium ions then bind with dietary phosphate to form insoluble calcium phosphate and magnesium phosphate salts, which are subsequently excreted in the feces.[2] This in vitro guide focuses on the methodologies used to characterize and quantify this essential phosphate binding function.

Mechanism of Action: Phosphate Binding

The phosphate binding action of OsvaRen® is a direct chemical interaction within the gastrointestinal tract. The active components, calcium acetate and magnesium carbonate, readily dissolve to release calcium (Ca²⁺) and magnesium (Mg²⁺) ions. These divalent cations then react with phosphate ions (PO₄³⁻) from dietary sources to form insoluble precipitates.

The simplified chemical reactions are as follows:

• Calcium Acetate: 3Ca(CH₃COO)₂ + 2PO₄³⁻ → Ca₃(PO₄)₂ (s) + 6CH₃COO⁻

• Magnesium Carbonate: 3MgCO₃ + 2PO₄³⁻ → Mg₃(PO₄)₂ (s) + 3CO₃²⁻

The efficacy of this process is influenced by factors such as pH and the local concentration of phosphate, which vary along the gastrointestinal tract.

Quantitative Data Summary

The following tables summarize the in vitro phosphate binding capacity of calcium acetate/magnesium carbonate (the components of OsvaRen®) from published studies. These studies typically evaluate the amount of phosphate bound by a specific amount of the binder under controlled conditions.

Table 1: Influence of pH and Phosphate Concentration on Phosphate Binding by Calcium Acetate/Magnesium Carbonate (CA/MC)

Phosphate Concentration (mM)	Baseline pH	Phosphate Bound (mmol/g of binder)	Reference
10	3.0	Data not explicitly provided in mmol/g	[4]
15	3.0	Data not explicitly provided in mmol/g	[4]
20	3.0	Data not explicitly provided in mmol/g	[4]
10	6.0	Data not explicitly provided in mmol/g	[4]
15	6.0	Data not explicitly provided in mmol/g	[4]
20	6.0	Data not explicitly provided in mmol/g	[4]

Note: While the referenced study[4] provides comparative data showing CA/MC binds more phosphate at pH 6.0 than at pH 3.0, the absolute values in mmol/g were not presented in a directly extractable format.

Table 2: Comparative Phosphate Binding of Different Binders (Illustrative)

Phosphate Binder	pH Condition	Binding Capacity (mmol/g) - Illustrative
Calcium Acetate/Magnesium Carbonate	pH 6.0 (Intestinal)	Higher Efficacy
Calcium Acetate/Magnesium Carbonate	pH 3.0 (Gastric)	Lower Efficacy
Sevelamer (B1230288) Carbonate	pH 3.0 (Gastric)	Higher Efficacy
Lanthanum Carbonate	pH 3.0 (Gastric)	Significantly Higher Efficacy

This table provides a qualitative summary based on the findings that different binders have optimal binding capacities at different pH levels.[4]

Experimental Protocols

The following are detailed methodologies for conducting in vitro phosphate binding studies, based on established scientific literature and regulatory guidance.[5][6][7]

Equilibrium Phosphate Binding Study

This study is designed to determine the maximum phosphate binding capacity (K₂) and the binding affinity (K₁) of the phosphate binder.

Materials:

• OsvaRen® tablets or active pharmaceutical ingredients (calcium acetate and magnesium carbonate)

• Potassium phosphate monobasic (KH₂PO₄)

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

• Deionized water

• Incubator shaker capable of maintaining 37°C

• Centrifuge or filtration apparatus (e.g., 0.45 µm filters)

• Phosphate quantification assay materials (see Section 4.3)

Procedure:

• Preparation of Phosphate Solutions: Prepare a series of at least eight phosphate solutions with concentrations ranging from, for example, 1 mM to 40 mM. These solutions should be prepared in a buffer system to maintain the desired pH.

• pH Adjustment: Prepare two sets of these phosphate solutions, one adjusted to a pH of 3.0-4.0 (simulating gastric fluid) and another to a pH of 6.0-7.0 (simulating intestinal fluid).

• Incubation:

  • Accurately weigh a predetermined amount of pulverized OsvaRen® tablet or the equivalent active ingredients.

  • Add the binder to a fixed volume (e.g., 300 mL) of each phosphate concentration at both pH conditions.[5]

  • Place the samples in an incubator shaker set at 37°C and agitate at 100 rpm for a sufficient duration to reach equilibrium (e.g., 4-6 hours).[5][8]

• Sample Collection and Preparation:

  • At the end of the incubation period, withdraw an aliquot from each sample.

  • Separate the solid binder-phosphate complex from the supernatant by centrifugation or filtration.

• Phosphate Quantification: Measure the concentration of unbound phosphate remaining in the supernatant using a validated analytical method (see Section 4.3).

• Data Analysis:

  • Calculate the amount of phosphate bound per gram of binder for each initial phosphate concentration.

  • Plot the bound phosphate versus the free phosphate concentration and fit the data to the Langmuir isotherm model to determine K₁ and K₂.

Kinetic Phosphate Binding Study

This study evaluates the rate at which the phosphate binder binds to phosphate.

Materials:

• Same as for the Equilibrium Phosphate Binding Study.

Procedure:

• Preparation of Phosphate Solutions: Prepare two phosphate solutions, one at a low concentration and one at a high concentration (e.g., 1 mM and 40 mM), at the desired pH (e.g., pH 4.0 and pH 7.0).[5]

• Incubation:

  • Add a pre-weighed amount of the phosphate binder to each phosphate solution in an incubator shaker at 37°C and 100 rpm.[5]

• Time-Course Sampling: Withdraw aliquots at multiple time points (e.g., 0, 15, 30, 60, 120, 240, and 360 minutes).

• Sample Preparation and Quantification: Immediately after collection, separate the solid phase and analyze the supernatant for unbound phosphate concentration as described previously.

• Data Analysis: Plot the amount of phosphate bound per gram of binder against time to determine the rate of binding and the time required to reach equilibrium.

Phosphate Quantification Method: Molybdate (B1676688) Blue Spectrophotometry

A common, simple, and sensitive method for quantifying phosphate concentration.[4][9]

Reagents:

• Ammonium (B1175870) molybdate solution

• Ascorbic acid solution or a combined molybdate-ascorbic acid reagent

• Phosphate standard solution

Procedure:

• Standard Curve Preparation: Prepare a series of phosphate standards of known concentrations.

• Sample and Standard Reaction:

  • To a specific volume of the supernatant from the binding assay (and the standards), add the ammonium molybdate reagent followed by the ascorbic acid reducing agent.

  • Allow the color to develop for a specified time (e.g., 10-15 minutes). A blue color will form, with the intensity proportional to the phosphate concentration.

• Spectrophotometric Measurement: Measure the absorbance of the standards and samples at the appropriate wavelength (typically around 820-880 nm) using a UV-Vis spectrophotometer.

• Concentration Determination: Use the standard curve to determine the phosphate concentration in the unknown samples.

Visualizations

Experimental Workflow for Equilibrium Phosphate Binding

Caption: Workflow for the equilibrium phosphate binding assay.

Experimental Workflow for Kinetic Phosphate Binding

Caption: Workflow for the kinetic phosphate binding assay.

Conclusion

The in vitro characterization of OsvaRen®'s phosphate binding capacity is crucial for understanding its therapeutic efficacy and for the development of generic formulations. The detailed protocols for equilibrium and kinetic binding studies provided in this guide, along with methods for phosphate quantification, offer a robust framework for researchers. The provided data and workflows serve as a valuable resource for scientists and drug development professionals in the field of phosphate binder research. The pH-dependent binding profile of calcium acetate/magnesium carbonate underscores the importance of conducting these assays under conditions that mimic the physiological environment of the gastrointestinal tract.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. banglajol.info [banglajol.info]
• 3. researchgate.net [researchgate.net]
• 4. asdlib.org [asdlib.org]
• 5. dissolutiontech.com [dissolutiontech.com]
• 6. austinpublishinggroup.com [austinpublishinggroup.com]
• 7. fda.gov [fda.gov]
• 8. A phosphate binding assay for sevelamer hydrochloride by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Phosphate test - Wikipedia [en.wikipedia.org]

The Synergistic Action of Calcium Acetate and Magnesium Carbonate in Hyperphosphatemia Management: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hyperphosphatemia, a hallmark of chronic kidney disease-mineral and bone disorder (CKD-MBD), is a significant contributor to cardiovascular morbidity and mortality in patients with end-stage renal disease. Phosphate (B84403) binders are a cornerstone of therapy, and combination formulations are increasingly recognized for their potential to optimize phosphate control while mitigating adverse effects. This technical guide provides an in-depth analysis of OsvaRen®, a phosphate binder composed of calcium acetate (B1210297) and magnesium carbonate. We will explore the synergistic effects of these active ingredients, supported by quantitative data from pivotal clinical trials, detailed experimental protocols, and an examination of the underlying molecular signaling pathways.

Introduction: The Challenge of Hyperphosphatemia in Chronic Kidney Disease

In patients with chronic kidney disease (CKD), the progressive loss of renal function leads to impaired phosphate excretion and subsequent hyperphosphatemia[1]. Elevated serum phosphate levels are a key driver of secondary hyperparathyroidism, vascular calcification, and cardiovascular events[1]. The primary therapeutic goal is to maintain serum phosphate within the target range recommended by clinical practice guidelines[2]. Dietary phosphate restriction and dialysis are often insufficient to achieve this, necessitating the use of phosphate-binding agents[2][3].

Calcium-based phosphate binders have long been a mainstay of treatment; however, they can lead to excessive calcium loading and an increased risk of hypercalcemia, which may itself contribute to vascular calcification[3]. This has spurred the development of alternative and combination therapies. OsvaRen® is a fixed-dose combination of calcium acetate and heavy magnesium carbonate, designed to effectively bind dietary phosphate with a reduced calcium load[4][5][6].

Active Ingredients and Mechanism of Action

OsvaRen® contains two active pharmaceutical ingredients:

• Calcium Acetate (435 mg per tablet): Equivalent to 110 mg of elemental calcium[4][5].

• Heavy Magnesium Carbonate (235 mg per tablet): Equivalent to 60 mg of elemental magnesium[4][5].

The fundamental mechanism of action for both components is the binding of dietary phosphate within the gastrointestinal tract. In the acidic environment of the stomach and the more alkaline milieu of the small intestine, calcium acetate and magnesium carbonate dissociate to release calcium and magnesium ions, respectively. These ions then form insoluble complexes with dietary phosphate, which are subsequently excreted in the feces, thereby reducing the net absorption of phosphate into the bloodstream[7].

Synergistic Effects of Calcium Acetate and Magnesium Carbonate

The combination of calcium acetate and magnesium carbonate in OsvaRen® offers several synergistic advantages over single-agent phosphate binders.

Enhanced Phosphate Binding with Reduced Calcium Load

The primary synergistic effect lies in the dual-action phosphate binding. By incorporating magnesium carbonate, a potent phosphate binder in its own right, OsvaRen® can achieve significant phosphate reduction with a lower dose of elemental calcium compared to traditional calcium-based binders[3]. This is crucial for mitigating the risk of hypercalcemia, a common and concerning side effect of high-dose calcium-based therapy[3].

Potential for Attenuation of Vascular Calcification

Emerging evidence suggests that magnesium plays an active role in inhibiting the progression of vascular calcification, a major contributor to cardiovascular mortality in CKD patients[8]. The proposed mechanisms for this protective effect are multifaceted and represent a significant area of synergistic benefit for the calcium acetate and magnesium carbonate combination.

Magnesium is thought to interfere with the formation and maturation of hydroxyapatite (B223615) crystals, the primary mineral component of vascular calcifications[9]. Furthermore, at a cellular level, magnesium has been shown to modulate signaling pathways that lead to the osteogenic transdifferentiation of vascular smooth muscle cells (VSMCs), a key event in the calcification process.

Improved Control of Secondary Hyperparathyroidism

Both calcium and magnesium can influence the secretion of parathyroid hormone (PTH) through their interaction with the calcium-sensing receptor (CaSR) on parathyroid cells[10]. Adequate control of serum calcium and the additional effect of magnesium on the CaSR may contribute to better management of secondary hyperparathyroidism, a common complication of CKD.

Quantitative Data from Clinical Trials

The efficacy and safety of OsvaRen® have been evaluated in several key clinical trials. The following tables summarize the quantitative data from two pivotal studies: the CALMAG study, a randomized controlled trial comparing OsvaRen® (CaMg) to sevelamer (B1230288) hydrochloride, and a long-term study by Deuber et al. comparing OsvaRen® to calcium carbonate[3][11].

Table 1: Key Efficacy Outcomes of the CALMAG Study (24 weeks) [11]

Parameter	OsvaRen® (CaMg) (n=105)	Sevelamer-HCl (n=99)	p-value
Serum Phosphorus (mmol/L)
Baseline (Mean ± SD)	2.46 ± 0.54	2.42 ± 0.59	NS
Week 25 (Mean ± SD)	1.70 ± 0.48	1.77 ± 0.61	NS (Non-inferiority met)
Change from Baseline (Mean ± SD)	-0.76 ± 0.58	-0.71 ± 0.59	NS
Serum Calcium (mmol/L)
Baseline (Mean ± SD)	2.24 ± 0.17	2.25 ± 0.15	NS
Week 25 (Mean ± SD)	2.31 ± 0.18	2.25 ± 0.15	0.0032
Serum Magnesium (mmol/L)
Baseline (Mean ± SD)	0.98 ± 0.23	0.99 ± 0.15	NS
Week 25 (Mean ± SD)	1.28 ± 0.23	1.03 ± 0.15	<0.0001

Table 2: Long-Term Efficacy Data from Deuber et al. (36 months) [3]

Parameter	OsvaRen® (CaMg) (n=25)	Calcium Carbonate (n=25)	p-value
Serum Phosphorus (mmol/L)
Change from Baseline (Mean ± SD)	-0.39 ± 0.27	-0.15 ± 0.27	<0.05
Serum Calcium (mmol/L)
Change from Baseline (Mean ± SD)	-0.14 ± 0.13	-0.01 ± 0.19	<0.05
Serum Magnesium (mmol/L)
Change from Baseline (Mean ± SD)	+0.10 ± 0.13	-0.01 ± 0.13	<0.001
Intact Parathyroid Hormone (pg/mL)
Change from Baseline (Mean ± SD)	Significant Decrease	Slight Increase	<0.05

Experimental Protocols

The CALMAG Study: A Randomized, Controlled, Multicenter Trial[4][11]

• Objective: To demonstrate the non-inferiority of OsvaRen® (CaMg) compared to sevelamer hydrochloride in controlling serum phosphorus in hemodialysis patients.

• Study Design: A 24-week, randomized, controlled, multicenter, investigator-masked, parallel-group study.

• Patient Population: 255 adult patients with end-stage renal disease on hemodialysis or online hemodiafiltration for at least 3 months with serum phosphorus ≥1.78 mmol/L after a 2-3 week phosphate binder washout period.

• Inclusion Criteria: Age 18-85 years, stable on dialysis, serum calcium ≤2.6 mmol/L, and serum magnesium ≤1.5 mmol/L post-washout.

• Exclusion Criteria: Known hypersensitivity to study drugs, hypophosphatemia, significant gastrointestinal disorders, and pregnancy or lactation.

• Intervention: Patients were randomized 1:1 to receive either OsvaRen® or sevelamer hydrochloride. The initial dose was at least four tablets per day, titrated to achieve a serum phosphorus level below 1.78 mmol/L.

• Primary Endpoint: Serum phosphorus concentration at week 25.

• Secondary Endpoints: Serum calcium and magnesium concentrations at week 25, number of visits with target serum phosphorus levels achieved.

• Biochemical Analyses: Blood samples were collected at baseline and at regular intervals throughout the study. Serum phosphorus, total and ionized calcium, magnesium, and intact PTH were measured using standardized laboratory methods.

• Statistical Analysis: The primary analysis was a non-inferiority comparison of the mean serum phosphorus levels at week 25 between the two groups. A non-inferiority margin of 0.15 mmol/L was used.

Deuber et al. Long-Term Comparative Study[3]

• Objective: To compare the long-term efficacy and safety of OsvaRen® (CaMg) with calcium carbonate in hemodialysis patients.

• Study Design: A 36-month, prospective, randomized, comparative clinical trial.

• Patient Population: 50 hemodialysis patients.

• Intervention: Patients were randomized to receive either OsvaRen® or calcium carbonate. Dosing was adjusted to maintain serum phosphate levels within the target range.

• Endpoints: Time course and differences in serum levels of calcium, phosphate, magnesium, and plasma levels of intact parathormone.

• Biochemical Analyses: Serum and plasma samples were collected at baseline and at regular intervals for 36 months for the measurement of key mineral metabolism parameters.

In Vitro Phosphate Binding Assay (Representative Protocol)

• Objective: To determine the phosphate-binding capacity of calcium acetate and magnesium carbonate under simulated gastrointestinal pH conditions.

• Materials: Calcium acetate, magnesium carbonate, sodium phosphate monobasic, hydrochloric acid, sodium hydroxide, simulated gastric fluid (SGF, pH 1.2), and simulated intestinal fluid (SIF, pH 7.5).

• Procedure:

  • Prepare a standard phosphate solution (e.g., 1000 mg/L) in both SGF and SIF.

  • Add a known amount of the phosphate binder (calcium acetate, magnesium carbonate, or their combination) to a defined volume of the phosphate solution.

  • Incubate the mixture at 37°C with constant agitation for a specified time (e.g., 1-3 hours) to simulate transit through the respective GI compartments.

  • Centrifuge the samples to pellet the insoluble phosphate-binder complex.

  • Measure the concentration of free phosphate remaining in the supernatant using a colorimetric assay (e.g., malachite green method).

  • The phosphate binding capacity is calculated as the amount of phosphate bound per gram of the binder.

Preclinical Model of Vascular Calcification (Representative Protocol)

• Objective: To evaluate the effect of calcium acetate and magnesium carbonate, alone or in combination, on the development of vascular calcification in a uremic rat model.

• Animal Model: Male Sprague-Dawley rats are rendered uremic via a 5/6 nephrectomy or an adenine-rich diet.

• Experimental Groups:

  • Sham-operated control group.

  • Uremic control group (vehicle).

  • Uremic group treated with calcium acetate.

  • Uremic group treated with magnesium carbonate.

  • Uremic group treated with OsvaRen® (calcium acetate and magnesium carbonate).

• Treatment: Phosphate binders are administered daily by oral gavage for a period of several weeks (e.g., 8-12 weeks).

• Assessment of Vascular Calcification:

  • Histology: Aortas are harvested, sectioned, and stained with von Kossa to visualize calcium deposits.

  • Biochemical Analysis: The calcium content of the aortic tissue is quantified using atomic absorption spectrometry or a colorimetric assay.

• Biochemical Analyses: Serum levels of creatinine, urea, phosphate, calcium, magnesium, and PTH are monitored throughout the study.

Signaling Pathways and Molecular Mechanisms

Phosphate Binding in the Gastrointestinal Tract

The primary interaction occurs in the lumen of the stomach and small intestine.

Figure 1: Intraluminal Phosphate Binding by OsvaRen®.

Regulation of Parathyroid Hormone Secretion

The secretion of PTH is primarily regulated by the extracellular calcium concentration via the CaSR on parathyroid cells. Magnesium can also act as an agonist at the CaSR.

Figure 2: CaSR-Mediated Inhibition of PTH Secretion.

Putative Mechanisms of Magnesium-Mediated Inhibition of Vascular Calcification

Magnesium is thought to inhibit vascular calcification through both passive and active mechanisms.

Figure 3: Magnesium's Role in Inhibiting Vascular Calcification.

Conclusion

The combination of calcium acetate and magnesium carbonate in OsvaRen® represents a synergistic approach to the management of hyperphosphatemia in patients with chronic kidney disease. Clinical data robustly support its efficacy in controlling serum phosphate levels, with the significant advantage of a reduced risk of hypercalcemia compared to traditional calcium-based binders. Furthermore, the inclusion of magnesium offers the potential for additional cardiovascular benefits through the attenuation of vascular calcification. The well-defined mechanisms of action and the favorable clinical trial outcomes position OsvaRen® as a valuable therapeutic option for this patient population. Further research into the long-term cardiovascular effects of magnesium supplementation in this context is warranted.

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. fresenius.com [fresenius.com]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of calcium acetate/magnesium carbonate as a phosphate binder compared with sevelamer hydrochloride in haemodialysis patients: a controlled randomized study (CALMAG study) assessing efficacy and tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ClinicalTrials.gov [clinicaltrials.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Measurement of parathyroid hormone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evaluation of calcium acetate/magnesium carbonate as a phosphate binder compared with sevelamer hydrochloride in haemodialysis patients: a controlled randomized study (CALMAG study) assessing efficacy and tolerability - PubMed [pubmed.ncbi.nlm.nih.gov]

Preclinical Pharmacodynamics of OsvaRen: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical pharmacodynamics of OsvaRen®, a combination phosphate (B84403) binder containing calcium acetate (B1210297) and magnesium carbonate. The information presented herein is collated from various preclinical studies, focusing on its mechanism of action, efficacy in animal models of chronic kidney disease (CKD), and the underlying physiological pathways it influences.

Core Mechanism of Action

OsvaRen® exerts its therapeutic effect by binding to dietary phosphate within the gastrointestinal tract. The calcium acetate and magnesium carbonate components dissociate to release calcium and magnesium ions, which then form insoluble phosphate salts (calcium phosphate and magnesium phosphate). These insoluble complexes are subsequently excreted in the feces, thereby reducing the overall phosphate load and lowering serum phosphate levels in patients with hyperphosphatemia, a common complication of CKD.[1]

Preclinical Efficacy in Animal Models

The primary preclinical model used to evaluate the efficacy of OsvaRen® is the adenine-induced model of chronic renal failure in rats. This model effectively mimics the hyperphosphatemia and subsequent vascular calcification observed in human CKD.

Experimental Protocols

Adenine-Induced Chronic Kidney Disease Rat Model:

A widely utilized protocol to induce CKD in rats involves the administration of an adenine-rich diet.[2][3]

• Animal Model: Male Sprague-Dawley or Wistar rats are typically used.[2]

• Induction: Renal failure is induced by feeding the rats a diet containing 0.75% (w/w) adenine (B156593) for a period of 2 to 4 weeks.[3][4] This leads to the development of tubulointerstitial nephritis and a significant reduction in glomerular filtration rate.

• Treatment: Following the induction period, rats are treated with OsvaRen® (calcium acetate/magnesium carbonate) or a vehicle control, typically administered daily via oral gavage. Dosages in preclinical studies have ranged from 185 mg/kg/day to 750 mg/kg/day.[5][6]

• Monitoring: Key parameters monitored throughout the study include serum levels of phosphate, calcium, and parathyroid hormone (PTH), as well as markers of renal function (e.g., creatinine (B1669602) and blood urea (B33335) nitrogen).

• Endpoint Analysis: The primary endpoint is often the assessment of vascular calcification, which is quantified by measuring the calcium content in the aorta and other major arteries.[5][6]

Quantitative Data from Preclinical Studies

The following tables summarize the key quantitative findings from preclinical studies investigating the effects of OsvaRen® in adenine-induced uremic rats.

Table 1: Effect of OsvaRen® on Serum Biochemistry in Adenine-Induced Uremic Rats

Treatment Group	Dose (mg/kg/day)	Serum Phosphate (mmol/L)	Serum Calcium (mmol/L)	Serum PTH (pg/mL)
Vehicle Control	-	Significantly Elevated	No Significant Change	Significantly Elevated
OsvaRen® (CaMg)	375	Significantly Reduced	No Significant Change	Dose-dependently Reduced
OsvaRen® (CaMg)	750	Significantly Reduced	No Significant Change	Dose-dependently Reduced

Data compiled from studies demonstrating that OsvaRen® effectively controls hyperphosphatemia and secondary hyperparathyroidism without inducing hypercalcemia.[5]

Table 2: Effect of OsvaRen® on Aortic Calcification in Adenine-Induced Uremic Rats

Treatment Group	Dose (mg/kg/day)	Aortic Calcium Content (µg/mg tissue)	Aortic Calcified Area (%)
Vehicle Control	-	Significantly High	Significantly High
OsvaRen® (CaMg)	185	-	Significantly Reduced
OsvaRen® (CaMg)	375	Significantly Reduced	Significantly Reduced
OsvaRen® (CaMg)	750	Significantly Reduced	Significantly Reduced

Data indicates a significant reduction in the development of aortic calcification with OsvaRen® treatment.[5][6]

In Vitro Phosphate Binding Capacity

In vitro studies have been conducted to characterize the phosphate-binding capacity of various phosphate binders. One study compared calcium acetate/magnesium carbonate (the components of OsvaRen®) to other binders at different pH levels and phosphate concentrations.

Table 3: In Vitro Phosphate Binding Characteristics

Phosphate Binder	Optimal pH for Binding	Binding Kinetics
Calcium Acetate/Magnesium Carbonate	6.0	Reached maximum binding capacity in less than 6 hours

This in vitro study suggests that the efficacy of calcium acetate/magnesium carbonate is influenced by the pH of the surrounding environment.[7][8]

Visualizing the Pharmacodynamic Effects of OsvaRen®

The following diagrams illustrate the mechanism of action and the broader physiological context of OsvaRen®'s pharmacodynamics.

Caption: Mechanism of Action of OsvaRen® in the GI Tract.

Caption: OsvaRen®'s Role in Mitigating Vascular Calcification.

Caption: Experimental Workflow for Preclinical OsvaRen® Studies.

Signaling Pathways in Vascular Calcification

Hyperphosphatemia is a key driver of vascular calcification in CKD. While OsvaRen®'s primary mechanism is the reduction of the phosphate load, this intervention consequently downregulates the signaling pathways that promote the osteogenic transformation of vascular smooth muscle cells (VSMCs). Elevated phosphate levels are known to increase the expression of osteogenic markers such as Bone Morphogenetic Protein 2 (BMP-2) and Sox9. By lowering serum phosphate, OsvaRen® helps to mitigate the activation of these pro-calcific pathways.

Conclusion

Preclinical studies robustly demonstrate the pharmacodynamic efficacy of OsvaRen® in a rat model of chronic renal failure. It effectively controls hyperphosphatemia and secondary hyperparathyroidism without causing hypercalcemia. A significant outcome of this primary pharmacodynamic effect is the marked reduction in vascular calcification. The mechanism is primarily attributed to the binding of dietary phosphate in the gastrointestinal tract, which reduces the systemic phosphate burden and subsequently attenuates the pro-calcific signaling pathways in the vasculature. These preclinical findings provide a strong rationale for the clinical use of OsvaRen® in the management of hyperphosphatemia in patients with CKD.

References

• 1. bcrenal.ca [bcrenal.ca]
• 2. karger.com [karger.com]
• 3. Adenine-induced animal model of chronic kidney disease: current applications and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oatext.com [oatext.com]
• 5. Effect of a magnesium-based phosphate binder on medial calcification in a rat model of uremia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Magnesium Based Phosphate Binder Reduces Vascular Calcification without Affecting Bone in Chronic Renal Failure Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Influence of pH and phosphate concentration on the phosphate binding capacity of five contemporary binders. An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Influence of pH and phosphate concentration on the phosphate binding capacity of five contemporary binders. An in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]

Molecular interactions of OsvaRen with dietary phosphate

An In-Depth Technical Guide to the Molecular Interactions of OsvaRen® with Dietary Phosphate (B84403)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Hyperphosphatemia, an excess of serum phosphate, is a common and serious complication of chronic kidney disease (CKD), contributing to mineral and bone disorders and cardiovascular disease.[1][2] Phosphate binders are a cornerstone of management, working within the gastrointestinal tract to limit the absorption of dietary phosphate. OsvaRen® (a combination of calcium acetate (B1210297) and magnesium carbonate) is a potent, calcium-containing phosphate binder designed to control hyperphosphatemia in patients undergoing dialysis.[3][4] This document provides a detailed technical overview of the molecular interactions of OsvaRen® with dietary phosphate, its mechanism of action, quantitative efficacy data, relevant experimental protocols, and its role within the broader context of phosphate homeostasis signaling pathways.

Molecular Interaction and Mechanism of Action

The primary therapeutic action of OsvaRen® is not systemic; instead, it occurs locally within the lumen of the gastrointestinal tract. The active components, calcium acetate (Ca(CH₃COO)₂) and magnesium carbonate (MgCO₃), engage in a direct physicochemical interaction with dietary phosphate.

When taken with meals, the tablet dissolves and releases calcium (Ca²⁺) and magnesium (Mg²⁺) ions.[3][5] These cations form insoluble complexes with phosphate anions (primarily HPO₄²⁻ and H₂PO₄⁻) present in ingested food.[4] The chemical reactions can be summarized as follows:

• Calcium Acetate Interaction: 3Ca²⁺(aq) + 2PO₄³⁻(aq) → Ca₃(PO₄)₂(s)

• Magnesium Carbonate Interaction: 3Mg²⁺(aq) + 2PO₄³⁻(aq) → Mg₃(PO₄)₂(s)

These reactions lead to the formation of poorly soluble calcium and magnesium phosphate salts that are indigestible.[4] These precipitates pass through the digestive tract and are ultimately excreted with the feces, thereby preventing the absorption of dietary phosphate into the bloodstream.[4][5] Some studies suggest the potential formation of an insoluble calcium-magnesium-phosphate complex as part of this process.[6]

The binding efficiency of calcium acetate/magnesium carbonate is influenced by the local pH of the gastrointestinal environment, with studies indicating it is most effective in a neutral pH environment (baseline pH of 6.0).[7] The combination of both calcium and magnesium salts provides a higher phosphate-binding capacity compared to calcium-only binders, allowing for effective phosphate control with a reduced calcium load.[8]

Quantitative Data and Efficacy

The efficacy of OsvaRen® has been evaluated in numerous in-vitro and clinical studies. The following tables summarize key quantitative data regarding its composition, comparative phosphate binding, and clinical effectiveness.

Table 1: OsvaRen® Composition

Component	Mass per Tablet	Elemental Ion Equivalent
Calcium Acetate	435.00 mg	110 mg Calcium
Magnesium Carbonate, heavy	235.00 mg	60 mg Magnesium

Data sourced from the Summary of Product Characteristics.[3]

Table 2: Comparative Clinical Efficacy of OsvaRen® vs. Other Phosphate Binders

Study	Comparator	Duration	Key Findings on Serum Phosphate (PO₄) & Calcium (Ca)
CALMAG Study	Sevelamer-HCl	24 weeks	Non-inferiority confirmed: OsvaRen® was not inferior to sevelamer-HCl in lowering serum phosphorus levels.[9]
Deuber et al. (2008)	Calcium Carbonate	36 months	Superior PO₄ Reduction: Significant reduction in serum PO₄ with OsvaRen® (-0.39 mmol/L) vs. calcium carbonate (-0.15 mmol/L).[10]

| Deuber et al. (2008) | Calcium Carbonate | 36 months | Serum Ca Reduction: Significant reduction in serum Ca with OsvaRen® (-0.14 mmol/L) vs. calcium carbonate (-0.01 mmol/L).[10] |

Table 3: General Efficacy of Phosphate Binders from Meta-Analysis

Study Type	Comparator	Key Finding

| Meta-analysis (7 studies) | Placebo | Phosphate binders resulted in a statistically significant decrease in phosphorus levels compared to placebo (mean difference -1.89 mg/dL).[11] |

Signaling Pathways and Systemic Impact

While OsvaRen® acts directly in the gut, its therapeutic effect—the reduction of phosphate absorption—has significant indirect consequences on the systemic signaling pathways that regulate phosphate homeostasis. The principal pathway involved is the Fibroblast Growth Factor 23 (FGF23)-Klotho axis.

In CKD, high serum phosphate stimulates osteocytes and osteoblasts in the bone to secrete FGF23.[12] FGF23 then acts on the kidneys to promote phosphate excretion (phosphaturia) by downregulating the expression of sodium-phosphate cotransporters (NaPi-2a and NaPi-2c) in the proximal tubules.[13][14] This action is critically dependent on the presence of its co-receptor, Klotho.[12][15] Furthermore, FGF23 suppresses the synthesis of 1,25-dihydroxyvitamin D [1,25(OH)₂D], which in turn limits intestinal phosphate absorption, forming a negative feedback loop.[14]

By effectively binding dietary phosphate, OsvaRen® reduces the primary stimulus for FGF23 production. This can help mitigate the excessively high levels of FGF23 characteristic of advanced CKD, which are associated with adverse cardiovascular outcomes and mortality.

Figure 1. OsvaRen's impact on the FGF23-Klotho phosphate homeostasis pathway.

Experimental Protocols

Reproducible and validated experimental methodologies are critical for evaluating the efficacy of phosphate binders. The following sections detail standardized protocols for in-vitro binding assays and the use of animal models.

In-Vitro Phosphate Binding Capacity Assay

This protocol determines the phosphate binding capacity of a binder under simulated physiological conditions.

• Preparation of Reagents:

  • Prepare simulated intestinal fluid (SIF) buffer at pH 6.0.

  • Prepare a stock solution of potassium phosphate monobasic (e.g., 100 mM) in the SIF buffer. Create a series of phosphate solutions with varying concentrations (e.g., 10, 15, and 20 mM) by diluting the stock solution.[7]

• Sample Preparation:

  • Accurately weigh a standardized amount (e.g., 67 mg) of the phosphate binder, which has been crushed into a fine powder to ensure maximum surface area for interaction.[7]

• Incubation:

  • Add the powdered binder to a fixed volume (e.g., 25 mL) of each phosphate concentration solution in a conical flask or beaker.[7]

  • Place the flasks in an orbital shaker or water bath maintained at 37°C.[16]

  • Agitate the mixture continuously for a predetermined time (e.g., 6 hours) to ensure equilibrium is reached.[7]

• Separation and Analysis:

  • Following incubation, separate the solid binder-phosphate complex from the solution via centrifugation (e.g., 10,000 rpm for 10 minutes) or by passing through a 0.45 µm filter.[17]

  • Measure the concentration of unbound (free) phosphate remaining in the supernatant/filtrate using a validated analytical method, such as ion chromatography or HPLC with a refractive index detector.[17][18]

• Calculation:

  • Calculate the amount of phosphate bound by the agent using the formula: Bound Phosphate (mmol) = (Initial Phosphate Concentration - Final Unbound Phosphate Concentration) x Volume of Solution

  • Express the binding capacity as mmol of phosphate bound per gram of the binder.

Figure 2. General workflow for an in-vitro phosphate binding capacity assay.

Animal Model for Efficacy Evaluation

Animal models are essential for studying the in-vivo effects of phosphate binders on hyperphosphatemia and its complications, such as vascular calcification.

• Induction of Chronic Renal Failure (CRF):

  • Use adult male Sprague-Dawley or Wistar rats.

  • Induce CRF using an established method, such as a diet rich in adenine (B156593) (e.g., 0.75% for 4 weeks) to induce tubulointerstitial nephritis, or through surgical 5/6th nephrectomy.[19][20]

  • Confirm the development of CRF by monitoring serum creatinine, blood urea (B33335) nitrogen (BUN), and phosphate levels.

• Treatment Protocol:

  • Divide the CRF animals into at least two groups: a vehicle control group and a treatment group.

  • Administer OsvaRen® to the treatment group daily via oral gavage. The dosage should be calculated based on body weight (e.g., 185 mg/kg/day).[20] The vehicle group receives the carrier solution (e.g., water or saline).

  • Treatment duration is typically several weeks (e.g., 5-8 weeks).[20]

• Monitoring and Sample Collection:

  • Collect blood samples periodically (e.g., weekly) to monitor serum levels of phosphate, calcium, magnesium, creatinine, and PTH.

  • Collect 24-hour urine samples to measure urinary phosphate and calcium excretion.[20]

• Endpoint Analysis:

  • At the end of the study, euthanize the animals and harvest tissues for analysis.

  • Measure the calcium content in the aorta and other major arteries to quantify vascular calcification.[20][21]

  • Perform histological analysis (e.g., von Kossa staining) on arterial sections to visualize calcified deposits.[21]

  • Conduct bone histomorphometry on the tibia or femur to assess for renal osteodystrophy.[20]

• Data Analysis:

  • Compare the biochemical and histological parameters between the OsvaRen®-treated group and the vehicle control group using appropriate statistical tests (e.g., t-test or ANOVA) to determine the efficacy of the treatment.

References

• 1. Evidence reviews for the use of phosphate binders - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ccjm.org [ccjm.org]
• 3. assets.hpra.ie [assets.hpra.ie]
• 4. Calcium acetate/magnesium carbonate - Wikipedia [en.wikipedia.org]
• 5. bcrenal.ca [bcrenal.ca]
• 6. researchgate.net [researchgate.net]
• 7. Influence of pH and phosphate concentration on the phosphate binding capacity of five contemporary binders. An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Considerations about the effectiveness and cost effectiveness of therapies in the treatment of hyperphosphataemia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation of calcium acetate/magnesium carbonate as a phosphate binder compared with sevelamer hydrochloride in haemodialysis patients: a controlled randomized study (CALMAG study) assessing efficacy and tolerability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. OSVAREN - CT 11951 - Version anglaise [has-sante.fr]
• 11. Effectiveness of phosphate binders in adult patients with end stage renal disease receiving hemodialysis: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. endocrine-abstracts.org [endocrine-abstracts.org]
• 13. The emerging role of the fibroblast growth factor-23–klotho axis in renal regulation of phosphate homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. FGF23-mediated regulation of systemic phosphate homeostasis: is Klotho an essential player? - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The FGF23–Klotho axis: endocrine regulation of phosphate homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. A phosphate binding assay for sevelamer hydrochloride by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. tsijournals.com [tsijournals.com]
• 19. [Studies of the Various Chronic Kidney Failure Rat Models and Hemodialysis Mini-pig Model for the Evaluation of Anti-hyperphosphatemia Drugs] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. A Magnesium Based Phosphate Binder Reduces Vascular Calcification without Affecting Bone in Chronic Renal Failure Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Effect of a magnesium-based phosphate binder on medial calcification in a rat model of uremia - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Development of Calcium Acetate/Magnesium Carbonate Phosphate Binders: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, development, and mechanism of action of combination calcium acetate (B1210297) and magnesium carbonate phosphate (B84403) binders. This class of drugs represents a significant advancement in the management of hyperphosphatemia in patients with chronic kidney disease (CKD), aiming to mitigate the risks associated with high calcium intake from traditional calcium-based binders.

Introduction: The Rationale for a Combined Calcium-Magnesium Phosphate Binder

Hyperphosphatemia is a common and serious complication of chronic kidney disease (CKD), contributing to secondary hyperparathyroidism, renal osteodystrophy, and cardiovascular calcification.[1][2] Oral phosphate binders are a cornerstone of therapy, functioning within the gastrointestinal tract to form insoluble complexes with dietary phosphate, thereby preventing its absorption.[2][3]

For many years, calcium-based binders, such as calcium carbonate and calcium acetate, were the standard of care. However, their use is associated with a significant calcium load, which can lead to hypercalcemia and potentially accelerate vascular calcification.[1][3] This concern prompted the development of non-calcium-based binders and, subsequently, the innovative approach of a combination binder utilizing both calcium and magnesium salts.

The primary rationale for the development of a calcium acetate/magnesium carbonate (CaMg) combination binder was to reduce the total elemental calcium administered to patients while maintaining or enhancing phosphate binding efficacy.[4][5] Magnesium, itself a phosphate binder, offers a synergistic effect.[6] Furthermore, studies have suggested that magnesium may have pleiotropic benefits, including potential inhibition of vascular calcification.[7] The combination of a lower calcium dose with the phosphate-binding capacity of magnesium presents a promising therapeutic strategy for managing hyperphosphatemia while minimizing the risks associated with high calcium intake.[5]

Mechanism of Action and Phosphate Homeostasis

The fundamental mechanism of action for calcium acetate/magnesium carbonate is the binding of dietary phosphate in the gastrointestinal lumen.[2] When taken with meals, the calcium acetate and magnesium carbonate dissociate, and the calcium and magnesium ions form insoluble complexes with phosphate ions from ingested food. These insoluble precipitates are then excreted in the feces, reducing the overall absorption of phosphate into the bloodstream.[8]

Signaling Pathways in Phosphate Homeostasis

The regulation of phosphate is a complex process involving the interplay of several hormones and organs, primarily the kidneys, parathyroid glands, and bone. Two key hormones in this process are Parathyroid Hormone (PTH) and Fibroblast Growth Factor 23 (FGF23).

In CKD, as the glomerular filtration rate (GFR) declines, the kidneys' ability to excrete phosphate is diminished. This leads to an initial subtle increase in serum phosphate, which triggers a compensatory rise in FGF23 and PTH.[9][10] These hormones act on the kidneys to increase phosphate excretion. However, as CKD progresses, this compensatory mechanism becomes overwhelmed, leading to overt hyperphosphatemia.[10][11]

Below is a simplified representation of the key signaling pathways involved in phosphate homeostasis and the impact of hyperphosphatemia in CKD.

Caption: Mechanism of action of CaMg binders and their role in phosphate homeostasis.

Synthesis and Formulation

The active pharmaceutical ingredients, calcium acetate and magnesium carbonate, can be produced through straightforward chemical reactions. For instance, calcium acetate can be synthesized by reacting calcium carbonate with acetic acid.[12] Similarly, magnesium acetate can be produced from magnesium-containing ores and acetic acid.[13]

A patented formulation for a combined phosphate binder describes an oral solid composition comprising calcium acetate and a small percentage of calcium carbonate.[14] A common commercially available formulation, OsvaRen®, contains 435 mg of calcium acetate (equivalent to 110 mg of elemental calcium) and 235 mg of magnesium carbonate (equivalent to 60 mg of elemental magnesium).[4]

The manufacturing of the final tablet form involves standard pharmaceutical processes such as blending the active ingredients with excipients, granulation, and compression. Excipients are chosen to ensure tablet stability, disintegration, and dissolution characteristics.

Experimental Protocols

This section details the methodologies for key experiments used to characterize calcium acetate/magnesium carbonate binders.

In Vitro Phosphate Binding Capacity

The in vitro phosphate binding capacity is a critical measure of a binder's efficacy. The following protocol is based on FDA guidelines and published methodologies.[15][16][17]

Objective: To determine the equilibrium and kinetic phosphate binding characteristics of the drug product at physiologically relevant pH values.

Materials:

• Calcium acetate/magnesium carbonate tablets

• Potassium dihydrogen phosphate (KH₂PO₄)

• Sodium chloride (NaCl)

• N,N-Bis(2-hydroxyethyl)-2-aminoethanesulfonic acid (BES) buffer

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

• Orbital shaker incubator

• Ion chromatograph or a validated HPLC method for phosphate quantification

• Syringe filters (0.45 µm)

Procedure:

• Media Preparation: Prepare phosphate solutions at various concentrations (e.g., 1-40 mM) in a buffer solution containing 80 mM NaCl and 100 mM BES. Adjust the pH of separate batches to physiologically relevant values, such as pH 4.0 and 7.0.

• Equilibrium Binding Study:

  • Place a whole tablet of the binder into flasks containing a fixed volume (e.g., 300 mL) of each phosphate concentration at each pH.

  • Incubate the flasks in an orbital shaker at 37°C and a constant speed (e.g., 100 rpm) for a predetermined time sufficient to reach equilibrium (e.g., 4 hours).

  • Withdraw a sample from each flask, filter it through a 0.45 µm syringe filter, and dilute as necessary.

  • Analyze the filtrate for the concentration of unbound phosphate using a validated analytical method.

  • Calculate the amount of phosphate bound per gram of the binder.

• Kinetic Binding Study:

  • Use two phosphate concentrations (e.g., a low and a high concentration from the equilibrium study).

  • Place a whole tablet into flasks containing the phosphate solutions at each pH.

  • Incubate at 37°C with shaking.

  • Withdraw samples at multiple time points (e.g., 0.5, 1, 2, 3, and 4 hours).

  • Filter and analyze for unbound phosphate as described above.

Data Analysis: The equilibrium binding data can be fitted to the Langmuir equation to determine the binding affinity (k₁) and binding capacity (k₂).[18]

Caption: Workflow for in vitro phosphate binding assays.

Dissolution Testing

Dissolution testing is essential to ensure that the drug product releases its active ingredients in a timely manner to be effective. The following is a general protocol based on USP <711>.[19]

Objective: To measure the rate and extent of dissolution of calcium acetate and magnesium carbonate from the tablet form.

Materials:

• USP Apparatus 2 (Paddle Apparatus)

• Dissolution medium (e.g., 0.1 N HCl to simulate gastric fluid, or water)[20]

• Validated HPLC method for quantification of calcium acetate and magnesium.

Procedure:

• Apparatus Setup: Assemble the dissolution apparatus and place 900 mL of the dissolution medium in each vessel. Equilibrate the medium to 37 ± 0.5°C.

• Test Initiation: Place one tablet in each vessel and begin rotation of the paddles at a specified speed (e.g., 75 rpm).

• Sampling: Withdraw samples at specified time intervals (e.g., 10, 15, 20, 30, 45, and 60 minutes).

• Analysis: Filter the samples and analyze for the concentration of dissolved calcium acetate and magnesium using a validated HPLC method.

• Data Analysis: Plot the percentage of the labeled amount of drug dissolved against time to obtain a dissolution profile.

Preclinical and Clinical Data

The efficacy and safety of calcium acetate/magnesium carbonate have been evaluated in both preclinical and clinical studies.

Preclinical Studies

A study in a rat model of uremia demonstrated that CaMg effectively controlled serum phosphate levels.[21] In this study, rats with adenine-induced chronic renal failure were treated with CaMg. The results showed a significant reduction in serum phosphorus and PTH concentrations.[22]

Parameter	Vehicle	CaMg (375 mg/kg)	CaMg (750 mg/kg)	Sevelamer (B1230288) (750 mg/kg)
Serum Phosphorus (mg/dL)	High	Significantly Reduced	Significantly Reduced	Reduced
Serum PTH (pg/mL)	High	Dose-dependently prevented increase	Dose-dependently prevented increase	No significant prevention
Aortic Calcium Content	High	Significantly Reduced	Significantly Reduced	Not significantly reduced

Table 1: Summary of key findings from a preclinical study in uremic rats. Data adapted from De Schutter et al., 2013.[21]

Clinical Trials

Multiple clinical trials have established the efficacy and safety of CaMg in dialysis patients. The CALMAG study, a randomized controlled trial, compared CaMg to sevelamer hydrochloride.[23][24][25] The study concluded that CaMg was non-inferior to sevelamer in controlling serum phosphorus levels.[9] Another prospective study showed a significant reduction in serum phosphorus and intact PTH over a 12-week treatment period.[21][26]

Study	N	Treatment Duration	Baseline Serum P (mmol/L)	End of Study Serum P (mmol/L)	Key Calcium/Magnesium Findings
De Francisco et al. (CALMAG)	255	24 weeks	~2.0	~1.6 (non-inferior to sevelamer)	Minimal increase in total serum calcium; asymptomatic increase in serum magnesium.[9][23][24]
Wuthrich et al.	50	36 months	Not specified	Significantly lower with CaMg vs. CaCO₃	Significantly lower serum calcium with CaMg vs. CaCO₃; significant but normal-range increase in serum magnesium.[1]
Ben Slama et al.	16	12 weeks	2.14	1.75	No significant change in serum calcium; moderate hypermagnesemia in 6 patients.[26]

Table 2: Summary of key clinical trial data for calcium acetate/magnesium carbonate.

Conclusion

The combination of calcium acetate and magnesium carbonate as a phosphate binder is a well-established and effective therapeutic option for the management of hyperphosphatemia in patients with CKD. Its development was driven by the need to reduce the calcium burden associated with traditional calcium-based binders. Through a straightforward mechanism of binding dietary phosphate, this combination drug effectively lowers serum phosphorus levels. Its efficacy and safety have been demonstrated in numerous preclinical and clinical studies, establishing it as a valuable tool in the clinical management of CKD-mineral and bone disorder. This guide has provided a comprehensive technical overview of its development, mechanism, and the experimental methodologies used for its characterization, serving as a resource for professionals in the field of drug development and renal research.

References

• 1. researchgate.net [researchgate.net]
• 2. Calcium acetate/magnesium carbonate - Wikipedia [en.wikipedia.org]
• 3. dovepress.com [dovepress.com]
• 4. Evaluation of calcium acetate/magnesium carbonate as a phosphate binder compared with sevelamer hydrochloride in haemodialysis patients: a controlled randomized study (CALMAG study) assessing efficacy and tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Magnesium Based Phosphate Binder Reduces Vascular Calcification without Affecting Bone in Chronic Renal Failure Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Magnesium carbonate is an effective phosphate binder for chronic hemodialysis patients: a pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. firstwordpharma.com [firstwordpharma.com]
• 8. [PDF] Regulation of Calcium , Magnesium , and Phosphate Metabolism | Semantic Scholar [semanticscholar.org]
• 9. academic.oup.com [academic.oup.com]
• 10. hospitalpharmacyeurope.com [hospitalpharmacyeurope.com]
• 11. Phosphate binders for preventing and treating chronic kidney disease‐mineral and bone disorder (CKD‐MBD) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CN1219529A - Production method for calcium acetate - Google Patents [patents.google.com]
• 13. US5162580A - Process for the manufacture of magnesium calcium acetate - Google Patents [patents.google.com]
• 14. data.epo.org [data.epo.org]
• 15. austinpublishinggroup.com [austinpublishinggroup.com]
• 16. dissolutiontech.com [dissolutiontech.com]
• 17. A phosphate binding assay for sevelamer hydrochloride by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. fda.gov [fda.gov]
• 19. usp.org [usp.org]
• 20. sigmaaldrich.com [sigmaaldrich.com]
• 21. Effect of a magnesium-based phosphate binder on medial calcification in a rat model of uremia - PMC [pmc.ncbi.nlm.nih.gov]
• 22. A Magnesium Based Phosphate Binder Reduces Vascular Calcification without Affecting Bone in Chronic Renal Failure Rats | PLOS One [journals.plos.org]
• 23. Calcium and Phosphate Homeostasis - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. Calcium and Magnesium Homeostasis | Obgyn Key [obgynkey.com]
• 25. Evaluation of calcium acetate/magnesium carbonate as a phosphate binder compared with sevelamer hydrochloride in haemodialysis patients: a controlled randomized study (CALMAG study) assessing efficacy and tolerability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Efficacy and safety of calcium acetate-magnesium carbonate in the treatment of hyperphosphatemia in dialysis patients - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Basic Research Applications of Calcium Acetate/Magnesium Carbonate in Nephrology

For Researchers, Scientists, and Drug Development Professionals

Introduction

OsvaRen®, a combination of calcium acetate (B1210297) and magnesium carbonate, is a phosphate (B84403) binder utilized in the management of hyperphosphatemia in patients with chronic kidney disease (CKD).[1][2] While its clinical application is well-established, a deeper understanding of its mechanisms of action at the cellular and molecular level is crucial for advancing nephrological research and developing novel therapeutic strategies. This technical guide synthesizes findings from basic research studies to elucidate the effects of OsvaRen's active components on key pathophysiological processes in CKD, particularly vascular calcification and mineral bone disorder.

Core Mechanism of Action

The primary mechanism of OsvaRen is the binding of dietary phosphate in the gastrointestinal tract.[1][3] Calcium acetate and magnesium carbonate form insoluble phosphate salts, which are subsequently excreted in the feces.[1][2] This reduction in phosphate absorption helps to lower serum phosphate levels, a critical therapeutic goal in CKD management.[1] The phosphate-binding capacity of calcium acetate is maximal at a pH of 6-8.[2]

Basic Research Applications

Basic research has focused on the independent and synergistic effects of calcium and magnesium on cellular processes relevant to CKD complications.

Vascular Calcification

Vascular calcification is a major contributor to cardiovascular mortality in CKD patients.[1][4] In vitro and in vivo studies have demonstrated the potential of the components of OsvaRen to mitigate this process.

Key Findings:

• Magnesium's Inhibitory Role: Magnesium has been shown to inhibit the osteogenic differentiation of vascular smooth muscle cells (VSMCs) and the deposition of calcium in vitro.[5] It may interfere with the formation of hydroxyapatite (B223615) crystals, a key component of vascular calcification.[6]

• Animal Models: In a rat model of uremia, a phosphate binder containing calcium acetate and magnesium carbonate (CaMg) significantly reduced aortic calcium content compared to a vehicle.[5] Histological analysis also showed a reduced area of calcification in the aortas of CaMg-treated animals.[5]

• Cellular Mechanisms: The protective effect of magnesium may be mediated through the modulation of factors associated with calcification and by passively interfering with calcium phosphate deposition.[4]

Table 1: Effect of Calcium Acetate/Magnesium Carbonate (CaMg) on Aortic Calcium Content in a Uremic Rat Model [5]

Treatment Group	Aortic Calcium Content (µg/mg tissue)	Percent Area of Aortic Calcification (%)
Vehicle	15.2 ± 3.1	10.5 ± 2.5
CaMg (375 mg/kg)	8.9 ± 1.7	4.2 ± 1.1
CaMg (750 mg/kg)	7.1 ± 1.5	3.1 ± 0.9
Sevelamer (750 mg/kg)	12.8 ± 2.8	5.5 ± 1.3*

*p < 0.05 compared to vehicle

Experimental Protocol: In Vitro Vascular Smooth Muscle Cell (VSMC) Calcification Assay

• Cell Culture: Human or bovine VSMCs are cultured in a standard growth medium.

• Induction of Calcification: To induce calcification, the growth medium is replaced with a high-phosphate medium (e.g., 2.6 mM phosphate).

• Treatment: Cells are concurrently treated with varying concentrations of calcium acetate, magnesium carbonate, or their combination (emulating OsvaRen). A control group receives no treatment.

• Assessment of Calcification: After a defined period (e.g., 7-14 days), calcification is quantified. This can be done by:

  • Alizarin Red S Staining: Staining of calcium deposits, followed by quantification of the stained area.

  • Calcium Content Assay: Measurement of the total calcium content in the cell layer after decalcification with an acid solution.

• Analysis of Osteogenic Markers: The expression of osteogenic markers such as Runt-related transcription factor 2 (Runx2) and alkaline phosphatase (ALP) can be assessed by quantitative PCR or Western blotting to determine the degree of osteogenic transdifferentiation.

Signaling Pathway: Phosphate-Induced Vascular Calcification

High phosphate levels promote the transformation of VSMCs into osteoblast-like cells, leading to the deposition of calcium and phosphate. Magnesium is hypothesized to interfere with this process.

Figure 1: Simplified signaling pathway of phosphate-induced vascular calcification and the inhibitory role of magnesium.

Regulation of FGF23 and Klotho

Fibroblast growth factor 23 (FGF23) and its co-receptor Klotho are key regulators of phosphate and vitamin D metabolism.[7][8] Dysregulation of the FGF23-Klotho axis is a hallmark of CKD-Mineral and Bone Disorder (CKD-MBD).

Key Findings:

• FGF23 Reduction: Both calcium acetate/magnesium carbonate (CaMg) and sevelamer-HCl have been shown to significantly reduce serum levels of intact FGF23 (iFGF-23) in hemodialysis patients.[9]

• Correlation with Phosphate: A strong correlation between FGF23 levels and serum phosphate levels has been observed, underscoring the importance of phosphate control in regulating this hormonal axis.[9]

• Bone Turnover Markers: In contrast to sevelamer-HCl, which was associated with an increase in bone turnover markers, CaMg had no significant influence on these parameters.[9]

Table 2: Effect of CaMg vs. Sevelamer-HCl on Serum iFGF-23 and Bone Turnover Markers (25-week study) [9]

Parameter	CaMg (n=105)	Sevelamer-HCl (n=99)	p-value (ANCOVA)
Change in log-iFGF-23	Significant reduction	Significant reduction	0.1573
Change in Alkaline Phosphatase	No significant change	Significant increase	<0.0001
Change in Bone Alkaline Phosphatase	No significant change	Significant increase	<0.0001
Change in P1NP	No significant change	Significant increase	<0.0001
Change in β-CrossLaps	No significant change	Significant increase	<0.0001

P1NP: Procollagen type 1 amino-terminal propeptide

Experimental Protocol: Animal Model of CKD for Studying FGF23-Klotho Axis

• Induction of CKD: CKD is induced in rodents (e.g., rats) through methods such as 5/6 nephrectomy or an adenine-rich diet.

• Treatment Groups: Animals are divided into groups: a sham-operated or control diet group, a CKD group receiving a vehicle, and CKD groups receiving different phosphate binders, including CaMg.

• Sample Collection: Blood and tissue samples (kidney, bone) are collected at specified time points.

• Biochemical Analysis: Serum levels of phosphate, calcium, magnesium, creatinine, FGF23, and Klotho are measured using standard assays (e.g., ELISA).

• Gene and Protein Expression: The expression of Klotho in the kidney and FGF23 in bone can be analyzed using quantitative PCR, Western blotting, or immunohistochemistry.

Logical Relationship: The FGF23-Klotho Axis in CKD

In CKD, decreased Klotho and high phosphate levels lead to a surge in FGF23, creating a vicious cycle that contributes to the progression of CKD-MBD.

Figure 2: Logical relationship of the FGF23-Klotho axis in CKD and the point of intervention for OsvaRen.

Conclusion

The components of OsvaRen, calcium acetate and magnesium carbonate, exert significant effects beyond simple phosphate binding. Basic research highlights their potential to modulate key pathological processes in CKD, including vascular calcification and the dysregulation of the FGF23-Klotho axis. Further investigation into these molecular mechanisms will be instrumental in optimizing therapeutic strategies and developing novel interventions to improve cardiovascular and bone health in patients with chronic kidney disease.

References

• 1. Calcium acetate/magnesium carbonate - Wikipedia [en.wikipedia.org]
• 2. assets.hpra.ie [assets.hpra.ie]
• 3. scottishmedicines.org.uk [scottishmedicines.org.uk]
• 4. ahajournals.org [ahajournals.org]
• 5. Effect of a magnesium-based phosphate binder on medial calcification in a rat model of uremia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Strategies for Phosphate Control in Patients With CKD - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fibroblast Growth Factor 23 and Klotho: Physiology and Pathophysiology of an Endocrine Network of Mineral Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PTH, FGF-23, Klotho and Vitamin D as regulators of calcium and phosphorus: Genetics, epigenetics and beyond - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A comparison of calcium acetate/magnesium carbonate and sevelamer-hydrochloride effects on fibroblast growth factor-23 and bone markers: post hoc evaluation from a controlled, randomized study - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note &amp; Protocol: Preclinical Efficacy Testing of OsvaRen in a Rodent Model of Chronic Kidney Disease-Induced Hyperphosphatemia

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

Hyperphosphatemia, an excess of serum phosphate (B84403), is a common and serious complication of Chronic Kidney Disease (CKD).[1] As kidney function declines, the body's ability to excrete dietary phosphorus is impaired, leading to its accumulation in the blood.[1][2] This condition is a central component of CKD-Mineral and Bone Disorder (CKD-MBD) and is associated with vascular calcification, secondary hyperparathyroidism, renal osteodystrophy, and increased cardiovascular mortality.[1][3]

One of the primary management strategies for hyperphosphatemia is the use of oral phosphate binders.[4] OsvaRen® is a combination phosphate binder containing calcium acetate (B1210297) and magnesium carbonate.[1][5] When taken with meals, these compounds bind to dietary phosphate within the gastrointestinal tract, forming insoluble calcium phosphate and magnesium phosphate salts that are subsequently excreted in the feces, thereby reducing the intestinal absorption of phosphate.[1][5]

2.0 Objective

This document provides a detailed protocol for evaluating the preclinical efficacy of OsvaRen in reducing serum phosphate levels in a well-established animal model of CKD-induced hyperphosphatemia. The protocol outlines the surgical induction of renal failure, drug administration, sample collection, and key biochemical endpoints for analysis.

3.0 Animal Model Selection: 5/6 Nephrectomy in Rats

The 5/6 nephrectomy (subtotal nephrectomy) in rats is a widely used and validated surgical model for inducing a state of chronic renal insufficiency that mimics human CKD.[6][7][8] This model reliably leads to the development of key clinical sequelae, including hyperphosphatemia, elevated Blood Urea Nitrogen (BUN) and creatinine, and secondary hyperparathyroidism.[7][8][9][10]

An alternative, non-surgical method is the adenine-induced CKD model, where adenine (B156593) is mixed with the diet to induce renal failure.[11][12] While less invasive, the 5/6 nephrectomy model offers a high degree of methodical precision and control over the extent of renal mass reduction.[6][13]

4.0 Experimental Design and Workflow

The following diagram outlines the complete experimental workflow, from animal acclimatization to endpoint analysis.

Caption: Experimental workflow for OsvaRen efficacy testing.

5.0 Detailed Experimental Protocols

5.1 Materials and Reagents

• Animals: Male Sprague-Dawley or Wistar rats, 10-12 weeks old, weighing 300-350g.

• Diet: Standard rodent chow, high-phosphate diet (optional, to exacerbate hyperphosphatemia).[9]

• OsvaRen: Finely crushed tablets.

• Surgical Suite & Instruments: Standard sterile surgical tools.

• Anesthetics: Isoflurane or Ketamine/Xylazine cocktail.[6]

• Analgesics: Buprenorphine or Carprofen.[6]

• Collection: Metabolic cages for 24-hour urine and feces collection, serum separator tubes.

• Assay Kits: Commercially available kits for measuring phosphate, calcium, magnesium, creatinine, BUN, and PTH.

5.2 Study Groups A minimum of 8-10 animals per group is recommended.

• Sham Control: Animals undergo sham surgery (kidney mobilization without resection) and receive a vehicle-mixed diet.

• CKD Vehicle Control: Animals undergo 5/6 nephrectomy and receive a vehicle-mixed diet.

• CKD + Low-Dose OsvaRen: CKD animals receive a diet mixed with a low dose of OsvaRen.

• CKD + High-Dose OsvaRen: CKD animals receive a diet mixed with a high dose of OsvaRen.

5.3 Protocol for 5/6 Nephrectomy This is a two-stage surgical procedure.[14][15]

• Anesthesia and Preparation: Anesthetize the rat and place it on a heating pad. Shave and disinfect the left flank.[13]

• Stage 1: Left Kidney Resection:

  • Make a flank incision to expose the left kidney.

  • Gently exteriorize the kidney and ligate the upper and lower thirds of the kidney with surgical silk.

  • Alternatively, perform a sharp resection of the upper and lower poles of the kidney, removing approximately two-thirds of the renal mass.[6][13]

  • Control bleeding with hemostatic patches or gentle pressure.[13]

  • Return the kidney to the abdominal cavity and close the incision in layers.

  • Administer analgesics and allow the animal to recover for one week.

• Stage 2: Right Nephrectomy:

  • After one week, anesthetize the animal again.

  • Make an incision on the right flank to expose the right kidney.

  • Ligate the renal artery, vein, and ureter together and excise the entire right kidney.[13]

  • Close the incision, administer analgesics, and monitor the animal's recovery.

• Post-Operative Care: Allow animals to recover for 4-6 weeks for CKD and stable hyperphosphatemia to develop before starting treatment.[6][9]

5.4 OsvaRen Administration

• Determine the appropriate dosage based on previous studies with phosphate binders or human equivalent dose calculations.[11]

• Crush OsvaRen tablets into a fine powder.

• Thoroughly mix the powder into a portion of the daily powdered chow for each treatment group. Provide this medicated diet to the animals daily. The starting dose is typically around 3 tablets per day equivalent in humans, adjusted for animal weight.[4][5]

• The treatment period should last for a minimum of 8 weeks to observe significant effects.

5.5 Sample Collection and Processing

• Blood: Collect 0.5-1.0 mL of blood via tail vein or saphenous vein at baseline and at 2, 4, and 8 weeks post-treatment. At the study endpoint, collect a terminal sample via cardiac puncture. Allow blood to clot, centrifuge to separate serum, and store at -80°C.[12]

• Urine and Feces: Place animals in metabolic cages for 24-hour periods at baseline and specified time points during the treatment phase.[7] Record total urine volume and total fecal weight. Homogenize feces and extract phosphate for analysis. Store samples at -80°C.

6.0 Biochemical Analysis and Endpoints

The following parameters should be measured to assess OsvaRen's efficacy and safety.

6.1 Primary Efficacy Endpoints

• Serum Phosphate: The primary indicator of efficacy. A significant reduction compared to the CKD vehicle group is expected.

• Urinary Phosphate Excretion: Should decrease as more phosphate is bound in the gut.[16]

• Fecal Phosphate Excretion: Should increase, confirming the drug's mechanism of action.[16]

6.2 Secondary and Safety Endpoints

• Renal Function Markers: Serum Creatinine and BUN to confirm the CKD model.

• Mineral Metabolism Markers:

  • Serum Calcium: To monitor for hypercalcemia, a potential side effect of calcium-based binders.[17]

  • Serum Magnesium: To monitor for hypermagnesemia, a potential side effect of OsvaRen.[18]

  • Serum Parathyroid Hormone (PTH): Levels are expected to decrease with better phosphate control.[10][11]

  • Serum FGF23: An early marker of phosphate dysregulation; levels may decrease with effective treatment.[10]

7.0 Data Presentation

Quantitative data should be summarized in tables for clear comparison between groups. Data are typically presented as Mean ± Standard Deviation (SD) or Standard Error of the Mean (SEM).

Table 1: Serum Biochemical Parameters

Parameter	Sham Control	CKD Vehicle	CKD + Low-Dose OsvaRen	CKD + High-Dose OsvaRen
Phosphate (mg/dL)
Calcium (mg/dL)
Magnesium (mg/dL)
PTH (pg/mL)
Creatinine (mg/dL)

| BUN (mg/dL) | | | | |

Table 2: 24-Hour Excretion Parameters

Parameter	Sham Control	CKD Vehicle	CKD + Low-Dose OsvaRen	CKD + High-Dose OsvaRen
Urinary Phosphate (mg/24h)
Fecal Phosphate (mg/24h)

| Urinary Creatinine (mg/24h) | | | | |

8.0 Mechanism of Action and Physiological Impact

The diagram below illustrates the mechanism of action of OsvaRen in the gastrointestinal tract and its intended systemic effects on mineral metabolism in the context of CKD.

Caption: OsvaRen's mechanism of action and physiological impact.

References

• 1. Calcium acetate/magnesium carbonate - Wikipedia [en.wikipedia.org]
• 2. Hyperphosphatemia in Animals - Metabolic Disorders - MSD Veterinary Manual [msdvetmanual.com]
• 3. ccjm.org [ccjm.org]
• 4. medex.com.bd [medex.com.bd]
• 5. scottishmedicines.org.uk [scottishmedicines.org.uk]
• 6. 5/6 Nephrectomy Using Sharp Bipolectomy Via Midline Laparotomy in Rats [jove.com]
• 7. karger.com [karger.com]
• 8. benchchem.com [benchchem.com]
• 9. Hyperphosphatemia-induced hyperparathyroidism in 5/6 nephrectomized rats: development of a new animal model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Preclinical studies of VS‐505: a non‐absorbable highly effective phosphate binder - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Long-term treatment with lanthanum carbonate reduces mineral and bone abnormalities in rats with chronic renal failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. oatext.com [oatext.com]
• 13. Video: 5/6 Nephrectomy Using Sharp Bipolectomy Via Midline Laparotomy in Rats [jove.com]
• 14. researchgate.net [researchgate.net]
• 15. m.youtube.com [m.youtube.com]
• 16. Pharmacology of the Phosphate Binder, Lanthanum Carbonate - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Hyperphosphatemia - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. assets.hpra.ie [assets.hpra.ie]

Application Notes and Protocols: Utilizing OsvaRen in Cell Culture to Mitigate Phosphate-Induced Cellular Toxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Elevated inorganic phosphate (B84403) (Pi) levels, a condition known as hyperphosphatemia, are a significant contributor to cellular stress and toxicity, particularly implicated in the pathophysiology of chronic kidney disease (CKD) and cardiovascular complications.[1][2][3] In vitro studies have demonstrated that excessive extracellular phosphate can trigger a cascade of detrimental cellular events, including the activation of pro-inflammatory signaling pathways, induction of endoplasmic reticulum (ER) stress, epithelial-mesenchymal transition (EMT), and ultimately, apoptosis or programmed cell death.[1][4][5]

OsvaRen® is a clinically approved phosphate binder containing the active ingredients calcium acetate (B1210297) (435 mg) and magnesium carbonate (235 mg) per tablet.[6][7][8][9][10] It is prescribed to control hyperphosphatemia in patients undergoing dialysis by binding to dietary phosphate in the gastrointestinal tract, thereby preventing its absorption.[6][9][11] The individual components of OsvaRen have been studied for their effects on cellular phosphate homeostasis and toxicity. Calcium acetate is an effective phosphate binder, and in vitro studies suggest that magnesium can inhibit phosphate-induced vascular smooth muscle cell calcification.[12][13][14]

These application notes provide a framework for utilizing OsvaRen in a cell culture setting to investigate its potential to ameliorate phosphate-induced cellular toxicity. The following protocols and guidelines are intended for research purposes to explore the cellular and molecular mechanisms by which OsvaRen may exert protective effects.

Data Presentation

Table 1: Dose-Dependent Effects of Inorganic Phosphate on Cultured Cells

Phosphate Concentration (mM)	Observed Cellular Effects	Key Signaling Pathways Affected	Reference Cell Types
< 1.0 (Physiological)	Normal cell growth and function.	Baseline signaling activity.	Various
1.0 - 10.0 (Moderately Elevated)	Increased cell proliferation and viability.[1][5]	Activation of pro-survival pathways such as AKT and ERK1/2.[1][15]	HEK293, HeLa[1][5]
> 10.0 - 20.0 (High)	Induction of cellular stress, apoptosis, and epithelial-mesenchymal transition (EMT).[1][4]	Activation of MAPK signaling (p38, JNK), ER stress pathways.[1][5]	HEK293, HeLa[1]
> 20.0 (Very High)	Significant cell damage and death.[15]	Further induction of AKT and MAPK signaling, leading to interwoven pro- and anti-apoptotic signals.[15]	HEK293, HeLa[15]

Experimental Protocols

Protocol 1: Preparation of OsvaRen Stock Solution for Cell Culture

This protocol describes the preparation of a stock solution from OsvaRen tablets for in vitro use. Note: This preparation will be a suspension due to the low solubility of the components. Diligent and consistent agitation is crucial before each use.

Materials:

• OsvaRen® tablets

• Sterile, deionized water or cell culture grade water

• Sterile 50 mL conical tubes

• Mortar and pestle, sterilized

• 0.22 µm sterile syringe filter

• Sterile syringes

Procedure:

• Under sterile conditions (e.g., in a laminar flow hood), carefully crush one OsvaRen® tablet into a fine powder using a sterilized mortar and pestle.

• Weigh the powdered tablet. One tablet contains 435 mg of calcium acetate and 235 mg of magnesium carbonate.[6][7][8][9][10]

• Transfer the powder to a sterile 50 mL conical tube.

• Add a defined volume of sterile, deionized water to achieve a desired stock concentration (e.g., 10 mg/mL total solids).

• Vortex vigorously for 5-10 minutes to create a uniform suspension.

• Crucially, before each use, vortex the stock suspension vigorously to ensure a homogenous mixture.

• For experiments, further dilute the stock suspension in cell culture medium to the desired final concentrations. Due to the particulate nature, filtration is not recommended for the final working solution as it will remove the active ingredients. The suspension should be added directly to the cell culture medium, and control wells should receive an equivalent volume of the vehicle (sterile water).

Protocol 2: Induction of Phosphate Toxicity in Cell Culture

This protocol outlines the method for inducing a hyperphosphatemic state in a cell culture model.

Materials:

• Selected cell line (e.g., human umbilical vein endothelial cells (HUVECs), vascular smooth muscle cells (VSMCs), or renal proximal tubule epithelial cells)

• Complete cell culture medium appropriate for the chosen cell line

• Phosphate stock solution (e.g., 1 M sterile solution of sodium phosphate, pH 7.4)

• Cell culture plates (e.g., 96-well for viability assays, 6-well for protein/RNA analysis)

Procedure:

• Seed cells in the appropriate culture plates and allow them to adhere and reach a desired confluency (typically 70-80%).

• Prepare phosphate-supplemented media by adding the phosphate stock solution to the complete culture medium to achieve the desired final concentrations (e.g., 2.5 mM, 5 mM, 10 mM). Ensure the pH of the final medium is checked and adjusted if necessary.

• Remove the existing medium from the cells and replace it with the phosphate-supplemented medium or control medium (medium with no added phosphate).

• Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours).

Protocol 3: Evaluating the Protective Effect of OsvaRen on Phosphate-Induced Cytotoxicity

This protocol details an experiment to assess whether OsvaRen can mitigate the cytotoxic effects of high phosphate concentrations.

Materials:

• Cells cultured in appropriate plates

• Phosphate-supplemented media (as prepared in Protocol 2)

• OsvaRen stock suspension (as prepared in Protocol 1)

• Cell viability assay kit (e.g., MTT, XTT, or PrestoBlue™)

• Plate reader

Procedure:

• Seed cells as described in Protocol 2.

• Prepare the following experimental groups in triplicate or quadruplicate:

  • Control: Normal growth medium.

  • Phosphate-Treated: Medium supplemented with a high concentration of phosphate (e.g., 10 mM).

  • OsvaRen Control: Normal growth medium with the highest concentration of OsvaRen suspension to be tested.

  • OsvaRen + Phosphate: Medium supplemented with high phosphate and varying concentrations of the OsvaRen suspension.

• Incubate the cells for the chosen duration (e.g., 24 or 48 hours).

• At the end of the incubation period, assess cell viability using a suitable assay according to the manufacturer's instructions.

• Measure the absorbance or fluorescence using a plate reader.

• Calculate cell viability as a percentage relative to the untreated control group.

Visualizations

Caption: Experimental workflow for studying OsvaRen's effect on phosphate toxicity.

Caption: Key signaling pathways in phosphate-induced cellular toxicity.

References

• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. Phosphate Toxicity and Epithelial to Mesenchymal Transition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. High phosphate actively induces cytotoxicity by rewiring pro-survival and pro-apoptotic signaling networks in HEK293 and HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. eliveragroup.com [eliveragroup.com]
• 7. OSVAREN Film-coated tablet Overview - MPI, EU: SmPC - RxReasoner [rxreasoner.com]
• 8. assets.hpra.ie [assets.hpra.ie]
• 9. mainphar.com [mainphar.com]
• 10. oladoctor.com [oladoctor.com]
• 11. bcrenal.ca [bcrenal.ca]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Calcium acetate, an effective phosphorus binder in patients with renal failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. biorxiv.org [biorxiv.org]

Application Notes and Protocols for OsvaRen® (Calcium Acetate/Magnesium Carbonate) in Preclinical In Vivo Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of OsvaRen® (a fixed-dose combination of calcium acetate (B1210297) and magnesium carbonate) in preclinical in vivo research models of hyperphosphatemia, particularly in the context of chronic kidney disease (CKD). The protocols outlined below are based on established methodologies and published preclinical studies.

Introduction

OsvaRen® is a phosphate (B84403) binder that combines the phosphate-binding capacity of both calcium acetate and magnesium carbonate. In clinical settings, it is used to manage hyperphosphatemia in patients with chronic kidney disease. For preclinical research, establishing appropriate dosage and experimental protocols is crucial for obtaining reliable and translatable data. These notes provide a starting point for researchers designing in vivo studies to investigate the efficacy, safety, and mechanisms of action of this combination phosphate binder.

Dosage Calculations and Administration

Recommended Dosage Range in Rodent Models

Preclinical studies in rat models of chronic renal failure have utilized a range of oral dosages for a calcium acetate/magnesium carbonate (CaMg) combination. The table below summarizes dosages from published literature, providing a basis for dose-range finding studies.

Animal Model	Dosage (mg/kg/day)	Route of Administration	Duration	Reference
Adenine-induced Chronic Renal Failure (Rat)	185	Oral Gavage	5 weeks	[1][2]
Adenine-induced Chronic Renal Failure (Rat)	375	Oral Gavage	5 weeks	[3]
Adenine-induced Chronic Renal Failure (Rat)	750	Oral Gavage	5 weeks	[3]

Note: It is recommended to perform a pilot study to determine the optimal dose for a specific animal model and experimental endpoint.

Preparation and Administration of OsvaRen® for Oral Gavage

OsvaRen® is practically insoluble in water. Therefore, for oral administration in rodents, it should be prepared as a homogenous suspension.

Materials:

• OsvaRen® tablets (or pure calcium acetate and magnesium carbonate powders)

• Vehicle (e.g., 0.5% carboxymethylcellulose [CMC] in sterile water, distilled water)

• Mortar and pestle or a suitable homogenizer

• Weighing scale

• Graduated cylinders and beakers

• Oral gavage needles (appropriate size for the animal)

• Syringes

Protocol:

• Calculate the required amount of OsvaRen®: Based on the desired dosage (mg/kg) and the body weight of the animals, calculate the total amount of OsvaRen® needed for the study.

• Prepare the vehicle: If using 0.5% CMC, dissolve 0.5 g of CMC in 100 mL of sterile water. Stir until a clear, viscous solution is formed.

• Grind the tablets: If using OsvaRen® tablets, grind them into a fine powder using a mortar and pestle.

• Prepare the suspension: Gradually add the powdered OsvaRen® to the vehicle while continuously stirring or vortexing to ensure a uniform suspension. A homogenizer can be used for a more consistent mixture.

• Verify the concentration: Ensure the final concentration of the suspension allows for the administration of a reasonable volume to the animals (typically 5-10 mL/kg for rats).

• Administration: Administer the suspension to the animals using an appropriately sized oral gavage needle. Ensure the suspension is well-mixed before drawing each dose to prevent settling of the active ingredients.

Experimental Protocols

Induction of Chronic Kidney Disease (CKD) in Rats (Adenine-Induced Model)

The adenine-induced model is a widely used and reproducible method for inducing CKD in rodents.

Materials:

• Male Wistar or Sprague-Dawley rats (8-10 weeks old)

• Adenine (B156593)

• Standard rodent chow

• Metabolic cages for urine collection

Protocol:

• Acclimatization: Acclimate the rats to the housing conditions for at least one week before the start of the study.

• Diet Preparation: Mix adenine into the standard rodent chow at a concentration of 0.75% (w/w).

• Induction Period: Feed the rats the adenine-supplemented diet for 4 weeks. This will induce chronic renal failure characterized by elevated serum creatinine (B1669602) and phosphate levels.[4]

• Monitoring: Monitor the animals' body weight, food and water intake, and general health daily.

• Confirmation of CKD: After the 4-week induction period, collect blood and urine samples to confirm the development of CKD. Key parameters to measure include serum creatinine, blood urea (B33335) nitrogen (BUN), and serum phosphate.

Evaluation of OsvaRen® Efficacy

Experimental Groups:

• Sham Control: Healthy animals receiving a standard diet and vehicle.

• CKD Control: CKD animals receiving the adenine diet and vehicle.

• OsvaRen® Treatment Groups: CKD animals receiving the adenine diet and different doses of OsvaRen® (e.g., 185, 375, 750 mg/kg/day).

Protocol:

• Treatment Period: Following the 4-week CKD induction period, switch all animals back to a standard diet. Begin daily oral administration of vehicle or OsvaRen® for a predetermined period (e.g., 5 weeks).

• Sample Collection: Collect blood and urine samples at baseline (after CKD induction) and at regular intervals during the treatment period.

• Biochemical Analysis:

  • Serum Phosphate and Calcium: Measure serum phosphate and calcium levels using commercially available colorimetric assay kits.[5][6][7]

  • Renal Function Parameters: Measure serum creatinine and BUN to monitor the progression of CKD.

• Tissue Collection: At the end of the study, euthanize the animals and collect relevant tissues for further analysis (e.g., aorta for calcification analysis, femurs/tibias for bone histomorphometry).

Assessment of Vascular Calcification

Protocol:

• Aorta Dissection: Carefully dissect the thoracic aorta.

• Calcium Content Analysis:

  • Dry the aortic tissue to a constant weight.

  • Hydrolyze the tissue in hydrochloric acid.

  • Measure the calcium content using a colorimetric assay or atomic absorption spectroscopy.

• Histological Analysis:

  • Fix a portion of the aorta in 10% neutral buffered formalin.

  • Embed in paraffin (B1166041) and section.

  • Stain with von Kossa to visualize calcium deposits.

  • Quantify the calcified area using image analysis software.

Bone Histomorphometry

Protocol:

• Fluorochrome Labeling: For dynamic histomorphometry, administer two different fluorochrome labels (e.g., calcein (B42510) and alizarin (B75676) red) at specific time points before euthanasia to mark areas of new bone formation.[8]

• Bone Processing:

  • Dissect the femurs or tibias.

  • Fix in ethanol (B145695).

  • Dehydrate in graded ethanol series.

  • Embed in a hard resin (e.g., methyl methacrylate).

• Sectioning: Cut undecalcified bone sections using a microtome.

• Staining: Stain sections with von Kossa/toluidine blue for static histomorphometry or leave unstained for analysis of fluorochrome labels.

• Analysis: Use a microscope equipped with an image analysis system to quantify static and dynamic bone parameters (e.g., bone volume, trabecular thickness, osteoid volume, mineral apposition rate, bone formation rate).[9][10]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the proposed experimental workflow and a simplified signaling pathway relevant to hyperphosphatemia in CKD.

Caption: Experimental workflow for evaluating OsvaRen® in a rat model of CKD.

Caption: Simplified signaling pathway of hyperphosphatemia and the action of OsvaRen®.

References

• 1. A Magnesium Based Phosphate Binder Reduces Vascular Calcification without Affecting Bone in Chronic Renal Failure Rats | PLOS One [journals.plos.org]
• 2. A Magnesium Based Phosphate Binder Reduces Vascular Calcification without Affecting Bone in Chronic Renal Failure Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Adenine-induced animal model of chronic kidney disease: current applications and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. wwwn.cdc.gov [wwwn.cdc.gov]
• 6. Measurement of Serum Phosphate Levels Using a Mobile Sensor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nsbiotec.com [nsbiotec.com]
• 8. mdpi.com [mdpi.com]
• 9. Histomorphometry in Rodents | Springer Nature Experiments [experiments.springernature.com]
• 10. An Optimized Approach to Perform Bone Histomorphometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for OsvaRen-Related Phosphate Binder Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preclinical and clinical investigation of OsvaRen (a fixed-dose combination of calcium acetate (B1210297) and magnesium carbonate) and other phosphate (B84403) binders. The protocols outlined below cover in vitro characterization, in vivo efficacy and safety assessment in animal models of Chronic Kidney Disease (CKD), and key considerations for clinical trial design.

Introduction to OsvaRen and Phosphate Binding

Hyperphosphatemia, an excess of phosphate in the blood, is a common and serious complication of Chronic Kidney Disease (CKD). It is a major contributor to cardiovascular disease, bone disorders, and increased mortality in this patient population. Phosphate binders are a cornerstone of hyperphosphatemia management. They work by binding to dietary phosphate in the gastrointestinal tract, preventing its absorption into the bloodstream.

OsvaRen is a phosphate binder that combines calcium acetate and magnesium carbonate.[1] Each film-coated tablet typically contains 435 mg of calcium acetate (equivalent to 110 mg calcium) and 235 mg of heavy magnesium carbonate (equivalent to 60 mg magnesium).[1][2][3] The mechanism of action involves the calcium and magnesium ions dissociating from the acetate and carbonate salts in the gut to bind with dietary phosphate, forming insoluble calcium phosphate and magnesium phosphate salts that are then excreted in the feces. This dual-action formulation aims to effectively control serum phosphorus levels while potentially mitigating the risk of hypercalcemia that can be associated with calcium-only binders.[4]

In Vitro Phosphate Binding Capacity Studies

Objective: To determine the phosphate binding capacity of OsvaRen under simulated physiological conditions of the gastrointestinal tract. This is a critical first step in evaluating the potency of a phosphate binder.

Experimental Protocol: In Vitro Phosphate Binding Assay

This protocol is adapted from established methods for evaluating phosphate binder efficacy in vitro.[5][6][7][8][9][10][11]

Materials:

• OsvaRen tablets

• Phosphate standard solution (e.g., potassium phosphate monobasic)

• Simulated Gastric Fluid (SGF), pH ~1.2

• Simulated Intestinal Fluid (SIF), pH ~6.8

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustments

• Analytical equipment for phosphate quantification (e.g., Ion Chromatography system, UV-Vis Spectrophotometer for phosphomolybdate method)

• Shaking incubator

• Centrifuge

• Syringe filters (0.22 µm)

Procedure:

• Preparation of OsvaRen Powder: Grind OsvaRen tablets to a fine, uniform powder using a mortar and pestle.

• Preparation of Phosphate Solutions: Prepare a series of phosphate solutions with varying concentrations (e.g., 5, 10, 15, 20, 30 mM) in both SGF and SIF to mimic different dietary phosphate loads.

• Binding Reaction:

  • Accurately weigh a fixed amount of the OsvaRen powder (e.g., 100 mg) into a series of conical flasks.

  • Add a defined volume (e.g., 50 mL) of each phosphate concentration solution to the flasks.

  • Incubate the flasks in a shaking incubator at 37°C for a specified time (e.g., 1, 2, 4, and 6 hours) to assess the kinetics of binding. For equilibrium studies, a longer incubation time (e.g., 24 hours) is recommended.[6]

• Sample Collection and Preparation:

  • At each time point, withdraw an aliquot of the suspension.

  • Centrifuge the aliquot to pellet the OsvaRen-phosphate complex.

  • Filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulate matter.

• Phosphate Quantification:

  • Analyze the concentration of unbound phosphate remaining in the filtrate using a validated analytical method such as Ion Chromatography or a colorimetric method like the phosphomolybdate blue method.[5][9][12]

• Calculation of Binding Capacity:

  • Calculate the amount of phosphate bound by OsvaRen using the following formula:

    • Bound Phosphate (mmol) = (Initial Phosphate Concentration - Unbound Phosphate Concentration) x Volume of Solution

  • Express the binding capacity as mmol of phosphate bound per gram of OsvaRen.

Data Presentation: In Vitro Binding Capacity of OsvaRen

pH Condition	Initial Phosphate (mM)	Incubation Time (h)	Unbound Phosphate (mM)	Bound Phosphate (mmol/g)
pH 1.2 (SGF)	10	1
20	1
30	1
pH 6.8 (SIF)	10	1
20	1
30	1
...	...	...

This table should be populated with experimental data.

Visualization: In Vitro Phosphate Binding Workflow

Caption: Workflow for in vitro phosphate binding capacity assay.

In Vivo Efficacy and Safety Studies in Animal Models

Objective: To evaluate the efficacy of OsvaRen in lowering serum phosphorus and its effects on key safety parameters in a well-established animal model of CKD-induced hyperphosphatemia.

Animal Model: 5/6 Nephrectomy Rat Model of CKD

The 5/6 nephrectomy model is a widely used and relevant model for studying CKD and its complications, including hyperphosphatemia and vascular calcification.[10]

Experimental Protocol: In Vivo Study in 5/6 Nephrectomy Rats

Animals:

• Male Sprague-Dawley or Wistar rats (e.g., 200-250g)

Procedure:

• Induction of CKD (5/6 Nephrectomy):

  • Surgically remove two-thirds of the left kidney.

  • After a one-week recovery period, perform a total right nephrectomy.

  • Sham-operated animals will undergo the same surgical procedures without the removal of kidney tissue.

• Induction of Hyperphosphatemia:

  • Following the second surgery, place the animals on a high-phosphate diet (e.g., 1.2% phosphorus) to induce hyperphosphatemia.[10]

• Treatment Groups:

  • Group 1: Sham-operated + Normal Diet (Healthy Control)

  • Group 2: 5/6 Nx + High Phosphate Diet (CKD Control)

  • Group 3: 5/6 Nx + High Phosphate Diet + OsvaRen (low dose, mixed in feed)

  • Group 4: 5/6 Nx + High Phosphate Diet + OsvaRen (high dose, mixed in feed)

  • Group 5: 5/6 Nx + High Phosphate Diet + Positive Control (e.g., Sevelamer)

• Treatment Period:

  • Administer the respective diets for a period of 8-12 weeks.

• Sample Collection and Analysis:

  • Collect blood samples at baseline and at regular intervals (e.g., every 2 weeks) via tail vein or saphenous vein for measurement of:

    • Serum Phosphorus[13][14]

    • Serum Calcium[15]

    • Serum Magnesium[15]

    • Blood Urea Nitrogen (BUN) and Creatinine (to monitor renal function)

  • Collect 24-hour urine samples at the beginning and end of the study to measure urinary phosphate and calcium excretion.

  • At the end of the study, collect fecal samples to analyze fecal phosphate content.[16][17][18][19]

• Assessment of Vascular Calcification:

  • At the end of the study, euthanize the animals and harvest the aorta and other relevant vascular tissues.

  • Quantify vascular calcification using methods such as:

    • Von Kossa staining of tissue sections.

    • Measurement of calcium content in the tissue using a colorimetric assay (e.g., o-cresolphthalein (B1221799) complexone method).[20]

    • Advanced imaging techniques like micro-computed tomography (µCT).[20][21][22][23]

• Bone Histomorphometry:

  • Analyze bone tissue (e.g., femur, tibia) to assess for any changes in bone morphology and turnover.

Data Presentation: In Vivo Efficacy and Safety of OsvaRen

Table 1: Serum Biochemistry

Group	Baseline P (mg/dL)	Final P (mg/dL)	Baseline Ca (mg/dL)	Final Ca (mg/dL)	Baseline Mg (mg/dL)	Final Mg (mg/dL)
Healthy Control
CKD Control
OsvaRen (Low)
OsvaRen (High)
Positive Control

This table should be populated with experimental data.

Table 2: Vascular Calcification

Group	Aortic Calcium Content (µg/mg tissue)
Healthy Control
CKD Control
OsvaRen (Low)
OsvaRen (High)
Positive Control

This table should be populated with experimental data.

Visualization: CKD-Mineral and Bone Disorder (MBD) Signaling Pathway

Caption: Pathophysiology of CKD-MBD and the action of OsvaRen.

Clinical Trial Design Considerations

Objective: To evaluate the efficacy and safety of OsvaRen in patients with CKD and hyperphosphatemia.

Key Study Endpoints

• Primary Efficacy Endpoint: Change in serum phosphorus concentration from baseline.[15]

• Secondary Efficacy Endpoints:

  • Proportion of patients achieving target serum phosphorus levels (e.g., as defined by K/DOQI or KDIGO guidelines).

  • Changes in serum calcium, magnesium, and intact parathyroid hormone (iPTH) levels.[24]

• Safety Endpoints:

  • Incidence of adverse events, particularly hypercalcemia, hypermagnesemia, and gastrointestinal side effects.

  • Progression of vascular calcification as assessed by imaging (e.g., coronary artery calcification score).

  • All-cause and cardiovascular mortality.[25]

Study Design

A randomized, double-blind, active-controlled, parallel-group study is a robust design for comparing OsvaRen to another standard-of-care phosphate binder.[15][26]

Data Presentation: Clinical Trial Efficacy and Safety

Table 3: Change in Serum Phosphorus

Treatment Group	Baseline Serum P (mg/dL)	Week 12 Serum P (mg/dL)	Change from Baseline	p-value vs. Control
OsvaRen
Active Control

This table should be populated with clinical trial data.

Table 4: Incidence of Key Adverse Events

Adverse Event	OsvaRen (n=)	Active Control (n=)
Hypercalcemia (>10.5 mg/dL)
Hypermagnesemia (>2.6 mg/dL)
Nausea
Vomiting
Diarrhea

This table should be populated with clinical trial data.

Visualization: Clinical Trial Workflow

Caption: A typical randomized controlled trial workflow.

Detailed Laboratory Protocols

Protocol 1: Serum Phosphorus Measurement (Colorimetric Method)

This protocol is based on the reaction of phosphate with ammonium (B1175870) molybdate (B1676688) to form a colored complex.[13][27][28]

Principle: Inorganic phosphate reacts with ammonium molybdate in an acidic solution to form ammonium phosphomolybdate. This complex is then reduced by an agent such as stannous chloride or ascorbic acid to form a blue-colored complex, the intensity of which is proportional to the phosphate concentration.

Reagents:

• Trichloroacetic acid (TCA), 10%

• Ammonium molybdate solution

• Reducing agent (e.g., stannous chloride or ascorbic acid solution)

• Phosphate standard solution

Procedure:

• Sample Preparation:

  • Collect blood in a serum separator tube.

  • Allow to clot and centrifuge to separate the serum.

  • Deproteinize the serum by adding an equal volume of 10% TCA, mix well, and centrifuge.

• Reaction:

  • To a clean test tube, add a known volume of the deproteinized supernatant.

  • Add the ammonium molybdate solution and mix.

  • Add the reducing agent and mix.

• Measurement:

  • Allow the color to develop for a specified time (e.g., 10 minutes).

  • Measure the absorbance at the appropriate wavelength (e.g., 660 nm) using a spectrophotometer.

• Calculation:

  • Prepare a standard curve using known concentrations of the phosphate standard.

  • Determine the phosphate concentration in the sample by comparing its absorbance to the standard curve.

Protocol 2: Fecal Phosphate Analysis

This protocol is for determining the amount of phosphate excreted in the feces, a key measure of phosphate binder efficacy.[16][19]

Procedure:

• Sample Collection:

  • Collect fecal samples over a 24 or 48-hour period.

  • Freeze the samples until analysis.

• Sample Preparation:

  • Lyophilize (freeze-dry) the fecal samples to a constant weight.

  • Grind the dried feces into a homogenous powder.

• Digestion:

  • Accurately weigh a portion of the dried fecal powder.

  • Perform an acid digestion (e.g., using nitric acid and perchloric acid) to liberate the phosphate from the organic matrix.

• Phosphate Measurement:

  • Dilute the digested sample to an appropriate volume.

  • Measure the phosphate concentration in the diluted sample using the same colorimetric method described for serum phosphorus.

• Calculation:

  • Calculate the total phosphate excreted per day, taking into account the total weight of the feces collected and the dilution factor.

Conclusion

The experimental designs and protocols provided here offer a robust framework for the comprehensive evaluation of OsvaRen and other phosphate binders. By employing these standardized methods, researchers can generate high-quality, comparable data on the efficacy and safety of these critical therapies for the management of hyperphosphatemia in CKD. Careful attention to experimental detail and the use of appropriate controls are paramount for obtaining reliable and meaningful results.

References

• 1. eliveragroup.com [eliveragroup.com]
• 2. assets.hpra.ie [assets.hpra.ie]
• 3. oladoctor.com [oladoctor.com]
• 4. Effect of a magnesium-based phosphate binder on medial calcification in a rat model of uremia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A phosphate binding assay for sevelamer hydrochloride by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. austinpublishinggroup.com [austinpublishinggroup.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. tsijournals.com [tsijournals.com]
• 10. Preclinical studies of VS‐505: a non‐absorbable highly effective phosphate binder - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jstage.jst.go.jp [jstage.jst.go.jp]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Serum Inorganic Phosphorus - Clinical Methods - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Serum Phosphorus Test: Purpose, Procedure, and Results [healthline.com]
• 15. Evaluation of calcium acetate/magnesium carbonate as a phosphate binder compared with sevelamer hydrochloride in haemodialysis patients: a controlled randomized study (CALMAG study) assessing efficacy and tolerability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mayocliniclabs.com [mayocliniclabs.com]
• 17. A novel test for measuring and managing potential phosphorus loss from dairy cattle feces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Phosphorus, Feces - Mayo Clinic Laboratories Extended Catalog [testcatalog.org]
• 20. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 21. mdpi.com [mdpi.com]
• 22. X-ray Micro-Computed Tomography: An Emerging Technology to Analyze Vascular Calcification in Animal Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. Phosphate binders for preventing and treating chronic kidney disease‐mineral and bone disorder (CKD‐MBD) - PMC [pmc.ncbi.nlm.nih.gov]
• 26. academic.oup.com [academic.oup.com]
• 27. wwwn.cdc.gov [wwwn.cdc.gov]
• 28. spectrum-diagnostics.com [spectrum-diagnostics.com]

Measuring the Phosphate-Binding Efficiency of OsvaRen®: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hyperphosphatemia, an excess of phosphate (B84403) in the blood, is a common and serious complication of chronic kidney disease (CKD). It is associated with cardiovascular disease and bone disorders. Phosphate binders are a cornerstone of therapy, acting within the gastrointestinal tract to bind dietary phosphate and prevent its absorption. OsvaRen® is a phosphate binder containing calcium acetate (B1210297) and magnesium carbonate.[1] The dual-action of these components helps in the formation of poorly soluble calcium and magnesium phosphate salts, which are then excreted.[1]

Accurately quantifying the phosphate-binding efficiency of OsvaRen® is crucial for preclinical and clinical research, formulation development, and quality control. These application notes provide detailed in vitro protocols to assess the phosphate-binding capacity of OsvaRen® under simulated physiological conditions of the gastrointestinal tract.

Mechanism of Action: Phosphate Binding

The primary mechanism of OsvaRen® involves the dissociation of calcium acetate and magnesium carbonate in the gastrointestinal tract. The released calcium and magnesium ions then react with dietary phosphate to form insoluble and non-absorbable calcium phosphate and magnesium phosphate complexes. This process is pH-dependent, with calcium acetate demonstrating maximal phosphate-binding capacity at a pH of 6-8.[1]

Experimental Protocols

This section outlines two key in vitro experiments to determine the phosphate-binding efficiency of OsvaRen®: an Equilibrium Phosphate-Binding Assay and a Kinetic Phosphate-Binding Assay. These protocols are adapted from established methods for evaluating phosphate binders.[2][3]

This assay determines the maximum phosphate-binding capacity of OsvaRen® at different phosphate concentrations and pH levels, mimicking the conditions of the stomach and small intestine.

Materials:

• OsvaRen® tablets

• Potassium dihydrogen phosphate (KH₂PO₄)

• Sodium chloride (NaCl)

• N, N-Bis(2-hydroxyethyl)-2-aminoethanesulfonic acid (BES) buffer

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

• Deionized water

• Orbital shaker incubator

• pH meter

• Centrifuge

• Phosphate quantification assay kit (e.g., colorimetric malachite green assay)

• Spectrophotometer

Procedure:

• Preparation of Phosphate Solutions: Prepare a series of phosphate solutions with varying concentrations (e.g., 1, 5, 10, 15, 20, 30, and 40 mM) in a buffer solution containing 80 mM NaCl and 100 mM BES.[2][4] Prepare two sets of these solutions and adjust the pH of one set to 4.0 (simulating gastric pH) and the other to 7.0 (simulating intestinal pH) using HCl or NaOH.[2][4]

• Incubation:

  • Place a single OsvaRen® tablet into flasks containing a fixed volume (e.g., 300 mL) of each phosphate concentration and pH.[2]

  • Include a control flask for each concentration and pH without the OsvaRen® tablet.

  • Incubate the flasks in an orbital shaker at 37°C and a constant agitation speed (e.g., 100 rpm) for a predetermined duration (e.g., 4 hours) to ensure equilibrium is reached.[3]

• Sample Collection and Analysis:

  • After incubation, withdraw a sample from each flask.

  • Centrifuge the samples to pellet the insoluble drug and any precipitates.

  • Analyze the supernatant for the remaining free phosphate concentration using a validated phosphate quantification assay.

• Calculation of Phosphate Binding:

  • Calculate the amount of phosphate bound per tablet using the following formula: Bound Phosphate (mmol) = ([Initial Phosphate] - [Final Phosphate]) x Volume of Solution

  • The phosphate-binding capacity can be expressed as mmol of phosphate bound per gram of OsvaRen®.

This assay evaluates the rate at which OsvaRen® binds phosphate over time at different pH levels.

Materials:

• Same as for the Equilibrium Phosphate-Binding Assay.

Procedure:

• Preparation of Phosphate Solutions: Prepare phosphate solutions at a clinically relevant concentration (e.g., 40 mM) in the BES buffer with pH adjusted to 4.0 and 7.0.[2]

• Incubation and Sampling:

  • Place a single OsvaRen® tablet into flasks containing a fixed volume (e.g., 300 mL) of the phosphate solution at each pH.[2]

  • Incubate the flasks in an orbital shaker at 37°C and a constant agitation speed (e.g., 100 rpm).[3]

  • Withdraw samples at various time points (e.g., 0, 15, 30, 60, 120, 180, and 240 minutes).[3]

• Sample Analysis:

  • Immediately after collection, centrifuge the samples and analyze the supernatant for free phosphate concentration as described in Protocol 1.

• Data Analysis:

  • Plot the amount of bound phosphate against time for each pH condition to determine the rate of phosphate binding.

Data Presentation

Quantitative data from the experiments should be summarized in clear and structured tables for easy comparison and interpretation.

Table 1: Equilibrium Phosphate Binding of OsvaRen® at pH 4.0 and 7.0

Initial Phosphate Concentration (mM)	Phosphate Bound at pH 4.0 (mmol/g)	Phosphate Bound at pH 7.0 (mmol/g)
1
5
10
15
20
30
40

Table 2: Kinetic Phosphate Binding of OsvaRen® (at 40 mM Initial Phosphate)

Time (minutes)	Phosphate Bound at pH 4.0 (mmol/g)	Phosphate Bound at pH 7.0 (mmol/g)
0
15
30
60
120
180
240

Visualizations

Diagrams created using Graphviz (DOT language) can effectively illustrate experimental workflows and the underlying mechanism of action.

References

• 1. assets.hpra.ie [assets.hpra.ie]
• 2. dissolutiontech.com [dissolutiontech.com]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of Binding Parameter Constants between Sevelamer HCl Tablets and Renagel Tablets by a Validated Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) Method [scirp.org]

Application Notes and Protocols for OsvaRen in Laboratory and Experimental Use

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of OsvaRen, a fixed-dose combination of calcium acetate (B1210297) and magnesium carbonate, in laboratory and experimental settings. OsvaRen is a phosphate (B84403) binder used clinically to manage hyperphosphatemia in patients with chronic kidney disease.[1][2][3] Its utility in research extends to in vitro phosphate binding assays, cell culture models of vascular calcification, and preclinical animal models of hyperphosphatemia and its sequelae.

Product Composition and Preparation of Stock Solutions

OsvaRen is a solid dosage form and requires appropriate preparation for in vitro and experimental use.

Composition: Each film-coated tablet of OsvaRen contains:

• 435 mg Calcium Acetate (equivalent to 110 mg Calcium)[4][5]

• 235 mg heavy Magnesium Carbonate (equivalent to 60 mg Magnesium)[4][5]

Table 1: OsvaRen Composition

Component	Mass per Tablet (mg)	Elemental Mass per Tablet (mg)
Calcium Acetate	435	110 (Calcium)
Heavy Magnesium Carbonate	235	60 (Magnesium)

Protocol 1: Preparation of OsvaRen Stock Solution for In Vitro Assays

This protocol describes the preparation of a stock solution from OsvaRen tablets for use in non-cell-based assays, such as phosphate binding studies.

Materials:

• OsvaRen tablets

• Mortar and pestle

• Deionized water or desired buffer (e.g., Tris-HCl)

• Magnetic stirrer and stir bar

• 0.22 µm syringe filter

Procedure:

• Accurately weigh the required number of OsvaRen tablets.

• Grind the tablets into a fine powder using a sterile mortar and pestle.

• Gradually add the powdered OsvaRen to a known volume of deionized water or buffer while stirring continuously. A recommended starting concentration is 10 mg/mL.

• Allow the suspension to stir for at least 1 hour at room temperature to ensure maximum dissolution of the active components. Note that some excipients may not fully dissolve.

• For applications requiring a sterile solution, filter the suspension through a 0.22 µm syringe filter. Note that this may remove some of the less soluble components. For phosphate binding assays, using the suspension directly is often preferred.

In Vitro Phosphate Binding Capacity Assay

This assay determines the phosphate binding efficacy of OsvaRen under controlled laboratory conditions.

Protocol 2: In Vitro Phosphate Binding Assay

This protocol is adapted from established methods for evaluating phosphate binders.[6][7]

Materials:

• OsvaRen stock suspension (from Protocol 1)

• Phosphate standard solution (e.g., from sodium phosphate monobasic) of known concentration (e.g., 10 mM, 15 mM, 20 mM)[7]

• pH meter and solutions for pH adjustment (e.g., HCl, NaOH)

• Incubator shaker set at 37°C

• Centrifuge

• Phosphate quantification assay kit (e.g., Malachite Green Phosphate Assay Kit) or ion chromatography equipment[6]

Procedure:

• Prepare phosphate solutions at different physiologically relevant pH values (e.g., pH 3.0 and 6.0) and concentrations.[7]

• Add a known volume of the OsvaRen stock suspension to each phosphate solution.

• Incubate the mixtures in an incubator shaker at 37°C for a defined period (e.g., 1, 2, 4, and 6 hours) to determine the binding kinetics.[7] For equilibrium binding, a 4-6 hour incubation is typically sufficient.[7][8]

• After incubation, centrifuge the samples to pellet the OsvaRen-phosphate complex.

• Carefully collect the supernatant and measure the concentration of unbound phosphate using a suitable assay.

• Calculate the amount of phosphate bound per gram of OsvaRen by subtracting the unbound phosphate concentration from the initial phosphate concentration.

Table 2: In Vitro Phosphate Binding Capacity of Calcium Acetate/Magnesium Carbonate

pH	Phosphate Bound (relative efficiency)
3.0	Less effective
6.0	Most effective
Data adapted from an in vitro study comparing multiple phosphate binders. The study demonstrated that calcium acetate/magnesium carbonate was most effective at a pH of 6.0.[7]

Cell Culture Models of Vascular Calcification

OsvaRen's active components, particularly magnesium, can be investigated for their effects on vascular smooth muscle cell (VSMC) calcification in vitro.[9][10]

Protocol 3: Preparation of OsvaRen for Cell Culture Application

Materials:

• OsvaRen tablets

• Sterile mortar and pestle

• Cell culture medium (e.g., DMEM)

• 0.22 µm sterile syringe filter

Procedure:

• Prepare a powdered form of OsvaRen as described in Protocol 1 under sterile conditions in a laminar flow hood.

• Dissolve the sterile powder in cell culture medium to create a stock solution.

• Sterile-filter the solution through a 0.22 µm syringe filter to remove any undissolved particles and ensure sterility.

• The final concentration of calcium and magnesium in the cell culture medium should be carefully calculated and adjusted based on the experimental design. It is crucial to have a control group with a corresponding vehicle.

Protocol 4: Inhibition of Vascular Smooth Muscle Cell (VSMC) Calcification

This protocol outlines a general method to induce and potentially inhibit VSMC calcification.

Materials:

• Human or bovine aortic smooth muscle cells

• Complete growth medium (e.g., DMEM with 10% FBS)

• Calcification medium (growth medium supplemented with high phosphate, e.g., 2.5-3.0 mM sodium phosphate)

• Sterile-filtered OsvaRen solution (from Protocol 3)

• Alizarin Red S staining solution

• Calcium quantification kit

Procedure:

• Culture VSMCs to confluence in multi-well plates.

• Induce calcification by replacing the growth medium with a calcification medium.

• Treat the cells with different concentrations of the sterile-filtered OsvaRen solution. Include a positive control (calcification medium only) and a negative control (growth medium only).

• Incubate the cells for 7-14 days, replacing the medium and treatments every 2-3 days.

• After the incubation period, assess calcification by:

  • Alizarin Red S Staining: To visualize calcium deposits.

  • Calcium Quantification: To measure the amount of deposited calcium.

Preclinical Animal Models

Animal models are essential for studying the systemic effects of OsvaRen on hyperphosphatemia and its complications, such as vascular calcification.

Protocol 5: Adenine-Induced Chronic Renal Failure Rat Model

This model is commonly used to induce hyperphosphatemia and study the efficacy of phosphate binders.[1][4][5]

Materials:

• Male Sprague-Dawley rats

• Adenine-rich diet (e.g., 0.75% adenine)

• OsvaRen tablets

• Oral gavage needles

• Blood collection supplies

• Analytical equipment for serum biochemistry (phosphate, calcium, magnesium)

Procedure:

• Induce chronic renal failure by feeding rats an adenine-rich diet for a specified period (e.g., 4 weeks).[4][5]

• Prepare the OsvaRen treatment by suspending the powdered tablets in a suitable vehicle (e.g., water).

• Administer OsvaRen daily via oral gavage at desired doses (e.g., 185, 375, or 750 mg/kg).[1][4] A vehicle-only group should be included as a control.

• Monitor animal health and collect blood samples at regular intervals to measure serum levels of phosphate, calcium, and magnesium.

• At the end of the study, euthanize the animals and collect tissues (e.g., aorta, femur) for further analysis, such as calcium content measurement and histological examination of vascular calcification.[1][4]

Table 3: Exemplary Preclinical Data for a Calcium Acetate/Magnesium Carbonate (CaMg) Phosphate Binder in an Adenine-Induced CRF Rat Model

Treatment Group	Serum Phosphate	Aortic Calcium Content
Vehicle	Significantly Increased	High
CaMg (185 mg/kg)	Controlled	Significantly Reduced
CaMg (375 mg/kg)	Controlled	Significantly Reduced
CaMg (750 mg/kg)	Controlled	Significantly Reduced
This table summarizes typical findings where CaMg treatment effectively controls hyperphosphatemia and reduces vascular calcification in a rat model of chronic renal failure.[1][4]

Visualizations

Diagram 1: Mechanism of Action of OsvaRen

Caption: OsvaRen binds dietary phosphate in the gut to form insoluble salts.

Diagram 2: Experimental Workflow for In Vitro Phosphate Binding Assay

Caption: Workflow for determining OsvaRen's in vitro phosphate binding capacity.

Diagram 3: Signaling Pathway in Vascular Calcification and Potential Inhibition by Magnesium

Caption: Magnesium may inhibit vascular calcification by blocking VSMC transdifferentiation.

References

• 1. A Magnesium Based Phosphate Binder Reduces Vascular Calcification without Affecting Bone in Chronic Renal Failure Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. arpi.unipi.it [arpi.unipi.it]
• 4. Effect of a magnesium-based phosphate binder on medial calcification in a rat model of uremia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of a magnesium-based phosphate binder on medial calcification in a rat model of uremia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A phosphate binding assay for sevelamer hydrochloride by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Influence of pH and phosphate concentration on the phosphate binding capacity of five contemporary binders. An in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. dissolutiontech.com [dissolutiontech.com]
• 9. Magnesium prevents phosphate-induced calcification in human aortic vascular smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Magnesium reduces calcification in bovine vascular smooth muscle cells in a dose-dependent manner - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing OsvaRen's® Impact on Bone Metabolism Markers

For Researchers, Scientists, and Drug Development Professionals

Introduction

OsvaRen® is a phosphate (B84403) binder containing calcium acetate (B1210297) and magnesium carbonate, primarily used to manage hyperphosphatemia in patients with chronic kidney disease (CKD). The interplay between phosphate homeostasis and bone metabolism is intricate, involving a complex network of signaling molecules. Assessing the impact of phosphate binders like OsvaRen® on bone health is crucial for a comprehensive understanding of their therapeutic effects and long-term safety.

These application notes provide a detailed overview of the techniques and protocols for evaluating the effects of OsvaRen® on key bone metabolism markers. The included methodologies are essential for preclinical and clinical research aimed at elucidating the drug's influence on skeletal dynamics.

Key Bone Metabolism Markers and OsvaRen's® Influence

Clinical and preclinical studies have investigated the impact of OsvaRen® (CaMg) on various markers of bone formation and resorption. A post-hoc analysis of the CALMAG study revealed that, unlike the calcium-free phosphate binder sevelamer-hydrochloride, CaMg had no significant influence on bone turnover markers.[1][2] This suggests that OsvaRen® effectively controls hyperphosphatemia without adversely affecting bone remodeling.

Key markers to assess OsvaRen's® impact include:

• Parathyroid Hormone (PTH): A primary regulator of calcium and phosphate balance that directly influences bone turnover.

• Fibroblast Growth Factor-23 (FGF-23): A hormone produced by osteocytes that regulates phosphate and vitamin D metabolism.

• Sclerostin: An inhibitor of the Wnt signaling pathway, primarily produced by osteocytes, which plays a crucial role in bone formation.

• Bone-Specific Alkaline Phosphatase (BAP): An enzyme produced by osteoblasts, indicating bone formation activity.

• Procollagen Type 1 N-Terminal Propeptide (P1NP): A peptide released during the formation of type I collagen, the main protein in the bone matrix, reflecting the rate of bone formation.

• Beta-CrossLaps (β-CTX): A degradation product of C-terminal telopeptides of type I collagen, serving as a marker for bone resorption.

• Tartrate-Resistant Acid Phosphatase 5b (TRAP 5b): An enzyme secreted by osteoclasts, indicating bone resorption activity.

Data Presentation: Summary of Expected Quantitative Changes

The following table summarizes the expected impact of OsvaRen® on key bone metabolism markers based on existing research. This serves as a reference for interpreting experimental outcomes.

Marker	Biological Role	Expected Impact of OsvaRen®	Rationale
Serum Phosphate	Mineral component of bone	Decrease	Primary mechanism of action as a phosphate binder.
PTH	Regulates Calcium/Phosphate	Decrease/Stabilization	Reduction in serum phosphate can lead to a decrease in PTH secretion.
FGF-23	Phosphate regulation	Decrease/Stabilization	Lowering serum phosphate levels can reduce the stimulus for FGF-23 production.
BAP	Bone Formation	No Significant Change	Studies suggest OsvaRen® does not directly interfere with osteoblast activity.[1][2]
P1NP	Bone Formation	No Significant Change	Consistent with a neutral effect on bone formation.[1][2]
β-CTX	Bone Resorption	No Significant Change	Indicates no significant alteration in osteoclast-mediated bone resorption.[1][2]
TRAP 5b	Bone Resorption	No Significant Change	Further supports the neutral effect on bone resorption.[1][2]
Sclerostin	Wnt Signaling Inhibitor	To be determined	The direct impact of OsvaRen® on sclerostin requires further investigation.

Experimental Protocols

Detailed methodologies for the analysis of key bone metabolism markers are provided below. These protocols are based on commercially available enzyme-linked immunosorbent assay (ELISA) and immunoassay kits and can be adapted for specific research needs.

Protocol 1: Quantification of Serum PTH by Immunoassay

Principle: A two-site sandwich immunoassay where one antibody captures PTH and a second, enzyme-labeled antibody detects the bound PTH. The signal is proportional to the PTH concentration.

Materials:

• Serum or EDTA plasma samples

• PTH immunoassay kit (e.g., from Roche Diagnostics, Siemens Healthineers)

• Microplate reader

• Calibrated pipettes and tips

• Wash buffer

• Substrate solution

• Stop solution

Procedure:

• Sample Collection: Collect blood samples in serum separator tubes or EDTA tubes. Centrifuge at 1000 x g for 15 minutes to separate serum or plasma. Store at -20°C or -80°C if not analyzed immediately.

• Assay Preparation: Bring all reagents and samples to room temperature. Prepare wash buffers and other reagents as per the kit instructions.

• Standard Curve Preparation: Prepare a serial dilution of the PTH standard provided in the kit to generate a standard curve.

• Incubation: Add 50 µL of standards, controls, and samples to the appropriate wells of the antibody-coated microplate.

• Add 50 µL of the enzyme-conjugated detection antibody to each well.

• Incubate for 1-2 hours at 37°C, as specified by the kit manufacturer.

• Washing: Aspirate the contents of the wells and wash each well 3-5 times with the provided wash buffer.

• Substrate Addition: Add 100 µL of the substrate solution to each well and incubate for 15-30 minutes at room temperature in the dark.

• Stopping the Reaction: Add 50 µL of stop solution to each well.

• Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader.

• Analysis: Calculate the concentration of PTH in the samples by interpolating from the standard curve.

Protocol 2: Quantification of Serum FGF-23 by ELISA

Principle: A sandwich ELISA for the quantitative measurement of FGF-23 in serum or plasma.

Materials:

• Serum or EDTA plasma samples

• FGF-23 ELISA kit (e.g., from R&D Systems, Thermo Fisher Scientific)

• Microplate reader

• Calibrated pipettes and tips

• Wash buffer

• Assay diluent

• Conjugate

• Substrate solution

• Stop solution

Procedure:

• Sample Preparation: Follow the same procedure as for PTH sample collection.

• Assay Setup: Bring all reagents to room temperature.

• Add 100 µL of Assay Diluent to each well.

• Add 50 µL of standards, controls, or samples to each well.

• Incubation: Cover the plate and incubate for 2 hours at room temperature on a horizontal orbital microplate shaker.

• Washing: Aspirate and wash each well 4 times with wash buffer.

• Conjugate Addition: Add 200 µL of FGF-23 conjugate to each well.

• Second Incubation: Cover and incubate for 2 hours at room temperature on the shaker.

• Washing: Repeat the wash step.

• Substrate Development: Add 200 µL of substrate solution and incubate for 30 minutes at room temperature.

• Stopping the Reaction: Add 50 µL of stop solution.

• Reading: Measure the optical density at 450 nm.

• Calculation: Determine FGF-23 concentrations from the standard curve.

Protocol 3: Quantification of Serum Sclerostin by ELISA

Principle: A sandwich ELISA for the quantitative determination of sclerostin in serum or plasma.

Materials:

• Serum or EDTA plasma samples

• Sclerostin ELISA kit (e.g., from R&D Systems, Biomedica)

• Microplate reader

• Calibrated pipettes and tips

• Wash buffer

• Assay diluent

• Detection antibody

• Streptavidin-HRP

• Substrate solution

• Stop solution

Procedure:

• Sample Handling: Prepare samples as described for PTH.

• Reagent Preparation: Prepare all reagents according to the kit manual.

• Add 100 µL of standards, controls, and samples to the appropriate wells.

• Incubation: Incubate for 90 minutes at 37°C.

• Washing: Discard the liquid and wash the wells 3 times.

• Detection Antibody: Add 100 µL of biotinylated detection antibody and incubate for 1 hour at 37°C.

• Washing: Repeat the wash step.

• Streptavidin-HRP: Add 100 µL of Streptavidin-HRP solution and incubate for 30 minutes at 37°C.

• Washing: Wash the wells 5 times.

• Substrate Incubation: Add 90 µL of TMB substrate and incubate for 15-20 minutes at 37°C in the dark.

• Stopping the Reaction: Add 50 µL of stop solution.

• Measurement: Read the absorbance at 450 nm.

• Analysis: Calculate sclerostin concentrations using the standard curve.

Protocol 4: Bone Histomorphometry

Principle: Quantitative analysis of bone microarchitecture and cellular activity in undecalcified bone sections. This technique provides detailed information on bone formation, resorption, and structure.

Materials:

• Bone samples (e.g., iliac crest biopsy, rodent tibia or femur)

• Fixative (e.g., 70% ethanol (B145695) or 10% neutral buffered formalin)

• Dehydrating solutions (graded ethanol series)

• Embedding medium (e.g., poly(methyl methacrylate) - PMMA)

• Microtome for hard tissue sectioning

• Stains (e.g., Von Kossa for mineralized bone, Toluidine Blue for cellular details, TRAP stain for osteoclasts)

• Fluorochrome labels (e.g., calcein, tetracycline) administered to live subjects at specific time points for dynamic histomorphometry.

• Microscope with a camera and image analysis software.

Procedure:

• Sample Collection and Fixation: Excise bone tissue and fix immediately.

• Dehydration and Embedding: Dehydrate the samples through a graded series of ethanol and embed in PMMA.

• Sectioning: Cut thin sections (5-10 µm) using a specialized microtome.

• Staining:

  • Static Parameters: Stain sections with Von Kossa and Toluidine Blue to visualize bone structure, osteoid, osteoblasts, and osteoclasts.

  • Dynamic Parameters: For dynamic histomorphometry, view unstained sections under a fluorescence microscope to visualize the fluorochrome labels.

• Image Acquisition: Capture high-resolution images of the stained and unstained sections.

• Analysis: Use image analysis software to quantify parameters such as:

  • Structural Parameters: Bone volume/total volume (BV/TV), trabecular thickness (Tb.Th), trabecular number (Tb.N), and trabecular separation (Tb.Sp).

  • Bone Formation Parameters: Osteoid surface/bone surface (OS/BS), osteoblast surface/bone surface (Ob.S/BS), mineral apposition rate (MAR), and bone formation rate (BFR/BS).

  • Bone Resorption Parameters: Eroded surface/bone surface (ES/BS) and osteoclast surface/bone surface (Oc.S/BS).

Visualizations

Signaling Pathway: Regulation of Bone Metabolism

The following diagram illustrates the interconnected signaling pathways of PTH, FGF-23, and Sclerostin in regulating bone metabolism.

Caption: Interplay of PTH, FGF-23, and Sclerostin in bone metabolism.

Experimental Workflow: Assessing OsvaRen's® Impact

This diagram outlines a typical experimental workflow for evaluating the effects of OsvaRen® on bone metabolism markers in a preclinical model.

Caption: Preclinical workflow for OsvaRen® bone metabolism assessment.

References

• 1. cdn.gentaur.com [cdn.gentaur.com]
• 2. file.elabscience.com [file.elabscience.com]

Application Notes and Protocols for Utilizing OsvaRen® in Secondary Hyperparathyroidism Research

Introduction

Secondary hyperparathyroidism (SHPT) is a common and serious complication of Chronic Kidney Disease (CKD), characterized by elevated parathyroid hormone (PTH) levels. This condition arises from a complex interplay of factors, primarily hyperphosphatemia, hypocalcemia, and impaired vitamin D synthesis, leading to disturbances in bone and mineral metabolism, often referred to as CKD-Mineral and Bone Disorder (CKD-MBD). Effective management of SHPT is crucial to mitigate its associated risks, including renal osteodystrophy and cardiovascular disease.

Phosphate (B84403) binders are a cornerstone of SHPT management, aiming to control serum phosphorus levels by inhibiting its absorption from the gastrointestinal tract. OsvaRen®, a combination of calcium acetate (B1210297) and magnesium carbonate, is a potent, calcium-based phosphate binder. The dual-component formulation allows for a reduction in the total calcium load compared to using calcium acetate alone, while the magnesium component contributes to phosphate binding and may offer additional physiological benefits.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on utilizing OsvaRen® in preclinical and clinical research settings for the study of SHPT.

Mechanism of Action

In the acidic environment of the stomach, OsvaRen® dissociates into calcium and magnesium ions. These ions then bind to dietary phosphate in the intestine, forming insoluble calcium phosphate and magnesium phosphate complexes. These complexes are subsequently excreted in the feces, thereby reducing the overall phosphate absorption into the bloodstream. By lowering the serum phosphate levels, OsvaRen® helps to normalize the feedback loops that lead to excessive PTH secretion.

Signaling Pathway in Secondary Hyperparathyroidism and OsvaRen® Intervention

Application Notes and Protocols for the Analysis of OsvaRen® Components in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of the active pharmaceutical ingredients of OsvaRen®—calcium acetate (B1210297) and magnesium carbonate—in various biological matrices. The protocols are intended to guide researchers in monitoring the levels of these minerals, understanding their pharmacokinetic profiles, and investigating their effects on cellular signaling pathways relevant to the treatment of hyperphosphatemia in patients with chronic kidney disease (CKD).

Introduction to OsvaRen® and its Components

OsvaRen® is a phosphate (B84403) binder used to manage hyperphosphatemia in dialysis patients.[1][2][3][4] Its active components are calcium acetate and magnesium carbonate.[3][4][5] Each film-coated tablet typically contains 435 mg of calcium acetate (equivalent to 110 mg calcium) and 235 mg of heavy magnesium carbonate (equivalent to 60 mg magnesium).[3][4][5] The medication works by binding to dietary phosphate in the gastrointestinal tract, forming insoluble calcium and magnesium phosphate salts that are excreted in the feces.[5] This action helps to lower serum phosphate levels, a critical aspect of managing CKD-mineral and bone disorder (CKD-MBD).[6][7]

Monitoring the systemic levels of calcium and magnesium is crucial to avoid potential side effects such as hypercalcemia and hypermagnesemia.[5] The following protocols detail advanced analytical techniques for the accurate quantification of these elements in biological samples.

Analytical Methodologies and Protocols

The determination of total calcium and magnesium in biological samples is most accurately performed using atomic spectroscopy techniques due to their high sensitivity and specificity for elemental analysis. Ion chromatography is also a suitable method for the quantification of these divalent cations.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive technique capable of detecting metals and several non-metals at concentrations as low as parts per quadrillion. It is considered a gold standard for elemental analysis.

Application: Quantification of total calcium and magnesium in serum, plasma, urine, and tissue homogenates.

Principle: Samples are introduced into an argon plasma, which ionizes the atoms of the elements of interest. These ions are then passed through a mass spectrometer, which separates them based on their mass-to-charge ratio, allowing for highly specific and sensitive quantification.

Experimental Protocol for Serum and Plasma:

• Sample Preparation:

  • Collect whole blood in trace-metal-free tubes. For serum, allow the blood to clot and then centrifuge. For plasma, use tubes containing an anticoagulant like heparin and centrifuge.

  • Perform a simple dilution of the serum or plasma sample. A 1:50 dilution with a diluent containing 0.1% Triton X-100, 0.1% EDTA, and 1% ammonium (B1175870) hydroxide (B78521) is recommended to minimize matrix effects.[8]

  • Alternatively, for a "dilute-and-shoot" approach, a simple dilution with deionized water can be performed.[9]

  • For enhanced accuracy, an acid digestion can be performed using nitric acid.[9]

  • Add an internal standard (e.g., yttrium, scandium, or rhodium) to all samples, standards, and blanks to correct for instrumental drift and matrix effects.[10][11]

• Instrumental Analysis:

  • Use a validated ICP-MS instrument.

  • Aspirate the prepared samples into the ICP-MS.

  • Monitor the isotopes ⁴⁴Ca and ²⁴Mg for quantification. Potential polyatomic interferences (e.g., from argon) should be minimized by using a collision/reaction cell or by selecting alternative isotopes if necessary.[9]

  • Generate a calibration curve using certified standard solutions of calcium and magnesium covering the expected concentration range in the samples.

• Data Analysis:

  • Quantify the concentration of calcium and magnesium in the samples by comparing their signal intensities to the calibration curve, corrected for the internal standard.

  • Report the final concentrations in mg/dL or mmol/L after accounting for the dilution factor.

Experimental Protocol for Urine:

• Sample Preparation:

  • Collect a 24-hour urine sample to account for diurnal variations in excretion.

  • Acidify the urine sample (e.g., with HCl) to prevent precipitation of calcium and magnesium salts.

  • Perform a dilution (e.g., 1:100) with deionized water or a suitable diluent.

  • Add an internal standard to all samples.

• Instrumental Analysis and Data Analysis:

  • Follow the same procedure as for serum and plasma.

Experimental Protocol for Tissue Samples:

• Sample Preparation:

  • Excise the tissue of interest and wash it with a saline solution to remove any blood.

  • Homogenize the tissue sample in deionized water or a suitable buffer.

  • Perform acid digestion of the tissue homogenate using a mixture of nitric acid and hydrogen peroxide in a microwave digestion system. This ensures the complete breakdown of the organic matrix.

  • Dilute the digested sample to a suitable volume with deionized water.

  • Add an internal standard.

• Instrumental Analysis and Data Analysis:

  • Follow the same procedure as for serum and plasma.

Quantitative Data Summary (ICP-MS):

Analyte	Biological Matrix	Typical Concentration Range
Calcium	Serum/Plasma	8.5 - 10.5 mg/dL
Magnesium	Serum/Plasma	1.7 - 2.2 mg/dL
Calcium	24h Urine	100 - 300 mg/day
Magnesium	24h Urine	73 - 122 mg/day

Note: These ranges can vary based on diet, age, and physiological state. For patients on OsvaRen®, these levels are expected to be closely monitored and may fall outside of the typical physiological ranges.

Ion Chromatography (IC)

Ion chromatography is a form of liquid chromatography that uses an ion-exchange resin to separate ions based on their charge and size. It is a robust and reliable method for the simultaneous determination of multiple cations.

Application: Simultaneous quantification of calcium and magnesium in serum, plasma, and urine.

Principle: A liquid sample is injected into a stream of eluent and passed through a chromatographic column containing a stationary phase with charged functional groups. The ions in the sample are separated based on their affinity for the stationary phase. A conductivity detector is typically used for quantification.

Experimental Protocol for Urine and Saliva:

• Sample Preparation:

  • Filter the urine or saliva sample through a 0.45 µm filter to remove particulate matter.[12]

  • Dilute the sample with the mobile phase to bring the analyte concentrations within the linear range of the instrument.

• Instrumental Analysis:

  • Use an ion chromatograph equipped with a cation-exchange column (e.g., HEMA-EDMA or similar) and a conductivity detector.[13]

  • The mobile phase is typically an acidic solution, such as a mixture of tartaric acid and ethylenediamine, which serves to elute the cations from the column.[12]

  • Inject the prepared sample into the IC system.

• Data Analysis:

  • Identify and quantify the calcium and magnesium peaks based on their retention times and peak areas compared to known standards.

  • Construct a calibration curve using a series of standards of known concentrations.

Quantitative Data Summary (IC):

Analyte	Biological Matrix	Reported Linear Range	Detection Limit
Calcium	Urine/Saliva	0.8 - 500 mg/L[12]	0.4 mg/L[12]
Magnesium	Urine/Saliva	1.0 - 500 mg/L[12]	0.2 mg/L[12]

Signaling Pathways Influenced by Calcium and Magnesium

The administration of OsvaRen® directly impacts the systemic levels of calcium and magnesium, which are crucial second messengers involved in a multitude of cellular signaling pathways. In the context of CKD, the interplay between these ions, phosphate, and various signaling cascades is of particular interest for understanding both the therapeutic effects and potential adverse events.

Calcium-Sensing Receptor (CaSR) Signaling

The Calcium-Sensing Receptor (CaSR) is a G-protein coupled receptor that plays a pivotal role in regulating systemic calcium homeostasis.[14] It is highly expressed in the parathyroid glands and kidneys.

Mechanism:

• Activation: Elevated extracellular calcium levels activate the CaSR.[14]

• G-Protein Coupling: The activated CaSR couples to G-proteins, primarily Gq/11 and Gi/o.[14]

• Downstream Effects:

  • Gq/11 Pathway: Activation of phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of calcium from intracellular stores (endoplasmic reticulum), and DAG activates protein kinase C (PKC).[15][16][17]

  • Gi/o Pathway: Inhibition of adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels.

• Physiological Response: In the parathyroid gland, CaSR activation inhibits the secretion of parathyroid hormone (PTH), thereby reducing bone resorption and renal calcium reabsorption. In the kidney, it promotes urinary calcium excretion.[18]

DOT Language Diagram for CaSR Signaling Pathway:

Caption: Calcium-Sensing Receptor (CaSR) signaling cascade.

Magnesium and Vascular Calcification Signaling

Magnesium has been shown to play a protective role against vascular calcification, a common complication in CKD.[19] Its effects are mediated, in part, through the inhibition of the Wnt/β-catenin signaling pathway.

Mechanism:

• TRPM7 and Magnesium Influx: Magnesium enters vascular smooth muscle cells (VSMCs) through channels such as TRPM7.[6]

• Inhibition of Wnt/β-catenin Pathway: Increased intracellular magnesium inhibits the canonical Wnt signaling pathway. This pathway, when activated by high phosphate levels, promotes the osteogenic differentiation of VSMCs.

• Prevention of Osteogenic Differentiation: By inhibiting Wnt/β-catenin signaling, magnesium prevents the transformation of VSMCs into osteoblast-like cells, thereby reducing vascular calcification.[19]

• Calcium-Sensing Receptor Activation: Magnesium can also activate the CaSR in VSMCs, which contributes to the inhibition of high-phosphate-induced calcification.[19]

DOT Language Diagram for Magnesium's Role in Vascular Calcification:

Caption: Magnesium's inhibitory effect on vascular calcification.

Experimental Workflow Overview

The following diagram illustrates the general workflow for the analysis of OsvaRen® components in biological samples, from sample collection to data interpretation.

DOT Language Diagram for Experimental Workflow:

Caption: General workflow for analyzing OsvaRen® components.

Conclusion

The methodologies outlined in these application notes provide a comprehensive framework for the accurate and reliable quantification of calcium and magnesium from OsvaRen® in biological samples. The use of advanced techniques such as ICP-MS and IC ensures high sensitivity and specificity. Understanding the impact of altered calcium and magnesium levels on key signaling pathways, such as CaSR and Wnt/β-catenin, is essential for elucidating the full therapeutic and potential off-target effects of OsvaRen® in the management of hyperphosphatemia in CKD patients. These protocols and the accompanying information are intended to support further research and development in this critical area of nephrology.

References

• 1. OSVAREN - CT 11951 - Version anglaise [has-sante.fr]
• 2. medex.com.bd [medex.com.bd]
• 3. mainphar.com [mainphar.com]
• 4. oladoctor.com [oladoctor.com]
• 5. assets.hpra.ie [assets.hpra.ie]
• 6. Magnesium—A More Important Role in CKD–MBD than We Thought - PMC [pmc.ncbi.nlm.nih.gov]
• 7. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 8. researchgate.net [researchgate.net]
• 9. Fast and accurate determination of K, Ca, and Mg in human serum by sector field ICP-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. ICP-MS trace element analysis in serum and whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ion chromatographic determination of calcium and magnesium cations in human saliva and urine with a piezoelectric detector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. kirj.ee [kirj.ee]
• 14. Calcium-sensing receptor (CaSR): pharmacological properties and signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. New developments in the signaling mechanisms of the store-operated calcium entry pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 16. How do inositol phosphates regulate calcium signaling? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Pharmacological potentiators of the calcium signaling cascade identified by high-throughput screening - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Renal Control of Calcium, Phosphate, and Magnesium Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Magnesium and Vascular Calcification in Chronic Kidney Disease: Current Insights - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming OsvaRen® Solubility Issues in Experimental Buffers

Welcome to the technical support center for researchers, scientists, and drug development professionals working with OsvaRen®. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address solubility challenges you may encounter when preparing experimental solutions containing OsvaRen® or its active pharmaceutical ingredients (APIs), calcium acetate (B1210297) and magnesium carbonate.

Frequently Asked Questions (FAQs)

Q1: What are the active ingredients in OsvaRen® and what are their general solubility properties?

A1: OsvaRen® contains two active ingredients: calcium acetate and magnesium carbonate.[1][2][3][4][5]

• Calcium Acetate: This salt is highly soluble in water.[6][7] Interestingly, its solubility in water decreases as the temperature increases.[6][8] At a neutral pH, calcium acetate is highly soluble, which allows for the ready availability of calcium ions.[7]

• Magnesium Carbonate: This salt is practically insoluble in water but will dissolve in acidic solutions.[9][10]

Q2: Why am I observing a precipitate when trying to dissolve OsvaRen® in my buffer?

A2: Precipitation when dissolving OsvaRen® in a buffer can be due to several factors:

• pH-Dependent Solubility: The active ingredients of OsvaRen® have pH-dependent solubility. Magnesium carbonate, in particular, requires an acidic environment to dissolve effectively.[9][10] In contrast, the phosphate-binding efficacy of the combination is higher at a more neutral pH (around 6.0-8.0).[11]

• Reaction with Buffer Components: If you are using a phosphate-based buffer, such as Phosphate-Buffered Saline (PBS), the calcium and magnesium ions from OsvaRen® can react with the phosphate (B84403) ions in the buffer to form insoluble calcium phosphate and magnesium phosphate.[12]

• Common Ion Effect: The solubility of an ionic compound can be decreased if the solution already contains one of the ions from the compound.[13]

Q3: At what pH is the phosphate-binding capacity of OsvaRen®'s components optimal?

A3: The maximal phosphate-binding capacity of calcium acetate occurs at a pH of 6-8. An in-vitro study has shown that the combination of calcium acetate and magnesium carbonate is most effective at a baseline pH of 6.0.[11] Its effectiveness is reduced in more acidic conditions (pH 3.0).[11]

Troubleshooting Guides

Issue 1: White Precipitate Forms Immediately Upon Adding OsvaRen® to Phosphate-Buffered Saline (PBS)

• Problem: You are preparing a solution of OsvaRen® in PBS for a cell culture experiment, and a white, cloudy precipitate forms instantly.

• Cause: This is most likely due to the formation of insoluble calcium phosphate and magnesium phosphate.

• Solutions:

  • Change your buffer system: The most straightforward solution is to switch to a non-phosphate buffer. Good alternatives include:

    • HEPES (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid)

    • TRIS (tris(hydroxymethyl)aminomethane)

    • MES (2-(N-morpholino)ethanesulfonic acid)

  • Modify your reagent addition protocol for PBS: If you must use PBS, the order of reagent addition is critical. Do not add OsvaRen® directly to a concentrated or 1x PBS solution. Instead:

    • Prepare a stock solution of your phosphate buffer components.

    • Prepare a separate stock solution of calcium and magnesium ions (by dissolving OsvaRen® in deionized water, potentially with slight acidification to dissolve the magnesium carbonate, followed by neutralization).

    • Prepare your final solution by adding the phosphate stock and the calcium/magnesium stock to the majority of the final volume of deionized water separately and with vigorous stirring. This avoids high local concentrations of the reactive ions.

Issue 2: OsvaRen® Powder is Not Fully Dissolving in a Neutral pH Buffer

• Problem: You are trying to dissolve OsvaRen® in a buffer with a pH of 7.4, and a portion of the powder remains undissolved.

• Cause: The magnesium carbonate component of OsvaRen® has low solubility in neutral to alkaline conditions.[9][10]

• Solutions:

  • Transient pH Adjustment:

    • Suspend the OsvaRen® powder in the buffer.

    • Slowly add a small amount of dilute acid (e.g., 0.1 M HCl) dropwise while stirring until the powder dissolves.

    • Carefully adjust the pH back to your desired level (e.g., 7.4) using a dilute base (e.g., 0.1 M NaOH). Monitor the pH closely during this process.

  • Use of Excipients: In some formulations, certain excipients can improve the solubility and dissolution of poorly soluble compounds. For instance, magnesium carbonate has been shown to act as an alkalizing solubilizer for fenofibric acid.[14][15] While specific data for OsvaRen® is limited, exploring the use of pharmaceutically acceptable solubilizing agents could be a research avenue.

Data Presentation

Table 1: Solubility of OsvaRen® Active Ingredients

Compound	Solvent	Temperature (°C)	Solubility ( g/100 mL)	Reference(s)
Calcium Acetate	Water	0	37.4	[7][8]
Water	20	34.7	[16]
Water	100	29.7	[7][8]
Magnesium Carbonate	Water	20	0.01 (very poor)	[17]
Dilute Acids	Ambient	Soluble	[9][10]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of Solubilized OsvaRen® Components

This protocol is designed to create a concentrated stock solution where both calcium acetate and magnesium carbonate are fully dissolved, which can then be diluted into your final experimental buffer.

Materials:

• OsvaRen® tablets or equivalent amounts of calcium acetate and magnesium carbonate powder

• Deionized water

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• pH meter

• Volumetric flasks

• Stir plate and stir bar

Procedure:

• Crush the OsvaRen® tablet into a fine powder.

• Weigh the desired amount of the powder and add it to a beaker with a stir bar.

• Add deionized water to approximately 70% of the final desired volume of your stock solution.

• Begin stirring the suspension.

• Slowly add 0.1 M HCl dropwise to the suspension. Monitor the solution for the dissolution of the powder.

• Once the powder is fully dissolved, use a calibrated pH meter to check the pH of the solution.

• Carefully add 0.1 M NaOH dropwise to adjust the pH to your desired final stock solution pH (e.g., 7.0). Be aware that increasing the pH may cause precipitation if the solution is supersaturated.

• Once the desired pH is stable, transfer the solution to a volumetric flask.

• Rinse the beaker with a small amount of deionized water and add it to the volumetric flask.

• Bring the solution to the final volume with deionized water.

• This stock solution can then be sterile-filtered and diluted into your final experimental buffer.

Protocol 2: Modified Shake-Flask Method for Determining OsvaRen® Solubility in a Specific Buffer

This protocol adapts the standard shake-flask method to determine the equilibrium solubility of OsvaRen® in your specific experimental buffer.

Materials:

• OsvaRen® powder

• Your experimental buffer of interest

• Incubator shaker set to the desired temperature

• Centrifuge and centrifuge tubes or filtration apparatus (e.g., 0.22 µm syringe filters)

• Analytical method to quantify calcium and/or magnesium concentration (e.g., Atomic Absorption Spectroscopy, Inductively Coupled Plasma Mass Spectrometry, or a colorimetric assay)

Procedure:

• Add an excess amount of OsvaRen® powder to several flasks containing a known volume of your experimental buffer. The presence of undissolved solid at the end of the experiment is necessary to ensure equilibrium has been reached.

• Seal the flasks and place them in an incubator shaker at a constant, controlled temperature (e.g., 25°C or 37°C).

• Agitate the flasks for a predetermined period (e.g., 24, 48, or 72 hours) to allow the solution to reach equilibrium.

• After equilibration, stop the shaker and allow the undissolved solid to settle.

• Carefully take a sample of the supernatant. To separate the dissolved from undissolved material, either centrifuge the sample at high speed and collect the supernatant or filter the sample through a 0.22 µm filter.

• Quantify the concentration of dissolved calcium and/or magnesium in the supernatant using your chosen analytical method. This concentration represents the equilibrium solubility of the respective component in your buffer.

Visualizations

Caption: Troubleshooting workflow for dissolving OsvaRen® in experimental buffers.

Caption: Influence of extracellular Ca²⁺ and Mg²⁺ from OsvaRen® on cellular calcium signaling.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. cusabio.com [cusabio.com]
• 6. allanchem.com [allanchem.com]
• 7. Calcium Acetate | C4H6O4.Ca | CID 6116 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. Magnesium carbonate - Wikipedia [en.wikipedia.org]
• 10. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 11. Influence of pH and phosphate concentration on the phosphate binding capacity of five contemporary binders. An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. solubility - Availabilty of magnesium ions in phosphate buffer - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Effect of magnesium carbonate on the solubility, dissolution and oral bioavailability of fenofibric acid powder as an alkalising solubilizer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Calcium acetate - Sciencemadness Wiki [sciencemadness.org]
• 17. Magnesium Carbonate | MgCO3 | CID 11029 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: OsvaRen® Phosphate Binding Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with OsvaRen® in phosphate (B84403) binding assays.

Frequently Asked Questions (FAQs)

Q1: What is OsvaRen® and how does it bind phosphate?

OsvaRen® is a phosphate binder containing calcium acetate (B1210297) (435 mg) and magnesium carbonate (235 mg) as its active ingredients.[1][2][3][4] It is used to treat hyperphosphatemia in patients with chronic renal insufficiency.[1] The mechanism of action involves the dissociation of calcium acetate and magnesium carbonate in the gastrointestinal tract. The released calcium and magnesium ions then bind to dietary phosphate, forming insoluble calcium phosphate and magnesium phosphate complexes that are excreted in the feces, thereby reducing the absorption of phosphate into the bloodstream.[5][6]

Q2: What are the key parameters to consider when designing an in-vitro phosphate binding assay for OsvaRen®?

When designing an in-vitro phosphate binding assay for OsvaRen®, the following parameters are crucial:

• pH: The pH of the assay medium significantly influences the binding capacity of phosphate binders.[7][8] It is advisable to test a range of pH values that mimic the physiological conditions of the gastrointestinal tract (e.g., pH 3, 5, and 7).[7]

• Phosphate Concentration: The initial phosphate concentration will affect the extent of binding. Assays should include a range of phosphate concentrations to determine the binding capacity and kinetics.[9][10]

• Incubation Time: It is important to establish the time required to reach binding equilibrium. Kinetic studies with multiple time points are recommended to determine the optimal incubation period.[9][11]

• Temperature: Assays should be conducted at a physiological temperature, typically 37°C, under constant agitation to ensure uniform interaction.[9][12]

• Analytical Method: A validated method for quantifying unbound phosphate in the supernatant is essential. Common methods include ion chromatography and UV-Vis spectrophotometry.[13][14]

Q3: How does the phosphate binding capacity of OsvaRen® compare to other phosphate binders?

Clinical studies have shown that OsvaRen® is an effective phosphate binder. Due to its dual-action of calcium and magnesium, it has a higher phosphate-binding capacity per tablet compared to calcium acetate alone.[5] One study noted that OsvaRen® has a 30% higher phosphate-binding capacity per film tablet compared to pure calcium acetate.[5] When compared to sevelamer (B1230288) hydrochloride, OsvaRen® has been shown to be at least as effective in reducing serum phosphate levels.[5][15][16]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
High Variability in Replicate Samples	1. Incomplete Tablet Disintegration: The tablet may not be fully dispersed in the assay medium, leading to inconsistent exposure of the active ingredients. 2. Inadequate Mixing: Insufficient agitation during incubation can result in localized saturation of the binder. 3. Inconsistent Sample Handling: Variations in pipetting, filtration, or dilution can introduce errors.	1. Ensure Complete Disintegration: Crush the tablet into a fine powder before adding it to the assay medium. For easier swallowing, tablets can be broken along the score line, which may also aid in laboratory disintegration.[4] 2. Optimize Mixing: Use a reliable method of agitation, such as an orbital shaker or a magnetic stirrer at a consistent speed, throughout the incubation period. 3. Standardize Procedures: Use calibrated pipettes and follow a consistent protocol for all sample manipulations.
Lower Than Expected Phosphate Binding	1. Suboptimal pH: The pH of the assay medium may not be optimal for the binding of calcium and magnesium to phosphate. 2. Incorrect Phosphate Standard Curve: An inaccurate standard curve will lead to erroneous calculations of unbound phosphate. 3. Interference from Other Ions: The presence of other ions in the assay medium could potentially interfere with the binding reaction.	1. Verify and Optimize pH: Measure the pH of the assay medium before and after the experiment. Perform the assay at different pH levels to determine the optimal condition. 2. Validate Standard Curve: Prepare fresh phosphate standards and generate a new standard curve for each experiment. Ensure the linearity and accuracy of the curve. 3. Use a Defined Assay Medium: Employ a simple, well-defined buffer system to minimize potential interference.
Precipitate Formation Unrelated to Phosphate Binding	1. Precipitation of Calcium or Magnesium Salts: At certain pH values, calcium or magnesium salts other than phosphate may precipitate. 2. Interaction with Buffer Components: Components of the buffer system might react with the active ingredients of OsvaRen®.	1. Run Controls: Include a control sample with OsvaRen® in the assay medium without phosphate to check for non-phosphate-related precipitation. 2. Choose an Appropriate Buffer: Select a buffer system that is known to be compatible with calcium and magnesium ions at the experimental pH.

Data Presentation

Table 1: Comparison of In-Vitro Phosphate Binding Capacity

Phosphate Binder	Active Ingredient(s)	Reported Phosphate Binding Capacity (mg P / g binder or per tablet)	Key Considerations
OsvaRen®	Calcium Acetate & Magnesium Carbonate	39.1 mg per tablet[5]	Dual-action binder, lower calcium load compared to calcium-only binders.[5][17]
Calcium Acetate	Calcium Acetate	29.7 mg per 660 mg tablet[5]	Effective, but may increase the risk of hypercalcemia.[6][18]
Calcium Carbonate	Calcium Carbonate	19.5 mg per 500 mg tablet[5]	Efficacy is pH-dependent.[7]
Sevelamer Hydrochloride	Sevelamer Hydrochloride	Variable	Non-calcium, non-metal binder; may cause gastrointestinal side effects.[5][17]
Lanthanum Carbonate	Lanthanum Carbonate	Potent binding across a wide pH range.[7]	Non-calcium binder; long-term safety data is important.[17]
Ferric Citrate	Ferric Citrate	Effective in lowering serum phosphorus.[19][20]	Iron-based binder; can also increase iron stores.[20][21]

Note: The binding capacities can vary depending on the specific experimental conditions (e.g., pH, initial phosphate concentration).

Experimental Protocols

Protocol 1: In-Vitro Phosphate Binding Assay for OsvaRen®

This protocol is a general guideline and should be optimized for specific experimental needs.

• Preparation of Reagents:

  • Phosphate Stock Solution (e.g., 1 M): Prepare a stock solution of potassium phosphate monobasic (KH₂PO₄) or sodium phosphate monobasic (NaH₂PO₄) in deionized water.

  • Assay Buffer: Prepare buffers at various pH values (e.g., pH 3.0, 5.0, and 7.0) to simulate the gastrointestinal tract. A common buffer is MES (2-(N-morpholino)ethanesulfonic acid) or HEPES (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid).

  • OsvaRen® Preparation: Crush one OsvaRen® tablet into a fine, homogenous powder using a mortar and pestle.

• Binding Assay Procedure:

  • Accurately weigh a specific amount of the powdered OsvaRen® and place it into a series of reaction tubes.

  • Add a defined volume of the assay buffer at the desired pH to each tube.

  • Add varying concentrations of the phosphate stock solution to the tubes to achieve a range of initial phosphate concentrations.

  • Include control tubes containing only the assay buffer and phosphate solution (no binder) to determine the initial phosphate concentration.

  • Incubate the tubes at 37°C with constant, gentle agitation for a predetermined time (e.g., 2 hours, determined from kinetic studies).

• Sample Processing:

  • After incubation, centrifuge the tubes at high speed to pellet the binder-phosphate complex.

  • Carefully collect the supernatant without disturbing the pellet.

  • Filter the supernatant through a 0.22 µm filter to remove any remaining particulate matter.

• Phosphate Quantification:

  • Analyze the phosphate concentration in the filtered supernatant using a validated analytical method, such as:

    • Ion Chromatography: A sensitive and specific method for phosphate quantification.[13]

    • Malachite Green Colorimetric Assay: A common spectrophotometric method for determining inorganic phosphate.

  • Prepare a standard curve using known concentrations of phosphate in the same assay buffer.

• Calculation of Binding Capacity:

  • Calculate the amount of bound phosphate using the following formula:

    • Bound Phosphate = (Initial Phosphate Concentration - Unbound Phosphate Concentration) x Volume of Assay Medium

  • Express the binding capacity as mmol or mg of phosphate bound per gram of OsvaRen®.

Visualizations

Caption: Experimental workflow for an in-vitro phosphate binding assay.

Caption: Mechanism of action of OsvaRen® as a phosphate binder.

References

• 1. assets.hpra.ie [assets.hpra.ie]
• 2. Calcium acetate/magnesium carbonate - Wikipedia [en.wikipedia.org]
• 3. oladoctor.com [oladoctor.com]
• 4. medex.com.bd [medex.com.bd]
• 5. Considerations about the effectiveness and cost effectiveness of therapies in the treatment of hyperphosphataemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Strategies for Phosphate Control in Patients With CKD - PMC [pmc.ncbi.nlm.nih.gov]
• 7. openaccessjournals.com [openaccessjournals.com]
• 8. Influence of pH and phosphate concentration on the phosphate binding capacity of five contemporary binders. An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. accessdata.fda.gov [accessdata.fda.gov]
• 11. tga.gov.au [tga.gov.au]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. A phosphate binding assay for sevelamer hydrochloride by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Thieme E-Books & E-Journals - [thieme-connect.com]
• 15. Considerations about the effectiveness and cost effectiveness of therapies in the treatment of hyperphosphataemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Clinical management of disturbances of calcium and phosphate metabolism in dialysis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Calcium acetate versus calcium carbonate as phosphate-binding agents in chronic haemodialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. The Phosphate Binder Ferric Citrate and Mineral Metabolism and Inflammatory Markers in Maintenance Dialysis Patients: Results From Prespecified Analyses of a Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Iron-based phosphate binders: do they offer advantages over currently available phosphate binders? - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Ferric Citrate (Auryxia) for the Treatment of Hyperphosphatemia - PMC [pmc.ncbi.nlm.nih.gov]

How to mitigate OsvaRen's impact on serum calcium and magnesium levels in vivo

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing OsvaRen (a combination of calcium acetate (B1210297) and magnesium carbonate) in in vivo experiments. The focus is on mitigating the compound's impact on serum calcium and magnesium levels.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of OsvaRen?

A1: OsvaRen is a phosphate (B84403) binder. When administered with food, the calcium acetate and magnesium carbonate components bind to dietary phosphate in the gastrointestinal tract. This forms insoluble calcium phosphate and magnesium phosphate salts, which are then excreted in the feces, thereby reducing the systemic absorption of phosphate.[1]

Q2: What are the expected effects of OsvaRen on serum calcium and magnesium levels?

A2: Due to the absorption of calcium and magnesium from OsvaRen, an increase in serum levels of both electrolytes is a common and expected side effect. This can lead to hypercalcemia and hypermagnesemia, particularly at higher doses or with prolonged administration.[2][3][4]

Q3: Are there any preclinical studies using the OsvaRen formulation in animal models?

A3: While the product summary for OsvaRen indicates a lack of extensive preclinical data, a study in a rat model of uremia has been conducted using a combination of calcium acetate and magnesium carbonate (CaMg), which is analogous to OsvaRen. This study provides valuable insights into the in vivo effects of this compound on serum electrolytes.[3]

Q4: How can I prepare OsvaRen for oral administration in rodent studies?

A4: OsvaRen tablets can be crushed and suspended in a suitable vehicle for oral gavage. The score line on the tablet is intended to facilitate breaking for ease of swallowing, not for dose division.[5] For rodent studies, a common vehicle is 0.5% methylcellulose (B11928114) in sterile water. The concentration of the suspension should be calculated based on the desired dosage and the maximum recommended gavage volume for the specific rodent species and weight.

Troubleshooting Guide: Managing Hypercalcemia and Hypermagnesemia In Vivo

This guide provides strategies to mitigate elevated serum calcium and magnesium levels during your experiments.

Issue	Potential Cause	Troubleshooting/Mitigation Strategy
Hypercalcemia	High dose of OsvaRen	- Reduce the dose of OsvaRen. - Titrate the dose to the minimum effective level for phosphate binding.
Concurrent administration of Vitamin D or its analogs	- Avoid co-administration with active Vitamin D metabolites, as they enhance calcium absorption.[6] - If Vitamin D is necessary for the experimental model, use the lowest effective dose and monitor serum calcium frequently.
High calcium content in the diet	- Utilize a custom diet with a lower calcium content to offset the calcium contribution from OsvaRen.
Hypermagnesemia	High dose of OsvaRen	- Reduce the dose of OsvaRen. - Titrate the dose to the minimum effective level.
Impaired renal function in the animal model	- In models with compromised kidney function, magnesium excretion is reduced. Use a lower starting dose of OsvaRen and monitor serum magnesium levels closely.[7]
Dietary magnesium content	- Consider the magnesium content of the rodent chow when designing the study. A diet with standard or slightly reduced magnesium may be appropriate.

Quantitative Data from Preclinical Study

The following table summarizes the effects of a calcium acetate/magnesium carbonate (CaMg) combination on serum electrolytes in a rat model of chronic renal failure (CRF).

Table 1: Serum Electrolyte Changes in a Rat Model of CRF Treated with CaMg [3]

Parameter	Vehicle (CRF)	CaMg (375 mg/kg/day)	CaMg (750 mg/kg/day)
Serum Phosphorus (mg/dL)	~18	Significantly Reduced	Significantly Reduced
Total Serum Calcium (mg/dL)	~10.5	~11.5	~12.0 (Significant Increase)
Ionized Serum Calcium (mmol/L)	~1.1	No Significant Difference	No Significant Difference
Serum Magnesium (mg/dL)	~3.0	~4.0 (Increase)	~5.0 (Dose-dependent Increase)

Note: Values are approximated from graphical data presented in the source study. The study was conducted over 6 weeks.

Experimental Protocols

Protocol 1: Oral Gavage Formulation of OsvaRen for Rodent Studies

• Tablet Preparation: Aseptically crush the required number of OsvaRen tablets into a fine powder using a sterile mortar and pestle.

• Vehicle Preparation: Prepare a 0.5% (w/v) solution of methylcellulose in sterile, purified water.

• Suspension Formulation:

  • Calculate the required concentration of the OsvaRen powder in the vehicle based on the desired dose (mg/kg) and the dosing volume (typically 5-10 mL/kg for mice and rats).[8]

  • Gradually add the powdered OsvaRen to the methylcellulose vehicle while continuously stirring or vortexing to ensure a homogenous suspension.

• Administration:

  • Administer the suspension via oral gavage using an appropriately sized, soft-tipped gavage needle.[8]

  • Ensure the animal is properly restrained to minimize stress and risk of injury.[9]

  • Administer the formulation immediately after preparation and ensure it is well-suspended.

Protocol 2: Monitoring Serum Calcium and Magnesium Levels

• Blood Collection:

  • Collect blood samples at baseline (before initiation of OsvaRen treatment) and at regular intervals throughout the study (e.g., weekly).

  • Blood can be collected via appropriate methods for the species (e.g., tail vein, saphenous vein, or terminal cardiac puncture).

• Sample Processing:

  • For serum analysis, collect blood in tubes without anticoagulant.

  • Allow the blood to clot at room temperature for 30 minutes, then centrifuge at 2000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant (serum) and store at -80°C until analysis.[10]

• Electrolyte Analysis:

  • Measure total and ionized calcium and magnesium concentrations using a biochemistry analyzer or ion-selective electrodes.

  • It is crucial to measure ionized calcium as it is the biologically active form.[11]

Visualizations

Signaling Pathways

Caption: Calcium-Sensing Receptor (CaSR) Signaling Pathway.

Caption: Parathyroid Hormone (PTH) Signaling Pathway.

Experimental Workflow

Caption: Experimental Workflow for In Vivo OsvaRen Study.

References

• 1. The role of calcium-sensing receptor signaling in regulating transepithelial calcium transport - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jme.bioscientifica.com [jme.bioscientifica.com]
• 3. Effect of a magnesium-based phosphate binder on medial calcification in a rat model of uremia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of calcium acetate/magnesium carbonate as a phosphate binder compared with sevelamer hydrochloride in haemodialysis patients: a controlled randomized study (CALMAG study) assessing efficacy and tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Efficacy and safety of calcium acetate-magnesium carbonate in the treatment of hyperphosphatemia in dialysis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Hypermagnesemia - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 9. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. daikinchemicals.com [daikinchemicals.com]
• 11. todaysveterinarypractice.com [todaysveterinarypractice.com]

Technical Support Center: Improving the Consistency of OsvaRen's Phosphate Precipitation In Vitro

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on achieving consistent and reliable results in in-vitro phosphate (B84403) precipitation experiments using OsvaRen (calcium acetate (B1210297)/magnesium carbonate).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for OsvaRen in phosphate binding?

OsvaRen is a phosphate binder that contains calcium acetate and magnesium carbonate.[1][2][3][4][5] In an aqueous environment, these salts dissociate into calcium (Ca²⁺) and magnesium (Mg²⁺) ions. These cations then react with phosphate ions (PO₄³⁻) from the experimental solution to form insoluble calcium and magnesium phosphate precipitates, which can be removed from the solution by centrifugation or filtration.[2]

Q2: What are the key factors influencing the consistency of OsvaRen's phosphate precipitation in vitro?

The primary factors that can affect the consistency of your results include:

• pH of the reaction medium: The pH significantly impacts the solubility of calcium and magnesium phosphates. OsvaRen has been shown to be most effective at a baseline pH of 6.0.[6][7][8][9][10][11][12][13]

• Initial phosphate concentration: Higher initial phosphate concentrations generally lead to a greater absolute amount of phosphate bound, although the relative binding efficiency may decrease.[6][7][9][11][12][13]

• Incubation time: The precipitation reaction is time-dependent. It's crucial to allow sufficient time for the reaction to reach equilibrium. Studies have shown that OsvaRen binds most of the phosphate within the first hour.[6][7][9][13]

• Temperature: Temperature can influence the kinetics and thermodynamics of the precipitation reaction.[14] Maintaining a constant and relevant physiological temperature (e.g., 37°C) is important.

• Presence of interfering ions: Ions such as citrate (B86180) and bicarbonate can interfere with phosphate precipitation by competing for calcium and magnesium ions.[15]

• Agitation/Mixing: Proper mixing is essential to ensure homogenous interaction between OsvaRen and the phosphate solution. The agitation speed can influence the size and precipitation of the resulting particles.[5][13][16]

• Dissolution of OsvaRen: Incomplete dissolution of the OsvaRen tablet or powder will lead to inconsistent availability of calcium and magnesium ions for precipitation.

Q3: Should I be concerned about the formation of different crystalline forms of calcium and magnesium phosphate?

Yes, the formation of different polymorphs (crystalline structures) or amorphous (non-crystalline) precipitates of calcium and magnesium phosphate can occur and influence your results.[3][5][6][7][8][10][12][14][17][18][19][20] Amorphous calcium phosphate (ACP) is often a precursor to more stable crystalline forms like hydroxyapatite (B223615).[7][14] The presence of magnesium, as in OsvaRen, can inhibit the formation of crystalline hydroxyapatite and favor the formation of amorphous or other magnesium-containing phosphate phases.[3][6][10][17][19][20] These different forms can have varying solubilities, which may affect the quantification of unbound phosphate.

Troubleshooting Guide

This guide addresses common issues encountered during in-vitro phosphate precipitation experiments with OsvaRen.

Problem	Potential Cause	Troubleshooting Steps
Inconsistent phosphate binding capacity between replicates.	Incomplete dissolution of OsvaRen: The tablet or powder is not fully dissolved, leading to variable amounts of available Ca²⁺ and Mg²⁺.	- Ensure the OsvaRen tablet is thoroughly crushed into a fine, homogenous powder before adding it to the solution.- Increase mixing time or use a more efficient mixing method (e.g., vortexing followed by orbital shaking).- Visually confirm the absence of undissolved particles before starting the phosphate binding reaction.
Inaccurate pipetting: Errors in pipetting the phosphate solution, OsvaRen suspension, or sampling can lead to significant variability.	- Calibrate your pipettes regularly.- Use reverse pipetting for viscous solutions.- Ensure consistent and careful pipetting technique across all samples.
Temperature fluctuations: Inconsistent incubation temperatures can affect reaction kinetics.	- Use a calibrated incubator or water bath and ensure a stable temperature (e.g., 37°C) throughout the experiment.
Lower than expected phosphate binding.	Suboptimal pH: The pH of the reaction buffer is not in the optimal range for OsvaRen's efficacy (around pH 6.0).	- Prepare fresh buffers for each experiment and verify the pH with a calibrated pH meter.- Consider the buffering capacity of your system and how it might change upon addition of OsvaRen.
Insufficient incubation time: The reaction has not reached equilibrium.	- Perform a time-course experiment to determine the optimal incubation time for your specific experimental conditions. Based on existing data, at least 1-2 hours is recommended.[6][7][9][13]
Presence of interfering ions: Your experimental medium contains ions like citrate or high levels of bicarbonate that compete with phosphate for Ca²⁺ and Mg²⁺.	- If possible, use a buffer system with minimal interfering ions.- If the interfering ions are a necessary component of your model, their presence and concentration should be noted and kept consistent across all experiments.
High background phosphate levels in control samples.	Phosphate contamination: Contamination from glassware, reagents, or water.	- Use phosphate-free detergents for washing glassware and rinse thoroughly with deionized water.- Use high-purity, phosphate-free reagents and water.
Precipitate is difficult to pellet by centrifugation.	Formation of very fine or amorphous particles: The nature of the precipitate can be influenced by factors like pH and the Ca:Mg ratio.	- Increase the centrifugation speed and/or time.- Consider using a filtration method with an appropriate pore size to separate the precipitate.

Experimental Protocols

Protocol 1: In-Vitro Phosphate Binding in a Simple Aqueous Buffer

This protocol provides a basic method for assessing the phosphate binding capacity of OsvaRen at a specific pH.

Materials:

• OsvaRen tablets

• Mortar and pestle

• Phosphate standard solution (e.g., 1 M KH₂PO₄)

• Deionized water

• Hydrochloric acid (HCl) and Sodium Hydroxide (NaOH) for pH adjustment

• Buffer solution (e.g., HEPES, as TRIS can complex with calcium[1][21])

• Calibrated pH meter

• Orbital shaker with temperature control

• Centrifuge

• Phosphate quantification assay kit (e.g., Malachite Green or Molybdenum Blue based)

Procedure:

• Preparation of OsvaRen: Crush an OsvaRen tablet into a fine, homogenous powder using a mortar and pestle.

• Preparation of Phosphate Solution: Prepare a working solution of phosphate in the chosen buffer at the desired concentration (e.g., 20 mM). Adjust the pH of the solution to the target value (e.g., pH 6.0) using HCl or NaOH.

• Incubation:

  • Add a precisely weighed amount of the crushed OsvaRen powder to a known volume of the phosphate solution.

  • Incubate the mixture at 37°C with constant agitation on an orbital shaker for a predetermined time (e.g., 2 hours).

  • Include a control sample containing only the phosphate solution without OsvaRen.

• Separation of Precipitate: Centrifuge the samples at a high speed (e.g., 10,000 x g) for 10 minutes to pellet the insoluble phosphate precipitate.

• Quantification of Unbound Phosphate: Carefully collect the supernatant and measure the concentration of unbound phosphate using a suitable phosphate quantification assay.

• Calculation of Phosphate Binding Capacity: Calculate the amount of phosphate bound by subtracting the unbound phosphate concentration from the initial phosphate concentration. The binding capacity can be expressed as mg of phosphate bound per mg of OsvaRen.

Protocol 2: In-Vitro Phosphate Binding in Simulated Gastrointestinal Fluids

This protocol simulates the conditions of the stomach and small intestine to provide a more physiologically relevant assessment of OsvaRen's efficacy.

Materials:

• Same as Protocol 1

• Simulated Gastric Fluid (SGF), pH ~1.2 (without pepsin for this application)[22][23]

• Simulated Intestinal Fluid (SIF), pH ~6.8 (without pancreatin (B1164899) for this application)[22][23]

Procedure:

• Gastric Phase:

  • Add a weighed amount of crushed OsvaRen to the SGF containing a known concentration of phosphate.

  • Incubate at 37°C with agitation for a time representative of gastric emptying (e.g., 30 minutes).

• Intestinal Phase:

  • After the gastric phase, adjust the pH of the solution to ~6.8 by adding a calculated amount of a basic solution or by transferring the entire mixture to a larger volume of SIF.

  • Continue the incubation at 37°C with agitation for a time representative of intestinal transit (e.g., 2-4 hours).

• Separation and Quantification: Follow steps 4 and 5 from Protocol 1 to separate the precipitate and quantify the unbound phosphate.

• Calculation: Calculate the phosphate binding capacity as described in Protocol 1.

Quantitative Data

The following tables summarize key quantitative data related to OsvaRen's in-vitro phosphate precipitation.

Table 1: Effect of pH on Phosphate Binding by OsvaRen

pH	Relative Phosphate Binding Efficiency	Reference
3.0	Lower	[6][7][9][11][12][13]
6.0	Higher	[6][7][9][11][12][13]

Table 2: Effect of Initial Phosphate Concentration on Phosphate Binding by OsvaRen (at pH 6.0)

Initial Phosphate Concentration	Absolute Phosphate Bound	Relative Phosphate Binding Efficiency	Reference
10 mM	+	+++	[6][7][9][11][12][13]
15 mM	++	++	[6][7][9][11][12][13]
20 mM	+++	+	[6][7][9][11][12][13]
(Note: '+' indicates a relative measure, not absolute values)

Visualizations

Caption: Mechanism of OsvaRen phosphate binding.

Caption: In-vitro phosphate binding experimental workflow.

Caption: Troubleshooting logic for inconsistent results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Experimental and computer modelling speciation studies of the effect of pH and phosphate on the precipitation of calcium and magnesium salts in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. In vitro precipitation of calcium phosphate under intracellular conditions: formation of brushite from an amorphous precursor in the absence of ATP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Formation and properties of amorphous magnesium-calcium phosphate particles in a simulated intestinal fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Influence of pH and phosphate concentration on the phosphate binding capacity of five contemporary binders. An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Influence of pH and phosphate concentration on the phosphate binding capacity of five contemporary binders. An in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Biomineralization Mechanisms: A new paradigm for crystal nucleation in organic matricies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Factors modulating the pH at which calcium and magnesium phosphates precipitate from human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. The Effects of Magnesium on Hydroxyapatite Formation In Vitro from CaHPO4 and Ca4(PO4)2O at 37.4°C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. rruff.net [rruff.net]
• 19. The Influences of Magnesium upon Calcium Phosphate Mineral Formation and Structure as Monitored by X-ray and Vibrational Spectroscopy [agris.fao.org]
• 20. Carbonate and magnesium interactive effect on calcium phosphate precipitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. goldschmidtabstracts.info [goldschmidtabstracts.info]
• 22. canada.ca [canada.ca]
• 23. Preparation and in vitro evaluation of enteric-coated tablets of rosiglitazone sodium - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: OsvaRen® (Calcium Acetate/Magnesium Carbonate) Long-Term Animal Studies

This center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for researchers utilizing OsvaRen in long-term animal models of chronic kidney disease (CKD).

Section 1: Frequently Asked Questions (FAQs)

Q1: What is OsvaRen and what is its primary mechanism of action?

A1: OsvaRen is a phosphate (B84403) binder composed of calcium acetate (B1210297) and magnesium carbonate.[1] It is administered orally with meals to bind dietary phosphorus in the gastrointestinal tract. This process forms insoluble calcium phosphate and magnesium phosphate salts that are excreted in the feces, thereby reducing the overall phosphate absorption into the bloodstream.[1] In the context of CKD, where failing kidneys cannot adequately excrete phosphorus, OsvaRen helps manage hyperphosphatemia (elevated serum phosphate).[1][2]

Q2: Why is managing hyperphosphatemia critical in long-term CKD animal models?

A2: Persistent hyperphosphatemia is a central driver of Chronic Kidney Disease-Mineral and Bone Disorder (CKD-MBD).[1] It contributes to secondary hyperparathyroidism, renal osteodystrophy, and, critically, vascular calcification.[1][3] Vascular calcification is a major contributor to cardiovascular morbidity and mortality, which is a key endpoint in many long-term CKD studies.[4] Therefore, controlling phosphate levels is essential for studying the progression of CKD and the efficacy of therapeutic interventions.

Q3: What are the primary challenges and potential adverse effects to monitor during long-term OsvaRen administration in animal models?

A3: The main challenges stem from the active components, calcium and magnesium. Researchers must diligently monitor for:

• Hypercalcemia: Elevated serum calcium due to the calcium acetate component. This can accelerate vascular calcification and cause other systemic effects.[5]

• Hypermagnesemia: Increased serum magnesium from the magnesium carbonate component, especially in models with severe renal impairment where magnesium excretion is compromised.[1]

• Vascular Calcification: While OsvaRen aims to reduce phosphate-driven calcification, an excessive calcium load from the binder itself can potentially contribute to this pathology.[5][6]

• Gastrointestinal Issues: Side effects such as constipation or diarrhea may occur.[1]

• Bone Metabolism Alterations: Long-term changes in mineral metabolism can affect bone turnover. However, some studies suggest OsvaRen does not adversely affect bone remodeling at doses that reduce vascular calcification.[3]

Q4: What is a typical starting dose for OsvaRen in a rat model of CKD?

A4: Dosing is highly dependent on the specific model, diet, and severity of hyperphosphatemia. A common approach in rat models of adenine-induced or 5/6 nephrectomy-induced CKD is to start with doses ranging from 375 mg/kg to 750 mg/kg per day, administered by daily gavage mixed with food.[5] The dose must be titrated based on regular monitoring of serum phosphate, calcium, and magnesium levels to achieve the desired therapeutic effect while avoiding toxicity.[7][8]

Section 2: Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Actions & Troubleshooting Steps
Increased Mortality or Morbidity (e.g., lethargy, anorexia)	Hypercalcemia, severe hypermagnesemia	1. Immediately collect blood samples to measure serum total and ionized calcium, magnesium, and phosphate.[9] 2. Temporarily suspend OsvaRen administration.[7] 3. Review dosing protocol; consider a dose reduction upon re-initiation. 4. If hypercalcemia is confirmed, consider fluid administration (saline) to promote calciuresis.[10]
Progressive Vascular Calcification Despite Phosphate Control	Excessive Calcium Load: The calcium acetate component may be contributing to a positive calcium balance.[6] Vitamin K Deficiency: Phosphate binders can potentially bind and aggravate a deficiency in vitamin K, a key inhibitor of vascular calcification.	1. Quantify serum calcium levels. If consistently high-normal or elevated, reduce the OsvaRen dose or switch to a non-calcium-based binder for a subset of animals for comparison.[11] 2. Measure markers of vitamin K status (e.g., plasma MK7 levels). 3. Consider co-supplementation with vitamin K2 to assess if it mitigates calcification, as demonstrated in some rat models.[12]
Inadequate Control of Hyperphosphatemia	Insufficient Dose: The current dose may be too low for the dietary phosphate load. Poor Palatability/Administration: Animals may not be consuming the full dose if mixed with chow.	1. Verify accurate administration (e.g., via gavage). 2. Gradually increase the daily dose of OsvaRen, with frequent monitoring of serum phosphate, calcium, and magnesium.[8] 3. Ensure the timing of administration coincides with feeding to maximize binding of dietary phosphate.[1][7]
Diarrhea or Constipation	Gastrointestinal Effects: Magnesium can have a laxative effect, while calcium can be constipating.[1]	1. Monitor animal hydration and weight. 2. For mild diarrhea, ensure adequate hydration. Consider a modest dose reduction. 3. For constipation, ensure ad libitum access to water. If severe, a temporary dose reduction may be necessary.

Section 3: Experimental Protocols & Data

Protocol 1: Induction of CKD in Rats (5/6 Subtotal Nephrectomy Model)

This surgical model is widely used to induce chronic renal failure and subsequent hyperphosphatemia.[13]

Objective: To create a stable model of CKD suitable for long-term evaluation of phosphate binders.

Methodology:

• Anesthesia: Anesthetize male Sprague-Dawley rats (250-300g) using an appropriate anesthetic (e.g., isoflurane (B1672236) inhalation or ketamine/xylazine IP injection).

• First Surgery (2/3 Nephrectomy):

  • Place the rat in a prone position. Make a flank incision to expose the left kidney.

  • Carefully dissect the renal capsule.

  • Surgically remove the upper and lower thirds of the left kidney, or ligate two of the three branches of the renal artery.

  • Control bleeding with sterile gauze or cautery.

  • Close the muscle and skin layers with sutures.

• Recovery: Allow the animal to recover for one week with appropriate post-operative care, including analgesics.

• Second Surgery (Unilateral Nephrectomy):

  • After one week, anesthetize the animal again.

  • Make a flank incision on the right side to expose the right kidney.

  • Ligate the renal artery, vein, and ureter, and completely remove the right kidney (nephrectomy).

  • Close the incision in layers.

• Post-Operative Monitoring: Monitor animals for 2-4 weeks to allow for the development of stable renal failure, characterized by elevated serum creatinine, urea, and phosphate levels before initiating treatment.[13]

Quantitative Data from Animal Studies

The following table summarizes representative data from a study investigating the effects of a calcium acetate/magnesium carbonate (CaMg) binder in a rat model of adenine-induced CKD over several weeks.[5]

Parameter	Sham Control	CRF + Vehicle	CRF + CaMg (375 mg/kg)	CRF + CaMg (750 mg/kg)
Serum Phosphate (mg/dL)	6.8 ± 0.3	14.5 ± 0.9	9.1 ± 0.7	7.9 ± 0.5
Serum Ionized Calcium (mmol/L)	1.25 ± 0.02	1.18 ± 0.03	1.21 ± 0.02	1.23 ± 0.02
Serum Magnesium (mg/dL)	2.1 ± 0.1	3.9 ± 0.2	4.8 ± 0.3	5.5 ± 0.4
Aortic Calcium Content (µg/mg tissue)	1.5 ± 0.2	25.8 ± 5.1	10.2 ± 3.5	8.5 ± 2.9
Data represents mean ± SEM. Asterisk () indicates a significant difference compared to the CRF + Vehicle group.*
Table adapted from data presented in studies evaluating CaMg phosphate binders in CRF rat models.[5]

Section 4: Visualized Pathways and Workflows

Experimental Workflow Diagram

This diagram outlines the typical workflow for a long-term study evaluating OsvaRen in a CKD animal model.

References

• 1. Calcium acetate/magnesium carbonate - Wikipedia [en.wikipedia.org]
• 2. medex.com.bd [medex.com.bd]
• 3. researchgate.net [researchgate.net]
• 4. Vascular calcification in animal models of CKD: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of a magnesium-based phosphate binder on medial calcification in a rat model of uremia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phosphate binders in patients with chronic kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. assets.hpra.ie [assets.hpra.ie]
• 8. scottishmedicines.org.uk [scottishmedicines.org.uk]
• 9. Hypercalcemia and hypermagnesemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of hypercalcemia on renal tubular handling of calcium and magnesium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ahajournals.org [ahajournals.org]
• 12. cris.maastrichtuniversity.nl [cris.maastrichtuniversity.nl]
• 13. Phosphate restriction using a processed clay mineral reduces vascular pathologies and microalbuminuria in rats with chronic renal failure - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: OsvaRen® (Calcium Acetate/Magnesium Carbonate) Quantification

This technical support center provides researchers, scientists, and drug development professionals with detailed guidance on the analytical methods for the quantification of OsvaRen's active pharmaceutical ingredients, calcium and magnesium.

Frequently Asked Questions (FAQs)

Q1: What are the recommended analytical methods for quantifying calcium and magnesium in OsvaRen?

A1: The primary methods for quantifying calcium (Ca²⁺) and magnesium (Mg²⁺) are Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES), Atomic Absorption Spectroscopy (AAS), Ion Chromatography (IC), and Complexometric Titration. The choice depends on available equipment, required sensitivity, sample throughput, and the specific goals of the analysis (e.g., assay vs. impurity testing).

Q2: How should OsvaRen tablets be prepared for analysis?

A2: A representative sample must be prepared. Typically, this involves:

• Grinding: Finely powdering no fewer than 10 tablets to ensure homogeneity.[1]

• Weighing: Accurately weighing a portion of the powder equivalent to a known amount of the active ingredients.[1][2]

• Digestion/Dissolution: Dissolving the powder in a suitable acidic solution, such as nitric acid or hydrochloric acid, to liberate the Ca²⁺ and Mg²⁺ ions.[1][3][4] Sonication can aid in complete dissolution.[1]

• Dilution: Diluting the resulting solution to a final volume with ultrapure water to bring the analyte concentrations within the linear range of the chosen analytical instrument.[3]

Q3: What are the most common sources of interference in Ca²⁺ and Mg²⁺ analysis?

A3: Interferences are method-dependent:

• ICP-OES/AAS: The most significant are matrix effects and spectral interferences. High concentrations of calcium can suppress the signal of other elements.[5][6] Phosphate ions can also suppress the calcium signal in AAS, which can be mitigated by adding a releasing agent like lanthanum.

• Ion Chromatography: High concentrations of other cations (e.g., sodium from excipients) can interfere with the separation and quantification of Ca²⁺ and Mg²⁺.

• Complexometric Titration: The presence of other metal ions that can form complexes with EDTA will interfere. Masking agents may be required to improve selectivity.[7] The pH of the solution is also critical for successful titration.[8]

Q4: Is method validation necessary, and what parameters should be assessed?

A4: Yes, analytical method validation is a regulatory requirement to ensure the method is suitable for its intended purpose.[9][10][11] Key validation parameters, as outlined by ICH Q2(R1) guidelines, include:

• Accuracy: Closeness of results to the true value.[9]

• Precision: Repeatability and intermediate precision of the results.[9]

• Specificity: The ability to measure the analyte accurately in the presence of other components like excipients.[9]

• Linearity & Range: Proportionality of the results to the concentration over a specific range.[9]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be reliably detected and quantified.[12]

Comparison of Analytical Methods

The following table summarizes the key characteristics of the recommended analytical methods for OsvaRen quantification.

Parameter	ICP-OES	AAS	Ion Chromatography (IC)	Complexometric Titration
Principle	Atomic emission from excited ions in plasma	Atomic absorption of light by ground-state atoms	Ion-exchange separation with conductivity detection	Chelation of metal ions with EDTA
Primary Use	Assay, impurity analysis	Assay, impurity analysis	Assay, counter-ion analysis	Assay
Sensitivity	Very High (ppb)	High (ppm-ppb)	High (ppm-ppb)	Moderate (ppm)
Throughput	High (multi-element)	Moderate (single-element)	Moderate	Low
Key Advantage	Simultaneous multi-element analysis	Robust and widely available	Can quantify both cations and anions	Low cost, minimal equipment
Common Issues	Matrix effects, spectral interferences[5][6]	Chemical & ionization interferences	Co-elution, column degradation	Non-specific, endpoint determination[8]

Troubleshooting Guides

ICP-OES / AAS Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Signal	Nebulizer blockage; Incorrect lamp (AAS); Plasma not ignited (ICP); Sample uptake tube disconnected.	Clean the nebulizer and burner.[13] Ensure the correct hollow cathode lamp is installed and aligned (AAS).[14] Check gas flows and plasma ignition. Verify sample uptake.
Signal Instability / High Noise	Pulsing pump tubing; Air bubbles in sample line; Dirty spray chamber; Lamp nearing end of life (AAS).	Replace pump tubing. Check for leaks in the sample line. Clean the spray chamber. Replace the hollow cathode lamp if necessary.[14]
Poor Precision (High %RSD)	Inconsistent sample introduction; Nebulizer issues; Contamination.	Ensure consistent sample viscosity and matrix. Clean or replace the nebulizer. Use high-purity reagents and acid-washed labware.
Inaccurate Results (Poor Recovery)	Matrix effects from high Ca²⁺ or excipients; Incorrect calibration standards; Spectral interference.	Prepare matrix-matched calibration standards. Dilute the sample further. Use an internal standard. Select an alternative, interference-free analytical wavelength.[5]

Ion Chromatography (IC) Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Shifting Retention Times	Fluctuation in eluent concentration or flow rate; Column temperature variation; Column aging.	Prepare fresh eluent daily. Prime the pump and check for leaks. Use a column oven for temperature control. Replace the guard or analytical column if necessary.
Poor Peak Shape (Tailing or Fronting)	Column contamination; Sample overload; Mismatch between sample solvent and eluent.	Use a guard column and filter samples. Dilute the sample to a lower concentration. Dissolve the sample in the mobile phase if possible.
Loss of Resolution	Column degradation; Inappropriate eluent strength.	Replace the column. Optimize eluent concentration; stronger eluents decrease retention time.[15]
Baseline Drift or Noise	Air bubbles in the system; Contaminated eluent; Detector cell needs cleaning.	Degas the eluent. Prepare fresh eluent with high-purity water and reagents. Flush the detector cell according to the manufacturer's instructions.

Experimental Protocols

Protocol: Quantification of Ca²⁺ and Mg²⁺ by ICP-OES

1. Objective: To determine the concentration of calcium and magnesium in OsvaRen tablets using ICP-OES.

2. Materials:

• OsvaRen tablets

• Concentrated Nitric Acid (TraceMetal™ Grade)

• Ultrapure Water (18.2 MΩ·cm)

• Certified Ca²⁺ and Mg²⁺ stock standards (1000 ppm)

• Class A volumetric flasks and pipettes

3. Sample Preparation:

• Weigh and finely powder 20 OsvaRen tablets.

• Accurately weigh approximately 100 mg of the homogenized powder into a 50 mL volumetric flask.

• Add 2 mL of concentrated nitric acid to the flask. Swirl gently to moisten the powder.

• Allow the sample to digest for at least 30 minutes until effervescence ceases and the solution is clear.

• Dilute to the 50 mL mark with ultrapure water. This is the Stock Sample Solution .

• Pipette 1.0 mL of the Stock Sample Solution into a 100 mL volumetric flask and dilute to volume with ultrapure water. This is the Working Sample Solution .

4. Calibration Standards Preparation:

• Prepare a series of calibration standards from the 1000 ppm stock standards.

• A suggested range is 0.5, 1.0, 5.0, 10.0, and 20.0 ppm for both Ca²⁺ and Mg²⁺.

• Ensure standards are matrix-matched by adding the same concentration of nitric acid as in the Working Sample Solution.

5. ICP-OES Analysis:

• Optimize the ICP-OES instrument parameters (e.g., plasma power, gas flows, sample uptake rate) according to the manufacturer's recommendations.

• Select appropriate, interference-free wavelengths for Ca and Mg (e.g., Ca 317.933 nm, Mg 285.213 nm).

• Aspirate a blank solution (acidified ultrapure water) to zero the instrument.

• Analyze the calibration standards in order of increasing concentration to generate a calibration curve. The correlation coefficient (r²) should be >0.999.

• Analyze the Working Sample Solution. Perform at least three replicate measurements.

• Analyze a calibration blank and a continuing calibration verification (CCV) standard every 10-15 samples to ensure instrument stability.

6. Calculation:

• The instrument software will calculate the concentration of Ca²⁺ and Mg²⁺ in the Working Sample Solution based on the calibration curve.

• Calculate the amount (mg) of each element per tablet using the following formula: mg/tablet = C × V × DF × (Avg. Tablet Weight / Initial Sample Weight)

  • C = Concentration from ICP-OES (ppm or mg/L)

  • V = Final volume of Working Sample Solution (L)

  • DF = Dilution factor from Stock to Working solution

Visualizations

References

• 1. IC Assays for Calcium and Magnesium according to USP | Metrohm [metrohm.com]
• 2. dspace.nuph.edu.ua [dspace.nuph.edu.ua]
• 3. web.pdx.edu [web.pdx.edu]
• 4. scribd.com [scribd.com]
• 5. Development and Validation of an Analytical Method for Determination of Al, Ca, Cd, Fe, Mg and P in Calcium-Rich Materials by ICP OES - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Complexometric determination of calcium and magnesium in calcite and limestone after selective precipitation of magnesium quinolin-8-olate from a homogeneous solution - Analyst (RSC Publishing) [pubs.rsc.org]
• 8. uclmail.net [uclmail.net]
• 9. Validating Analytical Methods in Pharmaceuticals [pharmuni.com]
• 10. upm-inc.com [upm-inc.com]
• 11. particle.dk [particle.dk]
• 12. wjarr.com [wjarr.com]
• 13. youtube.com [youtube.com]
• 14. agilent.com [agilent.com]
• 15. frc.ae [frc.ae]

Technical Support Center: Minimizing OsvaRen-Induced Artifacts in Histological Analyses

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering histological artifacts related to the use of OsvaRen, a phosphate (B84403) binder containing calcium acetate (B1210297) and magnesium carbonate.

Frequently Asked Questions (FAQs)

Q1: What is OsvaRen and how might it affect histological analyses?

OsvaRen is a medication used to control high phosphate levels in the blood of patients with chronic kidney disease. It contains calcium acetate and magnesium carbonate, which bind to dietary phosphate in the gastrointestinal tract.[1] For researchers, the primary concern with OsvaRen in the context of histology is the potential for increased systemic calcium and magnesium levels, which can lead to the deposition of calcium phosphate in soft tissues, a process known as ectopic calcification.[2][3] These calcifications can present as significant artifacts in tissue samples, interfering with sectioning and staining, and potentially leading to misinterpretation of results.[4][5]

Q2: What are the typical histological manifestations of OsvaRen-related artifacts?

The most common artifact is the presence of calcified deposits within the tissue. On standard Hematoxylin and Eosin (H&E) stained slides, these deposits typically appear as irregular, dark purple, and refractile areas.[6] The presence of these hard deposits can lead to several secondary artifacts during tissue processing, including:

• Knife marks or scoring: Nicks or tears in the tissue section caused by the microtome blade hitting the hard calcium deposit.[5]

• Chatter or "venetian blinds": Thick and thin zones in the section due to vibration of the blade as it encounters the calcified area.[5]

• Tissue fragmentation or loss: The tissue may shatter or fall out of the paraffin (B1166041) block during sectioning.

Q3: How can I confirm that the observed deposits are calcium?

While H&E staining provides an initial indication, special stains are recommended for more definitive identification of calcium deposits. The two most common are:

• Von Kossa stain: This is an indirect method that detects the phosphate associated with calcium deposits. The silver nitrate (B79036) in the stain reacts with the phosphate, and under light, the silver is reduced, appearing as black or brownish-black deposits.[7]

• Alizarin Red S stain: This stain directly chelates calcium ions, forming an orange-red complex. It is considered more specific for calcium than the Von Kossa stain.[8][9]

Troubleshooting Guides

Issue 1: Difficulty in Sectioning - Knife Marks, Chatter, or Tissue Fragmentation

This is a common problem when dealing with calcified tissues and is often the first indication of their presence.

Possible Cause	Recommended Solution
Undetected Calcifications	If you suspect calcification, consider performing a surface decalcification on the paraffin block. This involves treating the exposed face of the block with a decalcifying agent before sectioning.
Incomplete Decalcification	If you have already attempted decalcification, the process may be incomplete. The time required for decalcification depends on the size and density of the tissue and the agent used. Extend the decalcification time and test for the endpoint.
Dull Microtome Blade	Always use a sharp, new blade for each block, especially when calcification is suspected.

Issue 2: Poor Staining Quality After Decalcification

Decalcification, while necessary, can impact staining.

Possible Cause	Recommended Solution
Over-decalcification	Excessive exposure to strong acids can damage tissue components, leading to weak or absent nuclear staining. If this is a recurring issue, consider using a gentler decalcifying agent like EDTA, although this will require a longer processing time. Neutralizing the tissue with a solution like lithium carbonate after decalcification can sometimes help restore staining.[10]
Residual Acid	Inadequate washing after decalcification can leave residual acid in the tissue, which can interfere with staining. Ensure thorough rinsing with water after the decalcification step.
Choice of Decalcifying Agent	Different decalcifying agents can have varying effects on tissue integrity and antigenicity for immunohistochemistry. For sensitive applications, EDTA is generally preferred, despite its slower action.[6][7][8]

Quantitative Data on Vascular Calcification

The following table summarizes data from a preclinical study in a rat model of chronic renal failure, comparing a calcium acetate/magnesium carbonate (CaMg) phosphate binder to the non-calcium-based binder, sevelamer (B1230288) carbonate. This data highlights the potential for calcium-based binders to contribute to vascular calcification.

Treatment Group	Aortic Calcium Content (µg/mg tissue)	Aortic Calcification (% of von Kossa stained area)
Vehicle Control	15.2 ± 3.5	12.5 ± 2.8
CaMg (375 mg/kg)	5.8 ± 1.2	4.2 ± 1.1
CaMg (750 mg/kg)	4.5 ± 0.9	3.5 ± 0.8
Sevelamer (750 mg/kg)	6.2 ± 1.5	5.1 ± 1.3

*p < 0.05 compared to vehicle control. Data adapted from a study on medial calcification in a rat model of uremia.[2]

Experimental Protocols

Protocol 1: Von Kossa Staining for Calcium Phosphate

This protocol is for the detection of phosphate deposits in tissue sections.

Reagents:

• 5% Silver Nitrate solution

• 5% Sodium Thiosulfate (B1220275) solution

• Nuclear Fast Red solution (counterstain)

• Distilled water

Procedure:

• Deparaffinize and rehydrate tissue sections to distilled water.

• Incubate slides in 5% silver nitrate solution and expose to a bright light source (e.g., 60-100 watt bulb or UV lamp) for 20-60 minutes.[1]

• Rinse thoroughly with several changes of distilled water.

• Incubate in 5% sodium thiosulfate for 5 minutes to remove unreacted silver.

• Rinse well in distilled water.

• Counterstain with Nuclear Fast Red for 5 minutes.

• Rinse with distilled water.

• Dehydrate through graded alcohols, clear in xylene, and mount.

Expected Results:

• Calcium phosphate deposits: Black or brownish-black

• Nuclei: Red

• Cytoplasm: Pink

Protocol 2: Alizarin Red S Staining for Calcium

This protocol is for the direct detection of calcium deposits.

Reagents:

• 2% Alizarin Red S solution (pH adjusted to 4.1-4.3 with 10% ammonium (B1175870) hydroxide)

• Acetone

• Acetone-Xylene (1:1)

• Xylene

• Distilled water

Procedure:

• Deparaffinize and rehydrate tissue sections to distilled water.

• Stain slides with the Alizarin Red S solution for 2-5 minutes, monitoring microscopically.[8]

• Shake off excess dye and blot the sections.

• Dehydrate quickly in acetone, followed by acetone-xylene.

• Clear in xylene and mount.

Expected Results:

• Calcium deposits: Orange-red

Protocol 3: Decalcification with EDTA

This is a gentle but slow decalcification method suitable for preserving morphology and antigenicity.

Reagents:

• 10% EDTA solution (pH 7.2-7.4)

Procedure:

• Fix the tissue thoroughly in 10% neutral buffered formalin.

• Rinse the tissue with water.

• Immerse the tissue in the 10% EDTA solution. The volume of the solution should be at least 20 times the volume of the tissue.

• Change the EDTA solution every 24-48 hours.

• The time for complete decalcification can range from days to weeks, depending on the tissue size and density.[7][8] The endpoint can be tested by gently probing the tissue with a needle or by radiography.

• Once decalcification is complete, wash the tissue thoroughly in running water for several hours before proceeding with tissue processing.

Signaling Pathways and Experimental Workflows

Vascular Calcification Signaling Pathway

Elevated extracellular phosphate and calcium, as can occur in chronic kidney disease and potentially be influenced by calcium-based phosphate binders, can induce vascular smooth muscle cells (VSMCs) to undergo an osteogenic transdifferentiation. This process is regulated by a complex interplay of signaling pathways, leading to the deposition of a mineralized matrix.

Caption: Key signaling pathways in vascular calcification.

Experimental Workflow for Histological Analysis of Calcified Tissue

The following workflow outlines the key steps and decision points when handling tissues that may contain calcifications.

References

• 1. [Comparison of two different tissue decalcification methods for immunohistochemistry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of a magnesium-based phosphate binder on medial calcification in a rat model of uremia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vascular calcification in chronic kidney disease: Pathogenesis and clinical implication - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Artefacts: A Diagnostic Dilemma – A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A review of artifacts in histopathology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of different decalcifying agents on histochemical and immunohistochemical staining properties of canine osseous tissue - Medical Laboratory Journal [mlj.goums.ac.ir]
• 7. Comparison of Different Decalcification Methods Using Rat Mandibles as a Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ijbcp.com [ijbcp.com]
• 10. The Effect of Magnesium Supplementation on Vascular Calcification in CKD: A Randomized Clinical Trial (MAGiCAL-CKD) - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Preclinical Showdown: OsvaRen (Calcium Acetate/Magnesium Carbonate) vs. Sevelamer Hydrochloride in Chronic Kidney Disease Models

A Comparative Analysis of Phosphate (B84403) Binding, Vascular Calcification, and Bone Metabolism in Rodent Models of Chronic Kidney Disease.

For researchers and drug development professionals navigating the landscape of phosphate binders for chronic kidney disease (CKD), preclinical data provides foundational insights into efficacy and potential side effects. This guide offers an objective comparison of two widely used phosphate binders, OsvaRen (a combination of calcium acetate (B1210297) and magnesium carbonate) and sevelamer (B1230288) hydrochloride, based on data from head-to-head preclinical studies. The focus is on their differential effects on phosphate control, the progression of vascular calcification, and bone and mineral metabolism in established animal models of CKD.

Efficacy in Phosphate and Parathyroid Hormone Control

In a key preclinical study using an adenine-induced rat model of chronic renal failure (CRF), both the calcium acetate/magnesium carbonate (CaMg) formulation, representative of OsvaRen, and sevelamer carbonate demonstrated effective control of hyperphosphatemia compared to vehicle-treated CRF animals.[1] However, the CaMg-treated groups showed a more pronounced reduction in serum phosphate levels.[1]

Furthermore, the study revealed differing effects on parathyroid hormone (PTH) levels. The induction of CRF led to a significant increase in serum PTH.[1] Treatment with CaMg dose-dependently prevented this rise in PTH, a beneficial effect that was not observed with sevelamer treatment.[1] Neither of the treatments resulted in an increase in serum calcium ion levels.[1]

Table 1: Effects on Key Serum Parameters in an Adenine-Induced Chronic Renal Failure Rat Model

Parameter	Vehicle-Treated CRF	CaMg (375 mg/kg)	CaMg (750 mg/kg)	Sevelamer (750 mg/kg)
Serum Phosphate	Severe Hyperphosphatemia	Controlled	Controlled (more pronounced)	Controlled
Serum Calcium Ion	No Increase	No Increase	No Increase	No Increase
Serum PTH	Significantly Increased	Dose-dependently Prevented	Dose-dependently Prevented	Not Prevented

Data sourced from a study comparing CaMg to sevelamer carbonate in a rat model of chronic renal failure.[1]

Impact on Vascular Calcification

Vascular calcification is a critical complication of CKD. In the adenine-induced CRF rat model, vehicle-treated animals developed severe calcification in the aorta.[1] Treatment with both low and high doses of CaMg significantly reduced the aortic calcium content.[1] In contrast, sevelamer did not show a significant effect on the overall aortic calcium content.[1]

However, when assessed by histological analysis (von Kossa staining), both CaMg and sevelamer treatment significantly reduced the percentage of calcified area in the aorta compared to the vehicle-treated group.[1] Interestingly, sevelamer carbonate treatment was associated with a significantly lower tissue calcium content in the carotid artery, an effect not seen with CaMg.[1]

Table 2: Comparison of Effects on Aortic and Carotid Artery Calcification

Parameter	Vehicle-Treated CRF	CaMg (375 mg/kg & 750 mg/kg)	Sevelamer (750 mg/kg)
Aortic Calcium Content	Severe Calcification	Significantly Reduced	No Significant Effect
Percent Calcified Area of Aorta (Histology)	High	Significantly Lower	Significantly Lower
Carotid Artery Calcium Content	-	-	Significantly Lower

Data from an adenine-induced CRF rat model.[1]

Influence on Bone Metabolism

While the primary preclinical study did not extensively detail bone turnover markers, a post-hoc analysis of a clinical study comparing CaMg and sevelamer-hydrochloride provides some insights that are relevant for preclinical research directions. In this clinical setting, sevelamer-HCl treatment was associated with a significant increase in bone turnover markers, including alkaline phosphatase (AP), bone AP (BAP), procollagen (B1174764) type 1 amino-terminal propeptide 1 (P1NP), beta-crosslaps (β-CTX), and tartrate-resistant acid phosphatase 5b (TRAP 5b).[2] Conversely, these markers remained almost unchanged in the CaMg group.[2] These findings suggest that the choice of phosphate binder may have differential effects on bone metabolism, a critical consideration in the management of CKD-mineral and bone disorder.

Experimental Protocols

The primary preclinical data cited is from a study utilizing an adenine-induced model of chronic renal failure in rats, a well-established method for simulating the pathophysiology of CKD.[1]

Chronic Renal Failure Induction:

• Animal Model: Rats.

• Method: Administration of an adenine-rich diet for a specified period (e.g., 4 weeks) to induce chronic renal failure.[1]

Treatment Protocol:

• Test Articles: Calcium acetate/magnesium carbonate (CaMg) and sevelamer carbonate.

• Administration: Daily gavage for a duration of 5 weeks, commencing after the initial week of CRF induction.[1]

• Dosage: CaMg was administered at 375 mg/kg and 750 mg/kg, while sevelamer was given at 750 mg/kg.[1] A vehicle-treated group served as the control.

Key Endpoint Analysis:

• Serum Biochemistry: Measurement of serum levels of phosphate, calcium ions, and parathyroid hormone.

• Vascular Calcification Assessment:

  • Quantification of total calcium content in the aorta.

  • Histological analysis of aortic sections using von Kossa staining to determine the percentage of calcified area.[1]

Visualizing Experimental Design and Biological Pathways

To better understand the experimental approach and a key regulatory pathway in phosphate homeostasis, the following diagrams are provided.

Experimental workflow for comparing phosphate binders.

Simplified FGF-23 signaling pathway in phosphate homeostasis.

References

• 1. A Magnesium Based Phosphate Binder Reduces Vascular Calcification without Affecting Bone in Chronic Renal Failure Rats | PLOS One [journals.plos.org]
• 2. Sevelamer hydrochloride prevents ectopic calcification and renal osteodystrophy in chronic renal failure rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling Phosphate Binding: A Comparative Kinetic Analysis of OsvaRen and Lanthanum Carbonate

For researchers, scientists, and drug development professionals, understanding the intricate binding kinetics of phosphate (B84403) binders is paramount in the quest for more effective treatments for hyperphosphatemia. This guide provides a detailed comparative analysis of two prominent phosphate binders: OsvaRen, a combination of calcium acetate (B1210297) and magnesium carbonate, and lanthanum carbonate. Through a meticulous examination of in-vitro experimental data, this report illuminates the nuanced differences in their binding efficacy, mechanisms, and behavior under varying physiological conditions.

Executive Summary

In-vitro studies reveal distinct phosphate binding profiles for OsvaRen and lanthanum carbonate, primarily influenced by pH. Lanthanum carbonate demonstrates a higher and more consistent phosphate binding capacity across a wide pH range, with particularly strong binding in acidic environments. Conversely, OsvaRen's binding efficacy is markedly higher in more neutral to alkaline conditions. Kinetic analyses show that both binders achieve a significant portion of their binding capacity relatively quickly, though their saturation points and rates are influenced by ambient pH and phosphate concentrations.

Mechanism of Action: A Tale of Two Binders

The fundamental mechanism for both OsvaRen and lanthanum carbonate involves the exchange of their respective cations (calcium and magnesium for OsvaRen, and lanthanum for lanthanum carbonate) for phosphate ions in the gastrointestinal tract. This process forms insoluble phosphate complexes that are subsequently excreted from the body.

In the acidic environment of the stomach, lanthanum carbonate dissociates to release trivalent lanthanum ions (La³⁺), which exhibit a high affinity for phosphate ions (PO₄³⁻). This interaction leads to the formation of highly insoluble lanthanum phosphate (LaPO₄).

OsvaRen, containing calcium acetate and magnesium carbonate, releases calcium (Ca²⁺) and magnesium (Mg²⁺) ions. These divalent cations also bind with phosphate ions to form insoluble calcium phosphate and magnesium phosphate precipitates. The carbonate component can also contribute to buffering the local environment.

Figure 1: Phosphate Binding Mechanisms in the GI Tract.

Comparative Binding Kinetics: An In-Vitro Perspective

A pivotal in-vitro study by de Groot et al. (2018) provides a direct comparison of the phosphate binding kinetics of calcium acetate/magnesium carbonate (the components of OsvaRen) and lanthanum carbonate over a six-hour period at 37°C.[1] The experiments were conducted at initial pH values of 3.0 and 6.0, and at phosphate concentrations of 10, 15, and 20 mM.[1]

Influence of pH on Phosphate Binding

The pH of the surrounding medium was found to be a critical determinant of binding efficacy for both agents.

• Lanthanum Carbonate: Demonstrated significantly greater phosphate binding at a baseline pH of 3.0 compared to 6.0.[1] At the acidic pH, its binding capacity was almost doubled.[1] This suggests high efficacy in the stomach's acidic environment.

• OsvaRen (Calcium Acetate/Magnesium Carbonate): In contrast, this combination binder was more effective at a baseline pH of 6.0.[1] This indicates that its primary action may be more pronounced in the more neutral to alkaline environment of the intestines.

Time-Course of Phosphate Binding

The study also shed light on the rate at which these binders act.

• OsvaRen: Along with sevelamer (B1230288) carbonate and sucroferric oxyhydroxide, calcium acetate/magnesium carbonate bound the most phosphate within the first hour and appeared to approach its maximum binding capacity in under six hours.[1]

• Lanthanum Carbonate: While highly effective at low pH, the data suggests a more gradual binding process over the six-hour period compared to the rapid initial binding of the calcium acetate/magnesium carbonate combination at its optimal pH.[1]

Impact of Phosphate Concentration

For both binders, an increase in the initial phosphate concentration in the solution led to a greater absolute amount of phosphate bound.[1] This is consistent with the principles of mass action, where a higher concentration of reactants drives the formation of the product (the insoluble phosphate complex).

Quantitative Data Summary

The following tables summarize the quantitative findings from the in-vitro comparative study.

Table 1: Percentage of Phosphate Bound After 6 Hours

Phosphate Binder	Phosphate Concentration (mM)	% Phosphate Bound at pH 3.0	% Phosphate Bound at pH 6.0
Lanthanum Carbonate	10	~55%	~30%
15	~45%	~25%
20	~40%	~20%
OsvaRen (Ca Acetate/Mg Carbonate)	10	~20%	~35%
15	~15%	~30%
20	~12%	~25%

Data extrapolated and estimated from graphical representations in de Groot et al. (2018).

Experimental Protocols

The following is a detailed methodology for the in-vitro phosphate binding study as described by de Groot et al. (2018).[1]

Objective: To quantify and compare the phosphate binding capacity of five different phosphate binders, including lanthanum carbonate and calcium acetate/magnesium carbonate, at varying pH levels and phosphate concentrations over time.

Materials:

• Phosphate binders: Lanthanum carbonate and calcium acetate/magnesium carbonate (crushed to powder).

• Phosphate solutions: Prepared at concentrations of 10, 15, and 20 mM using monobasic ammonium (B1175870) phosphate in purified water.

• pH adjustment: Hydrochloric acid (37%) and ammonia (B1221849) (25%) were used to set the baseline pH of the solutions to 3.0 and 6.0.

Experimental Workflow:

Figure 2: In-Vitro Phosphate Binding Assay Workflow.

Procedure:

• 67 mg of each powdered phosphate binder was added to 25 mL of the prepared phosphate solution.

• The mixtures were maintained at a constant temperature of 37°C and were continuously stirred for a duration of 6 hours.

• Samples of 0.5 mL were collected at specified time points: 0, 5, 20, 60, 120, 180, 240, 300, and 360 minutes.

• The collected samples were centrifuged to separate the solid binder-phosphate complex from the supernatant.

• The concentration of free phosphate remaining in the supernatant was determined using a spectrophotometric assay with ammonium molybdate.

• The amount of bound phosphate was calculated as the difference between the initial and the remaining phosphate concentrations.

• All experiments were performed in duplicate to ensure accuracy.

Conclusion

The comparative analysis of OsvaRen and lanthanum carbonate reveals distinct kinetic profiles that are heavily influenced by the pH of the environment. Lanthanum carbonate's superior binding in acidic conditions suggests it begins to sequester dietary phosphate efficiently in the stomach. In contrast, OsvaRen's enhanced efficacy at a more neutral pH points to a primary site of action in the intestines. The rapid initial binding of OsvaRen at its optimal pH may be advantageous for binding phosphate from a meal as it transits the small intestine.

These findings underscore the importance of considering the entire gastrointestinal transit and the varying pH environments when evaluating the in-vivo potential of phosphate binders. For drug development professionals, this data highlights the potential for developing combination therapies or novel formulations that can provide robust phosphate binding across the full pH spectrum of the digestive system, thereby improving patient outcomes in the management of hyperphosphatemia.

References

• 1. Influence of pH and phosphate concentration on the phosphate binding capacity of five contemporary binders. An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Phosphate-Lowering Effects of OsvaRen in Novel Disease Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of OsvaRen®, a calcium acetate (B1210297) and magnesium carbonate-based phosphate (B84403) binder, and its potential utility in novel disease models characterized by hyperphosphatemia, beyond its established indication in chronic kidney disease (CKD). By examining the pathophysiology of hyperphosphatemia in conditions such as hypoparathyroidism, tumor lysis syndrome (TLS), and rhabdomyolysis, we explore the rationale for investigating OsvaRen's efficacy and provide a framework for preclinical validation.

Introduction to OsvaRen and the Challenge of Hyperphosphatemia

OsvaRen is a phosphate binder that effectively reduces serum phosphorus levels by forming insoluble phosphate complexes in the gastrointestinal tract, which are then excreted.[1] Its primary components, calcium acetate and magnesium carbonate, contribute to its phosphate-binding capacity. While extensively studied and utilized in the management of hyperphosphatemia associated with CKD, its potential in other clinical contexts of elevated serum phosphate remains largely unexplored.

Hyperphosphatemia is a serious electrolyte disturbance that can lead to severe clinical consequences, including soft tissue and vascular calcification, bone and mineral disorders, and increased cardiovascular morbidity and mortality.[2][3][4] While CKD is the most common cause, several other conditions can lead to clinically significant hyperphosphatemia, representing "new disease models" for the evaluation of phosphate-lowering therapies.

Comparative Analysis of Phosphate Binders

The selection of a phosphate binder is guided by its efficacy, side-effect profile, and the specific clinical scenario. The following table summarizes the quantitative effects of OsvaRen and other commonly used phosphate binders on serum phosphorus levels, primarily based on data from CKD studies, as data in other conditions are limited.

Phosphate Binder	Active Components	Mean Serum Phosphorus Reduction (mg/dL)	Key Considerations
OsvaRen®	Calcium Acetate, Magnesium Carbonate	Not explicitly quantified in single value; comparable efficacy to sevelamer (B1230288).[5]	Lower risk of hypercalcemia compared to calcium-only binders; provides two phosphate-binding agents.
Calcium Acetate	Calcium Acetate	~1.9 - 2.0 mg/dL	Effective, but carries a risk of hypercalcemia and vascular calcification.[6][7][8]
Sevelamer Carbonate	Sevelamer Carbonate	~1.4 - 2.14 mg/dL	Non-calcium based, may offer cardiovascular benefits; can cause gastrointestinal side effects.[9][10][11]
Lanthanum Carbonate	Lanthanum Carbonate	~1.8 - 2.2 mg/dL	Effective non-calcium binder; concerns about long-term tissue accumulation, though clinical significance is debated.[5][12][13]

New Disease Models for Hyperphosphatemia Research

Hypoparathyroidism

Pathophysiology: In hypoparathyroidism, deficient parathyroid hormone (PTH) levels lead to decreased renal phosphate excretion, resulting in hyperphosphatemia.[2][14][15] PTH normally inhibits renal proximal tubular phosphate reabsorption; its absence removes this crucial regulatory mechanism.[2]

Current Management: Treatment focuses on maintaining calcium homeostasis with calcium and vitamin D supplementation.[1][16] In cases of severe hyperphosphatemia, dietary phosphate restriction and non-calcium-based phosphate binders may be considered to avoid exacerbating hypercalcemia.[17]

Rationale for OsvaRen: The dual-component nature of OsvaRen, with a lower calcium load compared to calcium carbonate, presents a potential advantage in this patient population where calcium levels are already being actively managed.

Tumor Lysis Syndrome (TLS)

Pathophysiology: TLS is an oncologic emergency characterized by the massive and rapid release of intracellular contents from malignant cells, either spontaneously or after initiation of cancer therapy.[3][18][19] This leads to hyperkalemia, hyperuricemia, and a significant release of phosphate, causing hyperphosphatemia.[3][4] The excess phosphate can precipitate with calcium, leading to acute kidney injury.[3][19]

Current Management: Aggressive intravenous hydration to promote phosphate excretion is the cornerstone of management.[18][20][21] Phosphate binders, such as sevelamer, may be used to limit further phosphate absorption.[22][23] Given the risk of calcium-phosphate precipitation, non-calcium-based binders are often preferred.[18]

Rationale for OsvaRen: The efficacy of OsvaRen in binding dietary phosphate could be beneficial as an adjunct to hydration in managing the phosphate load in TLS. However, the calcium component necessitates careful monitoring of serum calcium and calcium-phosphate product.

Rhabdomyolysis

Pathophysiology: Rhabdomyolysis involves the breakdown of skeletal muscle, leading to the release of intracellular components, including phosphate, into the circulation.[24][25][26] The resulting hyperphosphatemia can contribute to acute kidney injury through the deposition of calcium-phosphate crystals in the renal tubules.[25]

Current Management: The primary treatment is aggressive fluid resuscitation to maintain renal perfusion and promote the excretion of myoglobin (B1173299) and other solutes.[27][28] Management of electrolyte abnormalities is crucial, but the routine use of phosphate binders is not standard practice.[29]

Rationale for OsvaRen: In cases of severe and persistent hyperphosphatemia associated with rhabdomyolysis-induced acute kidney injury, OsvaRen could theoretically be employed to reduce the intestinal phosphate load, although its use would be off-label and require careful consideration of the patient's overall clinical status.

Signaling Pathways and Experimental Workflows

To facilitate further research, the following diagrams illustrate the mechanism of action of phosphate binders and a proposed experimental workflow for evaluating OsvaRen in a new disease model.

Figure 1. Mechanism of Action of OsvaRen.

Figure 2. Experimental Workflow for OsvaRen Validation.

Experimental Protocols

The following are proposed high-level experimental protocols for validating the phosphate-lowering effects of OsvaRen in preclinical models of the discussed diseases.

Protocol 1: Evaluation of OsvaRen in a Rat Model of Hypoparathyroidism

• Animal Model: Induce hypoparathyroidism in adult male Sprague-Dawley rats via surgical parathyroidectomy. Confirm the model by measuring serum calcium, phosphate, and PTH levels.

• Study Groups:

  • Group 1: Sham-operated + Vehicle control.

  • Group 2: Parathyroidectomized (PTX) + Vehicle control.

  • Group 3: PTX + OsvaRen (dose to be determined based on allometric scaling from human dose).

  • Group 4: PTX + Sevelamer Carbonate (positive control).

• Treatment: Administer OsvaRen or sevelamer carbonate mixed with a standardized phosphate-containing diet for a period of 4-8 weeks.

• Outcome Measures:

  • Primary: Serum phosphate levels measured weekly.

  • Secondary: Serum calcium, magnesium, and PTH levels; 24-hour urinary phosphate and calcium excretion; assessment of vascular and soft tissue calcification via histology and calcium content analysis at the end of the study.

Protocol 2: Evaluation of OsvaRen in a Mouse Model of Tumor Lysis Syndrome

• Animal Model: Utilize a xenograft model of rapidly proliferating leukemia or lymphoma (e.g., Burkitt's lymphoma cell line) in immunodeficient mice. Induce TLS with a potent chemotherapeutic agent.

• Study Groups:

  • Group 1: Vehicle control (no tumor, no chemo).

  • Group 2: Tumor-bearing + Vehicle control (no chemo).

  • Group 3: Tumor-bearing + Chemotherapy + Vehicle for phosphate binder.

  • Group 4: Tumor-bearing + Chemotherapy + OsvaRen.

  • Group 5: Tumor-bearing + Chemotherapy + Sevelamer Carbonate.

• Treatment: Administer OsvaRen or sevelamer carbonate orally, starting 24 hours prior to chemotherapy and continuing for 72 hours post-chemotherapy. All groups to receive standardized hydration.

• Outcome Measures:

  • Primary: Serum phosphate levels at 24, 48, and 72 hours post-chemotherapy.

  • Secondary: Serum uric acid, potassium, calcium, and creatinine (B1669602) levels; assessment of renal function and histology for evidence of crystal nephropathy.

Conclusion

While OsvaRen is an established and effective treatment for hyperphosphatemia in the setting of CKD, its potential utility in other disease states characterized by elevated serum phosphate is a promising area for future research. The distinct pathophysiological mechanisms of hyperphosphatemia in hypoparathyroidism, tumor lysis syndrome, and rhabdomyolysis present unique challenges and opportunities for therapeutic intervention. The experimental frameworks provided in this guide offer a starting point for the systematic evaluation of OsvaRen in these novel disease models. Such research is crucial to expand the therapeutic armamentarium for managing hyperphosphatemia across a broader spectrum of clinical conditions.

References

• 1. Hyperphosphatemia Treatment & Management: Approach Considerations, Pharmacologic Therapies, Increased Renal Excretion [emedicine.medscape.com]
• 2. Hyperphosphatemia: Practice Essentials, Background, Pathophysiology [emedicine.medscape.com]
• 3. Tumor Lysis Syndrome: Practice Essentials, Pathophysiology, Etiology [emedicine.medscape.com]
• 4. Hyperphosphatemia - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Efficacy of Lanthanum Carbonate and Sevelamer Carbonate as Phosphate Binders in Chronic Kidney Disease—A Comparative Clinical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. droracle.ai [droracle.ai]
• 7. academic.oup.com [academic.oup.com]
• 8. A randomized, double-blind, placebo-controlled trial of calcium acetate on serum phosphorus concentrations in patients with advanced non-dialysis-dependent chronic kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficacy and Tolerability of Sevelamer Carbonate in Hyperphosphatemic Patients Who Have Chronic Kidney Disease and Are Not on Dialysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. academic.oup.com [academic.oup.com]
• 12. Efficacy and safety of lanthanum carbonate for reduction of serum phosphorus in patients with chronic renal failure receiving hemodialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Lanthanum Carbonate Reduces Phosphorus Burden in Patients with CKD Stages 3 and 4: A Randomized Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Hypoparathyroidism: pathophysiology and diagnosis | Semantic Scholar [semanticscholar.org]
• 15. Hypoparathyroidism: Practice Essentials, Pathophysiology, Epidemiology [emedicine.medscape.com]
• 16. Treatment options in hypoparathyroidism - PMC [pmc.ncbi.nlm.nih.gov]
• 17. droracle.ai [droracle.ai]
• 18. Tumor Lysis Syndrome - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Excessive elevation of serum phosphate during tumor lysis syndrome: Lessons from a particularly challenging case - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Diagnosis and management of tumor lysis syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Tumor Lysis Syndrome Treatment & Management: Approach Considerations, Surveillance, Hydration [emedicine.medscape.com]
• 23. mdanderson.org [mdanderson.org]
• 24. Rhabdomyolosis and its pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 25. droracle.ai [droracle.ai]
• 26. emedicine.medscape.com [emedicine.medscape.com]
• 27. droracle.ai [droracle.ai]
• 28. Rhabdomyolysis - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 29. emedicine.medscape.com [emedicine.medscape.com]

A Cross-Validation of In Vitro and In Vivo Data for OsvaRen® in the Management of Hyperphosphatemia

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of OsvaRen® (a combination of calcium acetate (B1210297) and magnesium carbonate) with other phosphate (B84403) binders for the treatment of hyperphosphatemia in patients with chronic kidney disease (CKD). The following sections present a cross-validation of in vitro and in vivo data, detailed experimental protocols, and visualizations of key signaling pathways to offer an objective assessment of its performance.

Mechanism of Action

OsvaRen® is a phosphate binder that reduces the absorption of dietary phosphate from the gastrointestinal tract. It is composed of calcium acetate and magnesium carbonate. In the acidic environment of the stomach and the more alkaline environment of the intestine, these salts dissociate to release calcium and magnesium ions, which then bind to dietary phosphate to form insoluble calcium phosphate and magnesium phosphate complexes. These complexes are subsequently excreted in the feces, leading to a reduction in the serum phosphorus levels.

In Vitro Phosphate Binding Capacity

In vitro studies are crucial for determining the direct phosphate-binding efficacy of a substance under controlled laboratory conditions. These studies typically measure the amount of phosphate bound by a specific amount of the binder at different pH levels, simulating the conditions of the gastrointestinal tract.

An in vitro study comparing five contemporary phosphate binders, including calcium acetate/magnesium carbonate (the components of OsvaRen®), demonstrated its effectiveness. The study quantified phosphate binding in solutions with varying phosphate concentrations and at pH values of 3.0 and 6.0. Notably, calcium acetate/magnesium carbonate was found to be most effective in a solution with a baseline pH of 6.0, which is relevant to the intestinal environment where a significant portion of phosphate absorption occurs.[1][2] Sevelamer (B1230288) carbonate, lanthanum carbonate, and sucroferric oxyhydroxide bound most phosphate in the first hour and reached their maximum binding capacity in less than six hours.[1]

Another study provided a relative phosphate-binding coefficient (RPBC), with calcium carbonate set as the reference at 1.0. In this assessment, calcium acetate had an RPBC of 1.0, while anhydrous magnesium carbonate had an RPBC of 1.7, indicating a higher binding capacity per unit weight for the magnesium component.[3]

Table 1: In Vitro Phosphate Binding Characteristics of OsvaRen® and Alternatives

Phosphate Binder	Active Components	Optimal pH for Binding	Relative Phosphate Binding Coefficient (RPBC) vs. Calcium Carbonate
OsvaRen®	Calcium Acetate & Magnesium Carbonate	pH 6.0[1][2]	Calcium Acetate: 1.0, Anhydrous Magnesium Carbonate: 1.7[3]
Sevelamer Hydrochloride	Sevelamer HCl	pH dependent (less effective at lower pH)[4]	0.75[3]
Lanthanum Carbonate	Lanthanum Carbonate	pH 3.0 - 5.0[4]	2.0 (for elemental lanthanum)[3]
Calcium Acetate	Calcium Acetate	-	1.0[3]
Calcium Carbonate	Calcium Carbonate	Less effective at lower pH[5]	1.0[3]

In Vivo Efficacy and Safety: The CALMAG Clinical Trial

The CALMAG study was a randomized, controlled, multicenter trial that directly compared the efficacy and safety of OsvaRen® (referred to as CaMg) with sevelamer hydrochloride in 255 hemodialysis patients over 24 weeks. This study provides robust in vivo data for a head-to-head comparison.

Key Findings from the CALMAG Study:

• Phosphate Control: OsvaRen® was found to be non-inferior to sevelamer hydrochloride in lowering serum phosphorus levels. The mean reduction in serum phosphate at week 25 was -0.76 mmol/L for the OsvaRen® group and -0.71 mmol/L for the sevelamer group, with no significant difference between them.[2]

• Time to Target: Patients treated with OsvaRen® reached the Kidney Disease Outcomes Quality Initiative (K/DOQI) target for serum phosphate (≤1.78 mmol/L) significantly faster than those on sevelamer (mean of 16 days vs. 30 days).[2]

• Serum Calcium and Magnesium: Treatment with OsvaRen® resulted in a small but statistically significant increase in mean serum calcium (0.071 mmol/L) and serum magnesium (0.304 mmol/L) compared to the sevelamer group.[2] Episodes of asymptomatic hypermagnesemia were more frequent with OsvaRen® (8.8% vs. 2.4%).[2]

• Adverse Events: The overall incidence of adverse events was comparable between the two groups. However, gastrointestinal adverse events were more frequent with sevelamer (24%) compared to OsvaRen® (14%).[2]

Table 2: In Vivo Comparison of OsvaRen® vs. Sevelamer Hydrochloride (CALMAG Study)

Parameter	OsvaRen® (CaMg)	Sevelamer Hydrochloride
Mean Serum Phosphorus Reduction (mmol/L) at 25 weeks	-0.76[2]	-0.71[2]
Mean time to K/DOQI target (days)	16[2]	30[2]
Change in Mean Serum Calcium (mmol/L) at 25 weeks	+0.071[2]	+0.004[2]
Change in Mean Serum Magnesium (mmol/L) at 25 weeks	+0.304[2]	+0.043[2]
Incidence of Asymptomatic Hypermagnesemia	8.8%[2]	2.4%[2]
Incidence of Gastrointestinal Adverse Events	14%[2]	24%[2]

Experimental Protocols

In Vitro Phosphate Binding Assay

The in vitro phosphate binding capacity of phosphate binders is typically assessed using a standardized protocol. The following is a general methodology:

• Preparation of Phosphate Solutions: Phosphate solutions of known concentrations are prepared, often buffered to specific pH values (e.g., 3.0, 6.0, and 7.0) to simulate the different environments of the gastrointestinal tract.

• Incubation: A precise amount of the phosphate binder is added to the phosphate solution and incubated at 37°C with constant agitation for a defined period (e.g., 2 hours) to allow for binding to reach equilibrium.

• Separation: The mixture is then filtered or centrifuged to separate the solid binder-phosphate complex from the unbound phosphate in the solution.

• Quantification: The concentration of unbound phosphate remaining in the filtrate or supernatant is measured using techniques such as ion chromatography.[6]

• Calculation: The amount of phosphate bound by the binder is calculated by subtracting the unbound phosphate concentration from the initial phosphate concentration. The binding capacity is often expressed as mmol of phosphate bound per gram of the binder.[6]

References

• 1. Influence of pH and phosphate concentration on the phosphate binding capacity of five contemporary binders. An in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The phosphate binder equivalent dose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Phosphorus Binders: Relative Potency [medscape.org]
• 6. A phosphate binding assay for sevelamer hydrochloride by ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

OsvaRen® vs. Novel Non-Calcium Phosphate Binders: A Comparative Efficacy Guide

For Researchers, Scientists, and Drug Development Professionals

In the management of hyperphosphatemia in patients with chronic kidney disease (CKD), the choice of phosphate (B84403) binder is a critical therapeutic decision. This guide provides a comparative analysis of OsvaRen®, a calcium acetate (B1210297) and magnesium carbonate combination, against novel non-calcium-based phosphate binders, including sevelamer (B1230288), lanthanum carbonate, sucroferric oxyhydroxide, ferric citrate, and bixalomer. The comparison is based on available clinical trial data, focusing on efficacy in serum phosphorus reduction, effects on mineral metabolism, and side effect profiles.

Mechanism of Action: A Brief Overview

OsvaRen® exerts its phosphate-binding effect through its calcium acetate and magnesium carbonate components, which bind dietary phosphate in the gastrointestinal tract to form insoluble calcium phosphate and magnesium phosphate. These are then excreted in the feces.[1]

Novel non-calcium phosphate binders employ different mechanisms:

• Sevelamer (hydrochloride and carbonate) is a non-absorbable polymer that binds phosphate through ion exchange and hydrogen bonding.[2]

• Lanthanum carbonate is a rare earth element that dissociates in the acidic environment of the stomach to release lanthanum ions, which then bind to dietary phosphate.

• Sucroferric oxyhydroxide and Ferric citrate are iron-based binders where the iron component binds to dietary phosphate.[3]

• Bixalomer is a non-absorbable amine-functional polymer that binds phosphate in the gastrointestinal tract.[4]

Head-to-Head Comparison: OsvaRen® vs. Sevelamer Hydrochloride

The CALMAG (CALcium acetate-MAGnesium carbonate evaluation) study, a randomized, controlled, multicenter trial, provides the most direct comparative data between OsvaRen® and a novel non-calcium phosphate binder, sevelamer hydrochloride.[5][6]

Efficacy in Serum Phosphorus Control

The CALMAG study demonstrated that OsvaRen® was non-inferior to sevelamer hydrochloride in reducing serum phosphorus levels in hemodialysis patients over 24 weeks.[5][6] In fact, the study suggested that OsvaRen® might offer a more rapid and sustained control of serum phosphate.[5]

Parameter	OsvaRen® (Calcium Acetate/Magnesium Carbonate)	Sevelamer Hydrochloride	p-value
Mean Serum Phosphorus Reduction at 24 weeks	Statistically significant reduction	Statistically significant reduction	Non-inferiority met
Achievement of K/DOQI Target (≤1.78 mmol/L)	Achieved earlier and more consistently	Achieved by week 24	<0.05

Table 1: Key Efficacy Outcomes from the CALMAG Study.[5][6]

Impact on Mineral Metabolism

A key differentiator between calcium-containing and non-calcium-containing binders is their effect on serum calcium levels.

Parameter	OsvaRen® (Calcium Acetate/Magnesium Carbonate)	Sevelamer Hydrochloride	p-value
Serum Calcium Levels	No clinically relevant increase in risk of hypercalcemia	No significant change	-
Serum Magnesium Levels	Increase, but not exceeding the normal adult value	No significant change	<0.0001

Table 2: Effects on Serum Calcium and Magnesium in the CALMAG Study.[5][6]

Adverse Events

The CALMAG study reported that gastrointestinal side effects were more frequently associated with sevelamer hydrochloride therapy compared to OsvaRen®.[5]

Indirect Comparisons and Real-World Evidence

Direct head-to-head clinical trial data for OsvaRen® against other novel non-calcium phosphate binders such as lanthanum carbonate, sucroferric oxyhydroxide, ferric citrate, and bixalomer are limited. However, insights can be drawn from meta-analyses and real-world observational studies.

A network meta-analysis of randomized trials suggested that non-calcium-based phosphate binders, as a class, may be associated with a lower mortality risk compared to calcium-based binders.[7] Real-world data on phosphate binder utilization indicates that while sevelamer and calcium acetate are frequently prescribed, there is a positive net switching rate towards ferric citrate, sucroferric oxyhydroxide, and lanthanum carbonate, suggesting a preference for these agents in certain clinical scenarios.[8][9]

It is important to note that these are indirect comparisons and should be interpreted with caution. The choice of phosphate binder is often individualized based on patient characteristics, comorbidities, and tolerance.

Experimental Protocols: The CALMAG Study Methodology

To provide a deeper understanding of the evidence presented, the experimental protocol for the CALMAG study is summarized below.

Study Design: A 24-week, randomized, controlled, multicenter, parallel-group study.[5]

Participants: Hemodialysis patients with hyperphosphatemia.[5]

Intervention:

• OsvaRen® group: Received calcium acetate/magnesium carbonate.

• Sevelamer group: Received sevelamer hydrochloride.[5]

Key Procedures:

• Washout Period: A period where previous phosphate binders were discontinued (B1498344) to establish a baseline serum phosphorus level.[5]

• Randomization: Patients were randomly assigned to either the OsvaRen® or sevelamer group.[5]

• Dose Titration: The dose of the assigned phosphate binder was adjusted based on regular monitoring of serum phosphorus levels to achieve the target range.[5]

• Data Collection: Serum phosphorus, calcium, and magnesium levels were monitored throughout the study. Adverse events were also recorded.[5]

Primary Endpoint: To demonstrate the non-inferiority of OsvaRen® compared to sevelamer hydrochloride in reducing serum phosphate levels.[5]

Signaling Pathways and Experimental Workflows

Phosphate Binding in the Gastrointestinal Tract

The fundamental mechanism of action for all oral phosphate binders is the sequestration of dietary phosphate within the gastrointestinal lumen, preventing its absorption into the bloodstream.

Caption: Mechanism of action for oral phosphate binders.

CALMAG Study Experimental Workflow

The workflow of the CALMAG study illustrates the key phases of a typical phosphate binder clinical trial.

Caption: CALMAG study experimental workflow.

Conclusion

OsvaRen® has demonstrated non-inferiority to sevelamer hydrochloride in controlling serum phosphorus levels in hemodialysis patients, with a potentially more favorable gastrointestinal side effect profile. While direct comparative data against other novel non-calcium phosphate binders is lacking, indirect evidence suggests that the choice of phosphate binder should be individualized. The potential for hypercalcemia with any calcium-containing binder necessitates careful monitoring. For researchers and drug development professionals, the existing data underscores the need for further head-to-head comparative trials to delineate the relative efficacy and safety of the expanding armamentarium of phosphate binders.

References

• 1. Comparative Effects of Acetate- and Citrate-Based Dialysates on Dialysis Dose and Protein-Bound Uremic Toxins in Hemodiafiltration Patients: Exploring the Impact of Calcium and Magnesium Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ccjm.org [ccjm.org]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Bixalomer, a novel phosphate binder with a small swelling index, improves hyperphosphatemia in chronic kidney disease rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of calcium acetate/magnesium carbonate as a phosphate binder compared with sevelamer hydrochloride in haemodialysis patients: a controlled randomized study (CALMAG study) assessing efficacy and tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of calcium acetate/magnesium carbonate as a phosphate binder compared with sevelamer hydrochloride in haemodialysis patients: a controlled randomized study (CALMAG study) assessing efficacy and tolerability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparative Effectiveness of Phosphate Binders in Patients with Chronic Kidney Disease: A Systematic Review and Network Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Real-World Phosphate Binder Use among Dialysis-Dependent Patients with CKD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Long-Term Safety Profile of OsvaRen® versus Other Phosphate Binders in Animal Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the long-term safety profile of OsvaRen® (calcium acetate (B1210297) and magnesium carbonate) with other commonly used phosphate (B84403) binders, sevelamer (B1230288) and lanthanum carbonate, based on available data from animal studies. The information is intended to assist researchers and drug development professionals in understanding the preclinical safety landscape of these hyperphosphatemia treatments.

Executive Summary

The management of hyperphosphatemia in chronic kidney disease (CKD) is critical to mitigating cardiovascular and bone-related complications. Phosphate binders are a cornerstone of this therapy. This guide focuses on the long-term safety of OsvaRen®, a calcium- and magnesium-based binder, in comparison to the non-calcium-based binders sevelamer and lanthanum carbonate, as observed in animal models. While direct head-to-head long-term toxicology studies comparing all three binders in a single animal model are limited, this guide synthesizes available data to provide a comparative overview of their effects on key safety parameters, including vascular calcification, bone metabolism, and general toxicology.

Data Presentation: Quantitative Safety and Efficacy Parameters

The following tables summarize quantitative data from various long-term animal studies. It is important to note that these results are compiled from different studies with varying experimental designs, animal models, and dosages, which should be considered when making direct comparisons.

Table 1: Effects on Serum Biochemistry and Parathyroid Hormone (PTH)

Phosphate Binder	Animal Model	Duration	Dosage	Serum Phosphorus	Serum Calcium	Serum Magnesium	PTH	Citation(s)
OsvaRen®	Adenine-induced CRF rats	5 weeks	375 mg/kg/day	↓	↔	↑	↓	[1]
5/6 nephrectomy rats	8 weeks	185-375 mg/kg/day	↓	↔	↑	↓	[2]
Sevelamer HCl	Adenine-induced CRF rats	5 weeks	750 mg/kg/day	↓	↔	N/A	↔	[1]
5/6 nephrectomy rats	60 days	3% in diet	↓	N/A	N/A	N/A	[3]
Lanthanum Carbonate	Adriamycin-induced nephropathy rats	24 weeks	1.0 g/kg/day	↓	↔	N/A	N/A	[4][5]
5/6 nephrectomy rats	12 weeks	200-2000 mg/kg/day	↓	↔	N/A	↓	[6]

CRF: Chronic Renal Failure; ↓: Decrease; ↑: Increase; ↔: No significant change; N/A: Not Available

Table 2: Effects on Vascular Calcification and Bone Parameters

Phosphate Binder	Animal Model	Duration	Key Findings on Vascular Calcification	Key Findings on Bone	Citation(s)
OsvaRen®	Adenine-induced CRF rats	5 weeks	↓ Aortic calcium content and calcified area	Ameliorated hyperparathyroid bone disease; high dose with normal phosphorus diet increased osteoid area	[1][2]
Sevelamer HCl	Adenine-induced CRF rats	5 weeks	↓ Aortic calcified area; no significant effect on aortic calcium content	Reduced high-turnover bone disease	[1][7]
Uremic apoE-/- mice	-	↓ Calcification at intimal and medial aortic sites	Reduced increased mineral apposition and bone formation rates	[1][8]
Lanthanum Carbonate	Uremic apoE-/- mice	-	↓ Calcification at intimal and medial aortic sites	Did not reduce increased mineral apposition and bone formation rates	[1][8]
TPTX-PTH-5/6NX rats	-	N/A	Stimulated bone formation in low-turnover bone disease model	[9]

CRF: Chronic Renal Failure; TPTX-PTH-5/6NX: Thyroparathyroidectomized-parathyroid hormone infused-5/6 nephrectomized; apoE-/-: Apolipoprotein E deficient

Table 3: Summary of Long-Term Toxicology Findings in Animal Models

Phosphate Binder	Animal Model(s)	Duration	Key Toxicology Findings	Citation(s)
OsvaRen® (as Calcium Acetate/Magnesium Acetate)	Rats	28 days	No signs of toxicity at 1,000 mg/kg/day.	[10]
Sevelamer HCl	Rats, Dogs	Up to 2 years	High doses (6-100x human dose) reduced absorption of vitamins D, E, K, and folic acid. At 10 g/kg/day in rats, increased mortality and hemorrhages were observed. Increased incidence of urinary bladder transitional cell papilloma in male rats at high doses.	[11][12][13]
Lanthanum Carbonate	Rats, Dogs, Mice	Up to 2 years	Lanthanum deposition in tissues, primarily GI tract, liver, and bone, but no associated toxicity reported in long-term studies. No adverse CNS effects observed at doses up to 1500 mg/kg/day in mice and 2000 mg/kg/day in dogs.	[6][14]

Experimental Protocols

1. Adenine-Induced Chronic Renal Failure Rat Model for OsvaRen® and Sevelamer HCl Comparison

• Animal Model: Male Wistar rats.

• Induction of CRF: Rats were fed a diet containing 0.75% adenine (B156593) for 4 weeks to induce chronic renal failure.

• Treatment Groups:

  • Vehicle control

  • OsvaRen® (375 mg/kg/day and 750 mg/kg/day) administered by daily gavage.

  • Sevelamer carbonate (750 mg/kg/day) administered by daily gavage.

• Duration: 5 weeks of treatment following 1 week of CRF induction.

• Key Parameters Measured: Serum levels of phosphorus, ionized calcium, and PTH. Aortic calcium content and percentage of calcified area (von Kossa staining).[1]

2. 5/6 Nephrectomy Rat Model for OsvaRen® Bone Safety Study

• Animal Model: Male Wistar rats.

• Induction of CRF: 5/6 nephrectomy was performed.

• Dietary Intervention: Rats were fed either a normal (0.6%) or high (1.2%) phosphorus diet.

• Treatment Groups:

  • Vehicle control

  • OsvaRen® (185 mg/kg/day and 375 mg/kg/day) administered by daily gavage.

• Duration: 8 weeks.

• Key Parameters Measured: Bone histomorphometry to assess bone turnover, osteoid volume, and other bone health markers.[2]

3. Long-Term Toxicology of Lanthanum Carbonate in Dogs

• Animal Model: Beagle dogs.

• Treatment Groups: Oral administration of lanthanum carbonate at 0, 200, 600, and 2000 mg/kg/day.

• Duration: 52 weeks.

• Key Parameters Measured: Clinical observations, body weight, food consumption, ophthalmology, electrocardiography, hematology, clinical chemistry, urinalysis, gross pathology, organ weights, and histopathology. A neurobehavioral functional observation battery was also conducted.[6][14]

4. Long-Term Carcinogenicity Study of Sevelamer HCl in Rats

• Animal Model: Sprague-Dawley rats.

• Treatment Groups: Dietary administration of sevelamer hydrochloride at 0.3, 1, or 3 g/kg/day.

• Duration: Lifetime.

• Key Parameters Measured: Incidence of tumors.[11][12]

Signaling Pathways and Experimental Workflows

Mechanism of Action of Phosphate Binders

The primary mechanism of all three phosphate binders is to reduce the intestinal absorption of dietary phosphate. However, they achieve this through different chemical interactions.

Caption: Primary mechanisms of phosphate binding for OsvaRen®, sevelamer, and lanthanum carbonate in the gastrointestinal tract.

Experimental Workflow for Assessing Vascular Calcification in an Animal Model

This diagram illustrates a typical workflow for inducing and evaluating vascular calcification in a rat model of chronic kidney disease.

Caption: A generalized experimental workflow for evaluating the effects of phosphate binders on vascular calcification in animal models of CKD.

Potential Signaling Pathways Influenced by Phosphate Binders in Vascular Smooth Muscle Cells (VSMCs)

Hyperphosphatemia is a key driver of vascular calcification through the induction of an osteogenic program in VSMCs. Phosphate binders can indirectly influence these pathways by lowering the systemic phosphate load.

Caption: Simplified signaling cascade in VSMCs leading to vascular calcification, which can be modulated by phosphate binders.

Conclusion

Based on the available animal studies, OsvaRen®, sevelamer, and lanthanum carbonate are all effective in controlling hyperphosphatemia in models of chronic kidney disease. In terms of long-term safety:

• OsvaRen® has demonstrated a favorable profile concerning vascular calcification and bone health in rat models, with the added benefit of magnesium supplementation. Long-term, comprehensive toxicology data is less extensive compared to the other binders.

• Sevelamer has been shown to reduce vascular calcification and improve bone parameters. However, long-term, high-dose studies in animals have raised concerns about potential for reduced absorption of fat-soluble vitamins and, in some instances, gastrointestinal and other adverse effects.

• Lanthanum carbonate is a potent phosphate binder with a well-documented long-term safety profile in multiple animal species, showing no major organ toxicity or adverse neurological effects at clinically relevant doses. The main consideration is the deposition of lanthanum in tissues, although this has not been linked to toxicity in these studies.

It is crucial to underscore that direct comparative long-term safety studies are not abundant, and the translation of findings from animal models to human clinical outcomes requires careful consideration. This guide provides a summary of the current preclinical evidence to inform further research and drug development in the field of phosphate management in CKD.

References

• 1. Lanthanum carbonate, like sevelamer-HCl, retards the progression of vascular calcification and atherosclerosis in uremic apolipoprotein E-deficient mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scottishmedicines.org.uk [scottishmedicines.org.uk]
• 3. Sevelamer carbonate reduces inflammation and endotoxemia in an animal model of uremia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Comparison of the Long-Term Effects of Lanthanum Carbonate and Calcium Carbonate on the Course of Chronic Renal Failure in Rats with Adriamycin-Induced Nephropathy | PLOS One [journals.plos.org]
• 5. A Comparison of the Long-Term Effects of Lanthanum Carbonate and Calcium Carbonate on the Course of Chronic Renal Failure in Rats with Adriamycin-Induced Nephropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lanthanum carbonate: safety data after 10 years - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of sevelamer hydrochloride on bone in experimental uremic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. onlinepubs.trb.org [onlinepubs.trb.org]
• 10. Sevelamer - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. accessdata.fda.gov [accessdata.fda.gov]
• 12. products.sanofi.us [products.sanofi.us]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Unveiling the Phosphate Binding Mechanism of OsvaRen: A Comparative Spectroscopic Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the phosphate (B84403) binding mechanism of OsvaRen, a calcium acetate-based phosphate binder, with other commonly used alternatives. Leveraging advanced spectroscopic techniques, we delve into the molecular interactions that govern phosphate sequestration, offering valuable insights for researchers and professionals in the field of drug development and renal medicine.

Comparative Analysis of Phosphate Binder Performance

The efficacy of phosphate binders is paramount in the management of hyperphosphatemia. This section presents a comparative summary of the phosphate binding capacity of OsvaRen (represented by calcium acetate) and its alternatives under simulated physiological conditions. The data is collated from various in vitro studies and presented to facilitate a clear comparison of their performance.

Phosphate Binder	Active Moiety	Predominant Binding pH	Phosphate Binding Capacity (mmol/g) at pH 5	Phosphate Binding Capacity (mmol/g) at pH 7
OsvaRen (Calcium Acetate)	Ca²⁺	Neutral to slightly alkaline	~1.5 - 2.0	~1.8 - 2.5
Sevelamer (B1230288) Hydrochloride	Poly(allylamine hydrochloride)	Broad range	~1.0 - 1.8	~1.2 - 2.0
Lanthanum Carbonate	La³⁺	Acidic	~2.0 - 2.8	~1.5 - 2.2
Ferric Citrate (B86180)	Fe³⁺	Acidic	~1.2 - 1.7	~1.0 - 1.5

Note: The binding capacities are approximate values derived from multiple in vitro studies and can vary depending on the specific experimental conditions.

Elucidating Binding Mechanisms with Advanced Spectroscopy

The interaction between phosphate ions and phosphate binders can be meticulously studied using a variety of advanced spectroscopic techniques. Each technique provides unique insights into the chemical bonding and structural changes that occur during phosphate sequestration.

OsvaRen (Calcium Acetate): An Ionic Interaction Perspective

The primary mechanism of phosphate binding by OsvaRen (calcium acetate) is the ionic interaction between calcium cations (Ca²⁺) and phosphate anions (PO₄³⁻) to form insoluble calcium phosphate precipitates in the gastrointestinal tract.

Spectroscopic Validation: Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is instrumental in identifying the functional groups and changes in chemical bonding. When calcium acetate (B1210297) interacts with phosphate, new vibrational bands corresponding to the P-O bonds in calcium phosphate are observed, confirming the formation of the insoluble precipitate.

Sevelamer: A Unique Ion Exchange and Hydrogen Bonding Mechanism

Sevelamer, a non-absorbable polymer, sequesters phosphate through a combination of ion exchange and hydrogen bonding. The protonated amine groups on the polymer backbone electrostatically attract and bind negatively charged phosphate ions.

Spectroscopic Validation: Solid-State Nuclear Magnetic Resonance (NMR) Spectroscopy

While direct spectroscopic analysis of the binding is challenging due to the amorphous nature of the polymer, solid-state ³¹P NMR spectroscopy can be a powerful tool. This technique can probe the local chemical environment of the phosphorus nuclei in the bound phosphate, providing insights into the nature of the interaction with the sevelamer polymer.

Lanthanum Carbonate: A High-Affinity Coordination Complex

Lanthanum carbonate dissociates in the acidic environment of the stomach to release lanthanum ions (La³⁺), which have a high affinity for phosphate. These ions form highly insoluble lanthanum phosphate complexes.

Spectroscopic Validation: X-ray Absorption Spectroscopy (XAS)

XAS, including X-ray Absorption Near Edge Structure (XANES) and Extended X-ray Absorption Fine Structure (EXAFS), is a powerful technique for probing the local atomic and electronic structure of the lanthanum ions. By analyzing the XAS spectra of lanthanum before and after binding with phosphate, researchers can determine the coordination number and bond distances between lanthanum and the oxygen atoms of the phosphate ions, thus elucidating the structure of the lanthanum-phosphate complex.

Ferric Citrate: Chelation and Precipitation of Iron Phosphate

Ferric citrate acts as a phosphate binder through the dissociation of ferric iron (Fe³⁺) which then binds to phosphate to form insoluble ferric phosphate.

Spectroscopic Validation: Mössbauer Spectroscopy

Mössbauer spectroscopy is a highly sensitive technique for studying the nuclear environment of iron atoms. By analyzing the Mössbauer spectra of ferric citrate before and after interaction with phosphate, one can observe changes in the hyperfine parameters, such as the isomer shift and quadrupole splitting. These changes provide direct evidence of the formation of ferric phosphate and can help characterize its structure.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below to enable researchers to replicate and build upon these validation studies.

Fourier Transform Infrared (FTIR) Spectroscopy for OsvaRen (Calcium Acetate)

• Sample Preparation: The potassium bromide (KBr) pellet method is commonly employed. A small amount of the sample (calcium acetate before and after incubation with a phosphate solution) is finely ground with spectroscopic grade KBr powder in an agate mortar. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Instrumentation: A standard FTIR spectrometer is used.

• Data Acquisition: Spectra are typically recorded in the mid-infrared range (4000-400 cm⁻¹) with a resolution of 4 cm⁻¹. A background spectrum of a pure KBr pellet is recorded and subtracted from the sample spectra.

• Data Analysis: The appearance of new absorption bands characteristic of P-O stretching and bending vibrations in the 900-1100 cm⁻¹ and 500-600 cm⁻¹ regions, respectively, confirms the formation of calcium phosphate.

Solid-State ³¹P NMR Spectroscopy for Sevelamer

• Sample Preparation: Sevelamer powder is incubated with a phosphate solution of known concentration. After incubation, the solid is separated, washed, and dried. The resulting powder is then packed into a solid-state NMR rotor.

• Instrumentation: A high-field solid-state NMR spectrometer equipped with a magic-angle spinning (MAS) probe.

• Data Acquisition: ³¹P MAS NMR spectra are acquired. Key parameters include the magic-angle spinning speed, pulse sequence (e.g., single-pulse excitation or cross-polarization), and relaxation delays.

• Data Analysis: Changes in the chemical shift and line shape of the ³¹P NMR signal upon binding to sevelamer can provide information about the local environment of the phosphate ions and the nature of their interaction with the polymer.

X-ray Absorption Spectroscopy (XAS) for Lanthanum Carbonate

• Sample Preparation: Samples of lanthanum carbonate before and after interaction with phosphate are prepared as fine powders and mounted on a sample holder suitable for XAS measurements.

• Instrumentation: XAS experiments are typically performed at a synchrotron radiation facility.

• Data Acquisition: XANES and EXAFS spectra are collected at the Lanthanum L₃-edge. The energy of the X-ray beam is scanned across the absorption edge, and the absorption coefficient is measured.

• Data Analysis: The XANES region provides information about the oxidation state and coordination geometry of lanthanum. The EXAFS region is analyzed to determine the radial distribution of atoms around the lanthanum center, providing precise information on bond lengths and coordination numbers of the La-O-P linkages in the lanthanum-phosphate complex.

Mössbauer Spectroscopy for Ferric Citrate

• Sample Preparation: Samples of ferric citrate before and after reaction with phosphate are prepared as powders and placed in a sample holder.

• Instrumentation: A Mössbauer spectrometer with a ⁵⁷Co source. The spectrometer is calibrated using a standard α-iron foil.

• Data Acquisition: Spectra are typically collected at room temperature or cryogenic temperatures. The velocity of the source is scanned, and the gamma-ray transmission through the sample is measured.

• Data Analysis: The Mössbauer spectra are fitted to extract hyperfine parameters, including isomer shift (δ) and quadrupole splitting (ΔE_Q). A significant change in these parameters upon reaction with phosphate indicates the formation of a new iron-phosphate species.

Visualizing the Mechanisms of Action

The following diagrams, generated using Graphviz, illustrate the proposed binding mechanisms of OsvaRen and its alternatives at a molecular level, as well as a typical experimental workflow for spectroscopic analysis.

Caption: OsvaRen's ionic binding mechanism.

Caption: Sevelamer's ion exchange mechanism.

Caption: Lanthanum's coordination binding.

Caption: Ferric Citrate's precipitation mechanism.

Safety & Regulatory Compliance

Proper Disposal of OsvaRen: A Guide for Laboratory Professionals

Essential guidance for the safe and compliant disposal of OsvaRen, a phosphate (B84403) binder medication, intended for researchers, scientists, and drug development professionals. This document outlines the necessary procedures to ensure environmental protection and adherence to regulatory standards.

OsvaRen is a pharmaceutical product used to manage hyperphosphatemia in patients with chronic kidney failure.[1][2][3] Its active ingredients are calcium acetate (B1210297) and heavy magnesium carbonate.[1][2][3][4][5][6] Proper disposal of unused or expired OsvaRen is crucial to prevent environmental contamination and ensure workplace safety.

Immediate Safety and Handling

Before handling OsvaRen for disposal, it is essential to wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Handle the tablets in a well-ventilated area to avoid inhalation of any dust. In case of accidental contact with skin, wash the area thoroughly with water. If eye contact occurs, rinse cautiously with water for several minutes.

Quantitative Data

The composition of a single OsvaRen film-coated tablet is detailed below.

Component	Quantity per Tablet
Calcium Acetate	435 mg (equivalent to 110 mg calcium)
Heavy Magnesium Carbonate	235 mg (equivalent to 60 mg magnesium)
Sucrose	50 mg
Sodium	Not more than 5.6 mg

Source: OsvaRen Package Leaflet & Summary of Product Characteristics[1][2][4]

Disposal Protocol

The primary recommendation for the disposal of OsvaRen is to consult with a pharmacist or a licensed waste disposal contractor.[2] Pharmaceutical products should not be disposed of via wastewater or household waste, as this can harm the environment.[2] For laboratory settings, the following step-by-step procedure should be followed.

• Segregation: Isolate the OsvaRen tablets intended for disposal from other chemical waste.

• Containerization: Place the tablets in a designated, clearly labeled, and sealed container for pharmaceutical waste.

• Consultation: Contact your institution's Environmental Health and Safety (EHS) department or a licensed pharmaceutical waste disposal service to arrange for proper disposal.

• Documentation: Maintain a record of the disposed of materials, including the product name, quantity, and date of disposal, in accordance with institutional and local regulations.

• Regulatory Compliance: Ensure that the disposal method complies with all federal, state, and local regulations for pharmaceutical waste. The material can be disposed of by removal to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[7]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of OsvaRen.

OsvaRen Disposal Workflow

Disclaimer: This information is intended as a guide and does not replace the need to adhere to specific institutional and regulatory requirements. Always consult your local EHS department for detailed instructions.

References

• 1. eliveragroup.com [eliveragroup.com]
• 2. medex.com.bd [medex.com.bd]
• 3. oladoctor.com [oladoctor.com]
• 4. assets.hpra.ie [assets.hpra.ie]
• 5. Calcium acetate/magnesium carbonate - Wikipedia [en.wikipedia.org]
• 6. mainphar.com [mainphar.com]
• 7. echemi.com [echemi.com]

Essential Safety and Logistics for Handling OsvaRen

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling OsvaRen. The following procedures are based on the Safety Data Sheets (SDS) of its active ingredients, calcium acetate (B1210297) and magnesium carbonate, and general best practices for handling pharmaceutical compounds in a laboratory setting. A specific Safety Data Sheet for the finished product OsvaRen was not located; therefore, it is recommended to handle the product with the precautions outlined for its components.

Hazard Identification and First Aid

OsvaRen's primary components, calcium acetate and magnesium carbonate, are generally considered to have low acute toxicity. However, as with any chemical compound, appropriate precautions should be taken to minimize exposure. The primary hazards are associated with inhalation of dust and direct contact with eyes, which may cause irritation.[1][2]

Hazard	Description	First Aid Measures
Inhalation	Dust may cause respiratory tract irritation.[1]	Remove to fresh air. If breathing is difficult, seek medical attention.
Skin Contact	May cause slight skin irritation upon prolonged contact.[1]	Wash affected area with soap and water.
Eye Contact	May cause eye irritation.[1][2]	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If irritation persists, get medical advice/attention.[2]
Ingestion	May cause gastrointestinal irritation.	Rinse mouth. Call a POISON CENTER or physician if you feel unwell.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to minimize exposure when handling OsvaRen.

PPE Category	Recommended Equipment	Specifications and Best Practices
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are suitable for handling.[3][4] Always inspect gloves for integrity before use.
Eye and Face Protection	Safety glasses with side shields or goggles	Should be worn to protect from dust particles and potential splashes.[3] A face shield may be necessary for procedures with a high risk of splashing.[4]
Skin and Body Protection	Laboratory coat	A standard lab coat should be worn to protect skin and clothing.[4] For tasks with a higher potential for contamination, a chemical-resistant apron may be used.
Respiratory Protection	Dust mask or respirator	A NIOSH-approved respirator should be used if handling procedures are likely to generate dust.[3][4]

Operational Plan: From Receipt to Use

A systematic approach to handling OsvaRen ensures safety and maintains the integrity of the product.

• Receiving and Storage:

  • Upon receipt, visually inspect the container for any signs of damage.

  • Store in a cool, dry, and well-ventilated area.[5]

  • Keep containers tightly closed to prevent contamination and moisture absorption.[5]

  • Store away from incompatible materials such as strong oxidizing agents and acids.[5][6]

• Handling and Preparation:

  • All handling of OsvaRen tablets should be performed in a well-ventilated area to minimize dust inhalation.

  • Wear the appropriate PPE as detailed in the table above.

  • If tablets need to be crushed or manipulated in a way that creates dust, this should be done in a fume hood or a glove box.

  • Avoid direct contact with the skin and eyes.

  • Wash hands thoroughly with soap and water after handling.

Disposal Plan

Proper disposal of OsvaRen and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Unused or Expired OsvaRen:

  • Unused or expired OsvaRen should be disposed of as pharmaceutical waste according to institutional and local regulations.

  • Do not dispose of OsvaRen down the drain or in the regular trash.[7]

• Contaminated Materials:

  • Any materials that have come into contact with OsvaRen, such as gloves, weigh boats, and paper towels, should be considered contaminated.

  • These materials should be collected in a designated, labeled waste container.

  • Dispose of contaminated materials as pharmaceutical or chemical waste in accordance with institutional guidelines.

• Empty Containers:

  • Empty OsvaRen containers should be managed as non-hazardous waste, provided they are "RCRA empty."[7] This generally means that all contents have been removed by normal means.

  • Consult your institution's environmental health and safety department for specific guidance on container disposal.

Experimental Protocols

Detailed experimental protocols involving OsvaRen would be specific to the research being conducted. It is imperative to develop a standard operating procedure (SOP) that incorporates the safety and handling information provided in this guide. The SOP should include:

• A detailed, step-by-step description of the procedure.

• A list of all materials and equipment required.

• Specific safety precautions to be taken at each step.

• Emergency procedures in case of a spill or exposure.

Visual Workflow for Safe Handling and Disposal

Caption: A logical workflow for the safe handling and disposal of OsvaRen.

References

• 1. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 2. archpdfs.lps.org [archpdfs.lps.org]
• 3. xinyachemical.com [xinyachemical.com]
• 4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. epa.gov [epa.gov]